Carlina oxide

• CAS: 502-22-7

Core Science & Biosynthesis

Carlina Oxide: A Comprehensive Technical Guide to its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carlina oxide, a naturally occurring polyacetylene, has garnered significant interest within the scientific community due to its potent biological activities, including antimicrobial, antitrypanosomal, and insecticidal properties. This technical guide provides an in-depth overview of the primary natural sources of Carlina oxide and detailed methodologies for its extraction, isolation, and characterization. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, drug discovery, and the development of novel therapeutic agents.

Natural Sources of Carlina Oxide

Carlina oxide is predominantly found in the roots of plants belonging to the Asteraceae family. The most significant and widely reported natural source is Carlina acaulis , commonly known as the stemless carline thistle.[1][2][3][4] The essential oil derived from the roots of this plant can contain Carlina oxide as its major constituent, with concentrations reported to be as high as 90-99%.[1]

Another notable, albeit less common, source is Carthamus caeruleus , where Carlina oxide has also been identified as a major component of its essential oil and hydrosol extracts.[5] While other species within the Asteraceae family may produce related polyacetylenes, Carlina acaulis remains the most commercially and scientifically relevant source for the isolation of Carlina oxide.

Quantitative Data on Carlina Oxide Yield

The yield and purity of Carlina oxide obtained from natural sources can vary depending on the plant's geographical origin, harvest time, and the extraction method employed. The following table summarizes the reported quantitative data from the scientific literature.

Plant Source	Part Used	Extraction Method	Yield (% w/w)	Purity (%)	Reference
Carlina acaulis	Dry Roots	Hydrodistillation	0.87	96.0	[6]

Experimental Protocols for Isolation and Characterization

The isolation of Carlina oxide from its primary natural source, Carlina acaulis roots, typically involves hydrodistillation followed by purification and analytical verification.

Plant Material Preparation

• Harvesting and Drying: The roots of Carlina acaulis are harvested, thoroughly washed with distilled water, and subsequently air-dried at room temperature.[1]

• Pulverization: The dried roots are finely powdered using a grinder to increase the surface area for efficient extraction.[7]

Hydrodistillation for Essential Oil Extraction

This process is designed to extract the volatile components, including Carlina oxide, from the plant material.

• Soaking: The powdered roots (e.g., 1 kg) are soaked overnight in distilled water (e.g., 7 L) in a large-volume glass flask.[7]

• Distillation: The mixture is subjected to hydrodistillation using a Clevenger-type or Deryng apparatus.[1][7] The flask is heated using a heating mantle.

• Collection: The distillation is continued until no more essential oil is observed condensing in the collection burette.[7] The collected essential oil, rich in Carlina oxide, is then separated from the aqueous phase.

Purity and Identity Confirmation

Following isolation, the purity and chemical identity of Carlina oxide are confirmed using a combination of chromatographic and spectroscopic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the purity of the isolated compound and to confirm its molecular weight.[1][6]

• Spectroscopic Analysis:

  • Infrared (IR) and Raman Spectroscopy: These methods are employed to identify the characteristic functional groups present in the Carlina oxide molecule.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate the detailed chemical structure of the compound, confirming the identity of Carlina oxide.[1][5][6]

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and characterization of Carlina oxide from Carlina acaulis roots.

Isolation and Characterization Workflow for Carlina Oxide.

Conclusion

This technical guide has outlined the primary natural sources of Carlina oxide and provided a detailed protocol for its isolation and characterization. The methodologies described, centered on hydrodistillation of Carlina acaulis roots followed by rigorous analytical confirmation, represent the current standard for obtaining this biologically active polyacetylene. For researchers and professionals in drug development, a thorough understanding of these sourcing and purification techniques is crucial for ensuring the quality and consistency of Carlina oxide used in preclinical and clinical investigations. The provided data and protocols serve as a foundational resource to support further research into the therapeutic potential of this promising natural product.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. preprints.org [preprints.org]
• 7. 2.1. Essential Oil Extraction and Isolation of Carlina Oxide [bio-protocol.org]

The Discovery and Enduring Scientific Interest of Carlina Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carlina oxide, a naturally occurring polyacetylene, stands as a significant molecule at the interface of traditional herbal medicine and modern drug discovery. First isolated in the late 19th century, this compound, predominantly found in the roots of Carlina acaulis L., has garnered considerable attention for its broad spectrum of biological activities. This technical guide provides an in-depth exploration of the discovery, history, chemical properties, and multifaceted biological effects of Carlina oxide. It details the experimental protocols for its extraction, isolation, and characterization, and presents a comprehensive summary of its quantitative biological data. Furthermore, this guide visualizes key experimental workflows, offering a valuable resource for researchers investigating its potential applications in the pharmaceutical and agrochemical industries.

Introduction: From Traditional Remedy to Scientific Scrutiny

The story of Carlina oxide is deeply rooted in the traditional use of the stemless carline thistle, Carlina acaulis, a plant native to the alpine regions of central and southern Europe. For centuries, the rhizome of this plant was a staple in European herbal medicine, employed as a diuretic, cold remedy, and treatment for skin diseases. This historical use prompted scientific inquiry into its chemical constituents, ultimately leading to the discovery of its major bioactive component.

The Historical Journey of a Potent Polyacetylene

The scientific investigation into the chemical makeup of Carlina acaulis essential oil dates back to the late 19th century. The initial isolation of what would come to be known as Carlina oxide was achieved by the German chemist F. W. Semmler in 1889 . His pioneering work laid the foundation for future research into this unique natural product.

While Semmler was the first to isolate the compound, the complete elucidation of its chemical structure as 2-(3-phenylprop-1-ynyl)furan was a gradual process, culminating in the mid-20th century through the application of advancing spectroscopic techniques. Today, its structure is routinely confirmed using modern analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Raman spectroscopy.

Chemical and Physical Properties

Carlina oxide is a polyacetylene, a class of compounds characterized by the presence of one or more triple bonds. Its distinct structure, featuring a furan ring attached to a phenylpropyne chain, is responsible for its characteristic chemical reactivity and biological activity.

Property	Value
Molecular Formula	C₁₃H₁₀O
Molecular Weight	182.22 g/mol
IUPAC Name	2-(3-phenylprop-1-yn-1-yl)furan
Appearance	Oily liquid
Boiling Point	Not readily available
Solubility	Soluble in organic solvents; poorly soluble in water

Natural Occurrence and Biosynthesis

Carlina oxide is the principal component of the essential oil extracted from the roots of Carlina acaulis, where it can constitute over 95% of the oil's volume. It has also been identified as a major constituent in the essential oil of Carthamus caeruleus. The biosynthesis of polyacetylenes in plants is a complex process, generally believed to originate from fatty acid precursors through a series of desaturation and other enzymatic modifications.

Isolation and Purification: From Plant to Pure Compound

The extraction and purification of Carlina oxide are critical steps for its study and potential application. The general workflow involves obtaining the essential oil from the plant's roots, followed by chromatographic separation to isolate the pure compound.

Experimental Protocol: Isolation of Carlina Oxide

Objective: To isolate pure Carlina oxide from the roots of Carlina acaulis.

Materials:

• Dried roots of Carlina acaulis

• Clevenger-type apparatus for hydrodistillation

• Silica gel for column chromatography

• n-hexane (analytical grade)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates

• GC-MS and NMR for analysis

Procedure:

• Hydrodistillation: The dried roots of Carlina acaulis are subjected to hydrodistillation for several hours using a Clevenger-type apparatus. The essential oil, being less dense than water, is collected.

• Drying: The collected essential oil is dried over anhydrous sodium sulfate to remove any residual water.

• Column Chromatography: The crude essential oil is loaded onto a silica gel column.

• Elution: The column is eluted with n-hexane. Fractions are collected systematically.

• Monitoring: The separation process is monitored by TLC to identify the fractions containing Carlina oxide.

• Solvent Evaporation: Fractions containing pure Carlina oxide are combined, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purity Confirmation: The purity and identity of the isolated Carlina oxide are confirmed by GC-MS and NMR analysis.

Isolation Workflow for Carlina Oxide.

Biological Activities and Mechanism of Action

Carlina oxide exhibits a remarkable range of biological activities, making it a subject of intense research for its potential applications in medicine and agriculture.

Insecticidal Activity

Carlina oxide has demonstrated potent insecticidal properties against a variety of insect pests, including mosquitos (Culex quinquefasciatus) and agricultural pests.[1] Its mechanism of action is thought to involve the inhibition of acetylcholinesterase (AChE), an essential enzyme in the insect nervous system.[2] Photosensitization is another proposed mechanism, where the molecule becomes toxic upon exposure to light.[2]

Target Organism	Assay Type	Result (LC₅₀/IC₅₀)	Reference
Culex quinquefasciatus (larvae)	Larvicidal assay	1.31 µg/mL	[2]
Musca domestica	Topical application	-	[1]
Bactrocera oleae	Ingestion	LC₅₀ = 1052 ppm	[3]

Antifungal and Antibacterial Activity

Carlina oxide shows significant activity against various fungal and bacterial strains. This has led to investigations into its potential as a natural food preservative and an alternative to chemical fungicides.

Organism	Activity	Result (MIC)	Reference
Penicillium expansum	Antifungal	-
Methicillin-resistant Staphylococcus aureus (MRSA)	Antibacterial	-
Streptococcus pyogenes	Antibacterial	-
Pseudomonas aeruginosa	Antibacterial	-
Candida albicans	Antifungal	-

Cytotoxic and Other Activities

Carlina oxide has also been shown to possess cytotoxic effects against certain cancer cell lines. However, its toxicity profile indicates that it should be handled with care, as it can also be toxic to non-target organisms. Additionally, it has demonstrated antitrypanosomal properties.

Cell Line/Organism	Activity	Result (IC₅₀/LC₅₀)	Reference
Human melanoma cells	Cytotoxic	Varies by cell line
Trypanosoma brucei brucei	Antitrypanosomal	IC₅₀ = 1.0 µg/mL

Synthesis of Carlina Oxide Analogues

The potent biological activities of Carlina oxide have inspired the synthesis of various analogues to explore structure-activity relationships and develop new compounds with enhanced efficacy and selectivity.[1] A common synthetic approach involves a Sonogashira coupling reaction.

General Synthetic Workflow

Synthetic Workflow for Carlina Oxide Analogues.

Future Perspectives and Conclusion

Carlina oxide continues to be a molecule of significant interest. Its potent and diverse biological activities, coupled with its natural origin, position it as a promising lead compound for the development of new insecticides, antifungals, and potentially other therapeutic agents. The challenges of sustainable sourcing and potential toxicity necessitate further research into its synthetic production, the development of safer analogues, and the formulation of delivery systems that enhance its efficacy while minimizing off-target effects. The journey of Carlina oxide from a traditional herbal remedy to a modern scientific curiosity underscores the immense potential of natural products in addressing contemporary challenges in health and agriculture.

References

• 1. Carlina acaulis subsp. acaulis | Plants of the World Online | Kew Science [powo.science.kew.org]
• 2. Carlina oxide from Carlina acaulis root essential oil acts as a potent mosquito larvicide [arpi.unipi.it]
• 3. Carlina acaulis - Wikipedia [en.wikipedia.org]

Unveiling the Structure of Carlina Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene found predominantly in the roots of Carlina acaulis, has garnered significant interest within the scientific community.[1][2] This potent bioactive compound exhibits a range of biological activities, including insecticidal, antimicrobial, antioxidant, and anti-inflammatory properties, making it a promising lead compound for the development of novel pharmaceuticals and agrochemicals.[3][4][5][6] This technical guide provides an in-depth overview of the chemical structure elucidation of Carlina oxide, detailing the key experimental methodologies, summarizing the critical quantitative data, and visualizing the logical workflows and associated signaling pathways.

Physicochemical and Spectroscopic Data

The definitive structure of Carlina oxide, benzyl(2-furyl)acetylene, was established through a combination of spectroscopic analysis and chemical synthesis. The following tables summarize the key quantitative data obtained from various analytical techniques.

Table 1: Spectroscopic Data for Carlina Oxide

Spectroscopic Technique	Key Observations and Values
Infrared (IR) Spectroscopy	C≡C stretching: 2216 cm⁻¹Aromatic C-H stretching: 3086 cm⁻¹Aromatic C=C bending: 1453, 1487, 1494, 1573 cm⁻¹
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (CDCl₃)	δ 7.44–7.38 (m, 2H), 7.33–7.28 (m, 2H), 3.74 (d, J = 2.7 Hz, 2H), 3.03 (s, 1H), 2.49 (s, 3H)[2]
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy (CDCl₃)	δ 160.1, 143.2, 137.7, 137.5, 129.8, 120.6, 114.5, 114.0, 112.5, 110.9, 92.0, 73.2, 55.5, 26.1
Mass Spectrometry (MS)	m/z = 212 (M⁺, 100%), 181, 169, 152, 127, 115, 51

Experimental Protocols

The elucidation of Carlina oxide's structure relies on a series of well-defined experimental procedures, from its isolation from natural sources to its chemical synthesis for ultimate confirmation.

Isolation and Purification of Carlina Oxide

Carlina oxide is primarily isolated from the roots of Carlina acaulis. The general workflow for its extraction and purification is outlined below.

Workflow for the isolation and purification of Carlina oxide.

A detailed protocol for this process is as follows:

• Plant Material Preparation: Dried roots of Carlina acaulis are ground into a fine powder.[7]

• Hydrodistillation: The powdered root material is subjected to hydrodistillation using a Clevenger-type apparatus for several hours to extract the essential oil.[7]

• Isolation: The collected essential oil, which is rich in Carlina oxide, is then subjected to silica gel column chromatography.[8]

• Purification: Elution with n-hexane allows for the separation of Carlina oxide from other components of the essential oil, yielding the pure compound.[8]

Spectroscopic Analysis

The purified Carlina oxide is then subjected to a battery of spectroscopic analyses to determine its chemical structure.

Workflow for the spectroscopic analysis of Carlina oxide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework of the molecule, including the number and types of protons and carbons, their connectivity, and their chemical environments.

• Mass Spectrometry (MS): Mass spectrometry determines the molecular weight of the compound and provides information about its fragmentation pattern, which aids in identifying structural motifs.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.[9]

Chemical Synthesis for Structural Confirmation

The definitive proof of the proposed structure of Carlina oxide is achieved through its total chemical synthesis. A common synthetic route is the Sonogashira coupling.

A general synthetic approach for Carlina oxide and its analogs.

A general protocol for the synthesis of Carlina oxide analogues involves a three-step process:

• Synthesis of Substituted Benzyl Bromides: Commercially available or synthesized substituted benzyl bromides serve as the starting materials.[2]

• Formation of the Terminal Alkyne: The benzyl bromide is reacted to form a terminal alkyne.[10]

• Sonogashira Coupling: The terminal alkyne is then coupled with 2-bromofuran in the presence of a palladium catalyst and a copper(I) co-catalyst to yield Carlina oxide.[2][10] The spectroscopic data of the synthetic product is then compared with that of the natural isolate to confirm the structure.

Biological Activity and Signaling Pathways

Recent research has begun to unravel the molecular mechanisms underlying the biological effects of Carlina oxide. Studies have shown that Carlina oxide can induce apoptosis and necrosis in various cell lines.[11] One of the key findings is its ability to modulate cellular signaling pathways.

Specifically, Carlina oxide has been observed to decrease the expression of AKT and extracellular signal-regulated kinase 1/2 (ERK1/2).[3][4] These kinases are central components of signaling pathways that regulate cell proliferation, survival, and differentiation. By inhibiting these pathways, Carlina oxide can exert its cytotoxic and anti-proliferative effects.

Furthermore, Carlina oxide has been shown to modify the expression of Programmed death-ligand 1 (PD-L1), a critical immune checkpoint protein.[3][4][12] This suggests that Carlina oxide may have immunomodulatory properties, a finding of significant interest in the field of oncology and immunology.

Simplified diagram of signaling pathways affected by Carlina oxide.

Conclusion

The chemical structure of Carlina oxide has been unequivocally established through a combination of rigorous spectroscopic analysis and total chemical synthesis. This in-depth understanding of its molecular architecture is the foundation for further research into its diverse biological activities. The elucidation of its effects on key cellular signaling pathways, such as the AKT/ERK and PD-L1 pathways, opens up exciting new avenues for the development of Carlina oxide and its derivatives as therapeutic agents and other valuable chemical products. This guide provides a comprehensive technical overview to support and inspire future research and development in this promising area.

References

• 1. preprints.org [preprints.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity | Semantic Scholar [semanticscholar.org]
• 6. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2.1. Essential Oil Extraction and Isolation of Carlina Oxide [bio-protocol.org]
• 8. mdpi.com [mdpi.com]
• 9. sciforum.net [sciforum.net]
• 10. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Putative Biosynthesis Pathway of Carlina Oxide in Carlina acaulis

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Carlina oxide, a potent polyacetylene found in the roots of Carlina acaulis, has garnered significant interest for its diverse biological activities, including antimicrobial and insecticidal properties. This technical guide provides a comprehensive overview of the current understanding of its biosynthesis. While the complete pathway in Carlina acaulis has not been fully elucidated, this document outlines a putative biosynthetic route based on established knowledge of polyacetylene formation in the Asteraceae family. This guide includes a proposed enzymatic pathway, quantitative data on the chemical composition of Carlina acaulis essential oil, detailed experimental protocols for relevant analytical and biochemical studies, and visualizations of the proposed pathway and experimental workflows to facilitate further research and drug development endeavors.

Introduction

Carlina acaulis L., commonly known as the stemless carline thistle, is a plant belonging to the Asteraceae family with a history of medicinal use in Europe.[1] The essential oil extracted from its roots is predominantly composed of Carlina oxide, a polyacetylene responsible for many of its biological activities.[2][3] Polyacetylenes are a class of secondary metabolites characterized by the presence of one or more carbon-carbon triple bonds, and they are known to be derived from fatty acid precursors.[4] Understanding the biosynthetic pathway of Carlina oxide is crucial for its potential biotechnological production and for the development of novel therapeutic agents. This guide synthesizes the available scientific literature to present a putative biosynthesis pathway, alongside relevant data and methodologies to aid researchers in this field.

Proposed Biosynthesis Pathway of Carlina Oxide

The biosynthesis of polyacetylenes in the Asteraceae family is known to originate from C18 fatty acids, primarily oleic acid and linoleic acid.[2][4] The formation of the characteristic triple bonds is catalyzed by a series of desaturase and acetylenase enzymes.[5] Although the specific enzymes in Carlina acaulis have not been characterized, a putative pathway can be proposed based on studies in related species.[2][4][5]

The initial step is the conversion of oleic acid to linoleic acid by a Δ12-fatty acid desaturase (FAD2).[5] Subsequently, a specialized acetylenase, a divergent form of FAD2, is thought to catalyze the introduction of a triple bond, leading to the formation of crepenynic acid, a key intermediate in polyacetylene biosynthesis.[5][6] Further desaturations and modifications, likely involving additional desaturases and other enzymes, would then lead to the formation of Carlina oxide. The final steps would involve the formation of the furan ring and the phenyl group, though the precise mechanisms for these transformations in the context of polyacetylene biosynthesis are still under investigation.

Below is a diagram illustrating the proposed biosynthetic pathway.

A putative biosynthetic pathway for Carlina oxide in Carlina acaulis.

Quantitative Data

While specific quantitative data on the kinetics of the biosynthetic enzymes and the concentrations of pathway intermediates in Carlina acaulis are not available in the current literature, several studies have quantified the composition of the essential oil from its roots. This data highlights the prominence of Carlina oxide.

Compound	Percentage in Essential Oil	Reference(s)
Carlina Oxide	>95%	[7]
Benzaldehyde	<1%	[7]
ar-Curcumene	<1%	[7]
β-Sesquiphellandrene	<1%	[7]
α-Zingiberene	<1%	[7]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of the Carlina oxide biosynthesis pathway. These protocols are based on general techniques used in the study of plant secondary metabolite biosynthesis.

Extraction and Quantification of Carlina Oxide and Precursors

Objective: To extract and quantify Carlina oxide and potential fatty acid precursors from Carlina acaulis root tissue.

Materials:

• Carlina acaulis root material (fresh or freeze-dried)

• Liquid nitrogen

• Mortar and pestle

• Hexane or diethyl ether (HPLC grade)

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

• Carlina oxide standard

• Oleic acid and linoleic acid standards

Procedure:

• Freeze fresh root tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Extract the powdered tissue with hexane or diethyl ether (e.g., 1 g of tissue in 10 mL of solvent) by sonication for 30 minutes at room temperature.

• Centrifuge the mixture at 3,000 x g for 10 minutes and collect the supernatant.

• Repeat the extraction process twice more and pool the supernatants.

• Dry the combined extract over anhydrous sodium sulfate.

• Concentrate the extract to dryness using a rotary evaporator at a temperature below 40°C.

• Resuspend the dried extract in a known volume of hexane for GC-MS analysis.

• For fatty acid analysis, a derivatization step (e.g., methylation with BF3-methanol) is required before GC-MS analysis.

• Prepare a calibration curve using the respective standards to quantify the compounds of interest.

• Analyze the samples by GC-MS, comparing retention times and mass spectra with the standards for identification and quantification.

Enzyme Assays for Fatty Acid Desaturases and Acetylenases

Objective: To assay the activity of fatty acid desaturases and acetylenases from Carlina acaulis root microsomes.

Materials:

• Carlina acaulis root tissue

• Extraction buffer (e.g., 100 mM potassium phosphate pH 7.2, 10% (v/v) glycerol, 2 mM DTT, 1 mM EDTA, 1 mM PMSF)

• Microsome isolation buffers

• Radiolabeled substrates (e.g., [1-14C]oleic acid, [1-14C]linoleic acid)

• Co-factors (NADH or NADPH)

• Thin-layer chromatography (TLC) plates

• Scintillation counter

Procedure:

• Homogenize fresh root tissue in ice-cold extraction buffer.

• Isolate microsomes by differential centrifugation.

• Resuspend the microsomal pellet in a suitable assay buffer.

• Set up the enzyme reaction mixture containing the microsomal protein, radiolabeled substrate, and co-factors.

• Incubate the reaction at an optimal temperature (e.g., 25-30°C) for a specific time.

• Stop the reaction by adding a solution of KOH in methanol.

• Saponify the lipids and extract the fatty acids.

• Separate the fatty acid products by argentation TLC or reverse-phase HPLC.

• Quantify the radioactivity in the product spots/peaks using a scintillation counter to determine enzyme activity.

A general experimental workflow for enzyme assays.

Conclusion and Future Perspectives

The biosynthesis of Carlina oxide in Carlina acaulis is a complex process that is yet to be fully unraveled. The putative pathway presented in this guide, based on the well-established biosynthesis of polyacetylenes in the Asteraceae family, provides a solid foundation for future research. The key to a complete understanding lies in the identification and characterization of the specific enzymes involved, particularly the desaturases and acetylenases, in Carlina acaulis. The application of modern 'omics' technologies, such as transcriptomics and proteomics, coupled with targeted biochemical assays, will be instrumental in identifying the genes and enzymes responsible for each step of the pathway. Elucidating the complete biosynthetic pathway of Carlina oxide will not only advance our fundamental knowledge of plant secondary metabolism but also open up avenues for its sustainable production through metabolic engineering, thereby facilitating its development as a valuable pharmaceutical or agrochemical agent.

References

• 1. Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Properties of two multifunctional plant fatty acid acetylenase/desaturase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Carlina Oxide: Physical, Chemical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene, is a principal bioactive constituent of various plants, notably from the Carlina and Carthamus genera within the Asteraceae family.[1] Historically used in traditional medicine, recent scientific inquiry has unveiled its significant potential in diverse fields, including antimicrobial, insecticidal, and cytotoxic applications. This guide provides a comprehensive overview of the physical, chemical, and biological properties of Carlina oxide, with a focus on its relevance to research and drug development.

Physical and Chemical Properties

Carlina oxide, with the chemical name 2-(3-phenyl-1-propyn-1-yl)furan, possesses a unique molecular structure that dictates its physicochemical characteristics. A summary of its key properties is presented below.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₀O	[2]
Molecular Weight	182.22 g/mol	[2]
Appearance	Colorless to yellowish oil	[3]
Boiling Point	299.6 °C at 760 mmHg	[4]
Density	1.1 g/cm³	[4]
Solubility	Insoluble in water, soluble in organic solvents like acetone and DMSO.	[5][6]
CAS Number	502-22-7	[2]

Spectral Data

The structural elucidation and identification of Carlina oxide are primarily achieved through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While a complete assigned peak list is not consistently reported across the literature, 1H and 13C NMR spectroscopy are routinely used to confirm the identity of isolated or synthesized Carlina oxide.[1][5][7] The spectra are consistent with the proposed structure of 2-(3-phenyl-1-propyn-1-yl)furan.

Infrared (IR) Spectroscopy: The IR spectrum of Carlina oxide exhibits characteristic absorption bands that correspond to its functional groups.

Wavenumber (cm⁻¹)	Assignment
~3086	C-H Aromatic (Ar) stretching
~2216	C≡C Alkyne stretching
~1573, 1494, 1487, 1453	C=C Aromatic (Ar) bending

Mass Spectrometry (MS): Electron Ionization Mass Spectrometry (EI-MS) is used to determine the molecular weight and fragmentation pattern of Carlina oxide. The molecular ion peak [M]⁺ is observed at m/z 182. The fragmentation pattern is consistent with the structure of 2-(3-phenyl-1-propyn-1-yl)furan.[7]

Experimental Protocols

Isolation of Carlina Oxide from Carlina acaulis

A common method for obtaining Carlina oxide is through hydrodistillation of the roots of Carlina acaulis.[3]

Methodology:

• Plant Material Preparation: Dried roots of Carlina acaulis are finely powdered.

• Hydrodistillation: The powdered root material is suspended in water and subjected to hydrodistillation for several hours using a Clevenger-type apparatus.

• Extraction: The collected essential oil, rich in Carlina oxide, is separated from the aqueous phase.

• Purification: Further purification of Carlina oxide from the essential oil can be achieved using silica gel column chromatography with a non-polar eluent such as n-hexane.[3]

• Characterization: The purity and identity of the isolated Carlina oxide are confirmed by GC-MS, NMR, and IR spectroscopy.

Chemical Synthesis of Carlina Oxide

The chemical synthesis of Carlina oxide and its analogs has been developed to overcome the limitations of natural sourcing. A common synthetic strategy involves a three-step process culminating in a Sonogashira coupling reaction.[3]

Workflow for the Synthesis of Carlina Oxide:

Synthetic workflow for Carlina oxide.

General Protocol for Sonogashira Coupling (Step 3):

• Reaction Setup: To a dried reaction flask under an inert atmosphere, add the aryl halide (e.g., 2-bromofuran), a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a suitable solvent (e.g., THF or DMF).

• Addition of Base and Alkyne: Add an amine base (e.g., triethylamine) and the terminal alkyne (e.g., phenylpropyne).

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or with gentle heating until the reaction is complete, as monitored by techniques like TLC or GC.

• Work-up and Purification: The reaction is quenched, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography.

Biological Activity and Signaling Pathways

Carlina oxide has been shown to exhibit a range of biological activities, with its cytotoxic and pro-apoptotic effects being of significant interest in drug development.

Cytotoxicity and Apoptosis

Studies have demonstrated that Carlina oxide induces apoptosis and necrosis in various cell lines, including human melanoma cells. This pro-apoptotic effect is associated with the downregulation of key survival signaling pathways.

Inhibition of AKT and ERK Signaling

A key mechanism underlying the cytotoxic effects of Carlina oxide is its ability to decrease the expression of AKT and extracellular signal-regulated kinase 1/2 (ERK1/2). Both AKT and ERK are critical kinases in signaling pathways that promote cell proliferation, survival, and differentiation. Their downregulation by Carlina oxide leads to the induction of apoptosis.

Signaling Pathway of Carlina Oxide-Induced Apoptosis:

Carlina oxide-induced apoptosis pathway.

The downregulation of AKT and ERK signaling by Carlina oxide likely disrupts the balance of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to the activation of the caspase cascade and ultimately, programmed cell death.

Conclusion

Carlina oxide is a promising natural product with well-defined physical and chemical properties and significant biological activities. Its ability to induce apoptosis through the inhibition of key survival signaling pathways, such as AKT and ERK, makes it a molecule of interest for further investigation in the context of drug discovery and development, particularly in the field of oncology. The availability of both isolation and synthetic protocols facilitates its accessibility for research purposes. Further studies are warranted to fully elucidate its mechanism of action and to explore its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quinoline-N-oxide(1613-37-2) 1H NMR spectrum [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into Carlina Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Carlina oxide, a naturally occurring polyacetylene with significant biological activities. The information presented herein is intended to support research and development efforts in fields such as medicinal chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Carlina oxide, chemically known as 2-(3-phenylprop-1-yn-1-yl)furan, is a polyacetylene found in the essential oil of Carlina acaulis. Its chemical structure is characterized by a furan ring linked to a phenylpropyl group via an acetylene bond.

Molecular Formula: C₁₃H₁₀O

Molecular Weight: 182.22 g/mol

Spectroscopic Data

The following sections present the available spectroscopic data for Carlina oxide, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This information is crucial for the identification, characterization, and purity assessment of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for Carlina oxide.

Table 1: ¹³C NMR Spectroscopic Data of Carlina Oxide

Atom	Chemical Shift (δ) ppm
CH	126.7
Phenyl (2C)	127.9
Phenyl (2C)	128.6
C	135.9
C	137.3
CH	142.9

Note: A complete, assigned ¹H NMR and detailed ¹³C NMR data set with coupling constants is not consistently available across public sources. The data presented is a compilation from available literature.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 2: IR Spectroscopic Data of Carlina Oxide

Wavenumber (cm⁻¹)	Assignment
3086	C-H Aromatic stretching
2216	C≡C Acetylenic stretching

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.

Table 3: Mass Spectrometry Data of Carlina Oxide

m/z	Interpretation
183.07	[M+H]⁺

Note: Detailed fragmentation analysis of Carlina oxide is not extensively reported in the available literature.

Experimental Protocols

The spectroscopic data presented in this guide were obtained using standard analytical techniques. The general methodologies are outlined below.

NMR Spectroscopy

¹H and ¹³C NMR spectra are typically acquired on a Bruker Avance 400 Ultrashield spectrometer. The sample is dissolved in a suitable deuterated solvent, such as chloroform-d (CDCl₃), and tetramethylsilane (TMS) is used as an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis is often performed using a Hewlett-Packard GC/MS 6890N system operating in electron ionization (EI) mode at 70 eV. This technique allows for the separation of components in a mixture followed by their mass analysis.

Signaling Pathway

Recent studies have begun to elucidate the mechanism of action of Carlina oxide, particularly its effects on cancer cell lines. Research has indicated that Carlina oxide can modulate key signaling pathways involved in cell proliferation and survival.[1]

One study demonstrated that Carlina oxide leads to a decrease in the expression of AKT and extracellular signal-regulated kinase 1/2 (ERK1/2).[1] These kinases are crucial components of signaling cascades that promote cell growth, survival, and differentiation. The downregulation of AKT and ERK1/2 by Carlina oxide suggests a potential mechanism for its observed cytotoxic and pro-apoptotic effects.

Carlina oxide inhibits the AKT and ERK1/2 signaling pathways.

Conclusion

This technical guide provides a summary of the currently available spectroscopic data for Carlina oxide and initial insights into its mechanism of action. The presented data serves as a valuable resource for researchers engaged in the study and development of this promising natural product. Further investigations are warranted to fully characterize its spectroscopic properties and to further elucidate its biological activities and therapeutic potential.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Abundance of Carlina Oxide: A Technical Guide to its Natural Variability in Plant Populations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a potent polyacetylene, stands as the predominant constituent of the essential oil derived from the roots of Carlina acaulis and has also been identified in other Carlina species.[1] Its significant biological activities, ranging from insecticidal to cytotoxic effects, have positioned it as a compound of high interest for researchers in drug development and crop protection.[2][3] This technical guide delves into the natural variability of Carlina oxide in plant populations, presenting quantitative data, detailed experimental protocols, and an exploration of the biosynthetic and signaling pathways that govern its production and activity.

Quantitative Variability of Carlina Oxide

The concentration of Carlina oxide exhibits significant variability depending on the plant species, cultivation conditions, and the specific plant part analyzed. The most striking feature is its exceptionally high concentration in the essential oil of Carlina acaulis roots, often exceeding 90% of the total volume.

Table 1: Concentration of Carlina oxide in Carlina Species

Species	Plant Part	Method of Analysis	Carlina Oxide Concentration (% of Essential Oil)	Reference
Carlina acaulis	Roots	GC-MS	97.7%	[2]
Carlina acaulis	Roots	GC-MS	96.2%	[4]
Carlina acaulis	Roots	GC-MS	69.52% (in chloroform extract)	[5]
Carlina acanthifolia	Roots	GC/MS	89.36%	[6]
Carlina vulgaris	Roots & Aerial Parts	Not Detected	-	[7]
Carlina corymbosa	Roots & Aerial Parts	Not Detected	-	[7]

Table 2: Yield of Carlina oxide from Carlina acaulis

Cultivation/Extraction Method	Plant Material	Yield	Reference
Hydrodistillation	Dry roots	0.82% (w/w)	[8]
Hydrodistillation	Dry roots	0.87% (w/w)	[9]

Experimental Protocols

Accurate quantification and analysis of Carlina oxide are crucial for understanding its natural variability and biological functions. Below are detailed methodologies for its extraction, analysis, and the investigation of its effects on cellular signaling pathways.

Extraction and Isolation of Carlina Oxide by Hydrodistillation

This protocol describes the extraction of essential oil rich in Carlina oxide from Carlina acaulis roots.

Materials:

• Dried roots of Carlina acaulis

• Deryng apparatus or similar hydrodistillation unit

• Distilled water

• Round-bottom flask

• Heating mantle

• Condenser

• Collection vessel

Procedure:

• Grind the dried roots of Carlina acaulis to a coarse powder.

• Place a known quantity of the powdered root material into the round-bottom flask.

• Add distilled water to the flask, ensuring the plant material is fully submerged.

• Set up the hydrodistillation apparatus according to the manufacturer's instructions.

• Heat the flask using the heating mantle to initiate boiling.

• Continue the distillation process for a sufficient duration (typically several hours) to ensure complete extraction of the essential oil.

• The essential oil, which is immiscible with water, will be collected in the collection vessel.

• Separate the essential oil from the aqueous phase. The resulting oil is highly enriched in Carlina oxide.[3][9]

Quantification of Carlina Oxide using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for the analysis of Carlina oxide content in essential oil samples.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for essential oil analysis (e.g., DB-5MS)

• Helium (carrier gas)

GC-MS Parameters (Example): [5]

• Injector Temperature: 250°C

• Interface Temperature: 265°C

• Carrier Gas Flow Rate: 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C for 1 min

  • Ramp 1: Increase to 200°C at a rate of 5°C/min

  • Ramp 2: Increase to 265°C at a rate of 10°C/min

• Injection Volume: 1 µL

• Split Ratio: 20:1

• Mass Spectrometer Ionization: 70 eV

• Mass Range: 30-625 m/z

Procedure:

• Prepare a diluted solution of the essential oil sample in a suitable solvent (e.g., hexane).

• Inject the sample into the GC-MS system.

• The compounds will be separated based on their volatility and interaction with the column.

• The mass spectrometer will fragment the eluted compounds, generating a unique mass spectrum for each.

• Identify Carlina oxide by comparing its retention time and mass spectrum with that of a known standard or by library matching.

• Quantify the relative percentage of Carlina oxide by integrating the peak area of the corresponding chromatogram.[2][5]

Analysis of AKT/ERK Signaling Pathway Modulation

This protocol outlines the general steps to investigate the effect of Carlina oxide on the AKT/ERK signaling pathway in a cell line, such as the UACC-647 melanoma cell line.[4]

Materials:

• UACC-647 melanoma cells (or other relevant cell line)

• Cell culture medium and supplements

• Carlina oxide

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• Western blotting apparatus

• Primary antibodies against total and phosphorylated AKT and ERK

• Secondary antibodies (HRP-conjugated)

• Chemiluminescence detection reagents

Procedure:

• Culture UACC-647 cells to a suitable confluency.

• Treat the cells with varying concentrations of Carlina oxide for a specified time period.

• Lyse the cells to extract total proteins.

• Determine the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific for the phosphorylated (active) and total forms of AKT and ERK.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and imaging system.

• Analyze the band intensities to determine the effect of Carlina oxide on the phosphorylation status of AKT and ERK.[4][10]

Analysis of Programmed Cell Death-Ligand 1 (PD-L1) Expression

This protocol describes a general method to assess the impact of Carlina oxide on PD-L1 expression in cells.[4]

Materials:

• Relevant cell lines (e.g., BJ fibroblasts, UACC-903, UACC-647 melanoma cells)

• Cell culture reagents

• Carlina oxide

• RNA extraction kit

• Reverse transcription kit

• qPCR instrument and reagents (including primers for PD-L1 and a housekeeping gene)

Procedure:

• Culture the chosen cell lines and treat them with different concentrations of Carlina oxide.

• Extract total RNA from the cells.

• Synthesize cDNA from the extracted RNA using reverse transcription.

• Perform quantitative PCR (qPCR) using primers specific for PD-L1 and a reference housekeeping gene.

• Analyze the qPCR data to determine the relative expression level of PD-L1 mRNA in treated versus untreated cells.[4]

Biosynthesis and Signaling Pathways

Biosynthesis of Carlina Oxide

Carlina oxide is a polyacetylene, a class of secondary metabolites prevalent in the Asteraceae family.[11] The biosynthesis of polyacetylenes originates from fatty acid metabolism. The initial precursor is oleic acid, which is converted to linoleic acid. A key step is the formation of the first triple bond to produce crepenynic acid, catalyzed by a fatty acid acetylenase. Subsequent desaturation and modification steps lead to the diverse array of polyacetylenes found in nature.[12]

The production of polyacetylenes, including likely Carlina oxide, is often induced by biotic and abiotic stressors, indicating their role as phytoalexins.[11] Elicitors such as chitosan, salicylic acid, and yeast extract can stimulate the biosynthesis of these compounds in plant cell cultures.[13][14]

Caption: Proposed biosynthetic pathway of Carlina oxide.

Signaling Pathways Modulated by Carlina Oxide

Research into the biological effects of Carlina oxide has revealed its ability to modulate key cellular signaling pathways, particularly in the context of cancer cells.

AKT/ERK Pathway: In melanoma cells, Carlina oxide has been shown to decrease the expression of AKT kinase and extracellular signal-regulated kinase 1/2 (ERK1/2).[4] These kinases are central components of signaling pathways that regulate cell proliferation, survival, and apoptosis. Inhibition of these pathways can lead to reduced cancer cell viability.

PD-1/PD-L1 Pathway: Carlina oxide has also been observed to modify the expression of programmed cell death-ligand 1 (PD-L1) in various cell lines.[4] The interaction between PD-1 on T-cells and PD-L1 on cancer cells is a critical immune checkpoint that cancer cells exploit to evade the immune system. Modulation of PD-L1 expression by natural compounds is an active area of research for cancer immunotherapy.[15]

Caption: Cellular signaling pathways modulated by Carlina oxide.

Conclusion

Carlina oxide is a naturally abundant polyacetylene with significant potential in various scientific and commercial applications. Its high concentration in Carlina acaulis makes this plant a valuable natural source. Understanding the factors that influence its natural variability, from genetic predisposition to environmental triggers, is key to optimizing its production and harnessing its biological activities. The detailed experimental protocols provided in this guide offer a foundation for researchers to further explore the fascinating properties of this compound and its role in plant biology and beyond. Further research into the specific enzymes and regulatory networks governing Carlina oxide biosynthesis will undoubtedly open new avenues for its sustainable production and application.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioactivity of Carlina acaulis Essential Oil and Its Main Component towards the Olive Fruit Fly, Bactrocera oleae: Ingestion Toxicity, Electrophysiological and Behavioral Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.pan.pl [journals.pan.pl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. efanews.eu [efanews.eu]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Elicitor-mediated enhancement of secondary metabolites in plant species: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

The Primary Biological Activities of Carlina Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene, is a prominent bioactive constituent isolated from the roots of various plants in the Asteraceae family, notably Carlina acaulis and Carthamus caeruleus.[1][2] Historically used in traditional medicine for treating skin ailments and parasitic infections, recent scientific investigations have unveiled a spectrum of potent biological activities, positioning Carlina oxide as a molecule of significant interest for modern therapeutic and biotechnological applications.[3][4] This document provides an in-depth technical overview of the core biological activities of Carlina oxide, presenting key quantitative data, detailed experimental methodologies, and visual representations of associated signaling pathways.

Core Biological Activities

Carlina oxide exhibits a diverse range of biological effects, with the most extensively studied being its cytotoxicity, antimicrobial, anti-inflammatory, and antioxidant properties.

Cytotoxicity and Anti-Cancer Potential

Carlina oxide has demonstrated significant cytotoxic effects against various cell lines, including both normal and cancerous cells.[3] This activity is primarily mediated through the induction of apoptosis and necrosis.[3]

Quantitative Data Summary: Cytotoxicity

Cell Line	Assay	Endpoint	Concentration/Dose	Result	Reference(s)
BJ (normal human fibroblasts)	MTT Assay	Viability	3.125 µg/mL (17 µM)	Significant decrease in viable cells; increase in necrotic and early apoptotic cells	[3]
UACC-647 (melanoma)	MTT Assay	Viability	>3.125 µg/mL	Dose-dependent decrease in viability; increase in late apoptotic cells	[3]
UACC-903 (melanoma)	MTT Assay	Viability	Up to 50 µg/mL (274 µM)	Largely resistant	[3]
C32 (melanoma)	MTT Assay	Viability	Up to 50 µg/mL (274 µM)	Largely resistant	[3]
Human Keratinocytes (HaCaT)	MTT Assay	IC50	-	34.85 ± 2.4 µg/mL	[5]
Zebrafish Embryos	Acute Toxicity Test (ZFET)	LC50 (96h)	10.13 µg/mL	High in vivo toxicity	[3][4]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

• Cell Plating: Seed cells in a 96-well plate at a density of 1 x 104 to 1.5 x 105 cells/mL and incubate overnight at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of Carlina oxide in culture medium. Replace the existing medium with the medium containing different concentrations of Carlina oxide and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Workflow for Carrageenan-Induced Paw Edema Assay.

Antioxidant Activity

Carlina oxide possesses antioxidant properties, which have been evaluated using various in vitro assays. [1][2][6] Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Reaction Mixture: Add different concentrations of Carlina oxide to the DPPH solution. A control is prepared with methanol instead of the sample.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. The decrease in absorbance indicates the radical scavenging activity.

• Calculation: The percentage of scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100.

Mechanisms of Action and Signaling Pathways

The biological activities of Carlina oxide are underpinned by its interaction with key cellular signaling pathways.

Modulation of AKT and ERK Signaling

In melanoma cells, Carlina oxide has been shown to decrease the expression of AKT kinase and extracellular signal-regulated kinase 1/2 (ERK1/2). [3][4]These kinases are crucial components of signaling pathways that regulate cell proliferation, survival, and apoptosis. The downregulation of AKT and ERK1/2 by Carlina oxide likely contributes to its cytotoxic and pro-apoptotic effects. [3][4] Experimental Protocol: Western Blotting for AKT and ERK Expression

• Cell Lysis: Treat cells with Carlina oxide, then lyse the cells to extract total proteins.

• Protein Quantification: Determine the protein concentration in the lysates using a suitable method (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total AKT, phosphorylated AKT, total ERK, and phosphorylated ERK.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Signaling Pathway: Carlina Oxide Effect on AKT/ERK

Carlina oxide inhibits the AKT and ERK1/2 signaling pathways.

Modulation of PD-L1 Expression

Carlina oxide has been observed to modify the expression of Programmed Death-Ligand 1 (PD-L1) in certain cell lines. [3][4]PD-L1 is an immune checkpoint protein that can be expressed on tumor cells and plays a crucial role in suppressing the host's anti-tumor immune response. The ability of Carlina oxide to alter PD-L1 expression suggests its potential as a modulator of the tumor microenvironment and as an adjunct to immunotherapy.

Experimental Protocol: qPCR for PD-L1 Expression

• RNA Extraction: Treat cells with Carlina oxide and then extract total RNA.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for the PD-L1 gene and a reference gene (e.g., GAPDH).

• Data Analysis: Analyze the qPCR data to determine the relative expression of PD-L1 mRNA in treated versus untreated cells.

Conclusion

Carlina oxide is a multifaceted natural compound with a compelling profile of biological activities, including potent cytotoxic, antimicrobial, anti-inflammatory, and antioxidant effects. Its mechanisms of action, which involve the modulation of key cellular signaling pathways such as AKT/ERK and the immune checkpoint protein PD-L1, underscore its potential for further investigation and development in various therapeutic areas. The experimental protocols and data presented in this guide offer a foundational resource for researchers and drug development professionals interested in harnessing the therapeutic potential of Carlina oxide. Further research is warranted to fully elucidate its mechanisms of action and to evaluate its safety and efficacy in preclinical and clinical settings.

References

• 1. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inotiv.com [inotiv.com]
• 3. 3.6. Carrageenan Induced Paw Edema and Anti-Inflammatory Evaluation [bio-protocol.org]
• 4. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Acute aquatic toxicity: Zebrafish Embryo Acute Toxicity Test (ZFET) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]

The Cytotoxic Mechanisms of Carlina Oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current understanding of the mechanism of action of Carlina oxide, a natural polyacetylene found in the roots of Carlina acaulis. This document summarizes key findings on its biological effects, particularly its cytotoxic properties, and details the experimental protocols used in these investigations.

Core Mechanism of Action

Carlina oxide exerts its biological effects primarily through the induction of cell death and modulation of key signaling pathways involved in cell survival and proliferation. Studies have demonstrated that it induces both apoptosis and necrosis in a cell-line-specific manner. A significant aspect of its mechanism involves the downregulation of pro-survival signaling pathways, including the AKT and ERK1/2 pathways. Furthermore, Carlina oxide has been shown to modulate the expression of the immune checkpoint protein, Programmed Death-Ligand 1 (PD-L1).

Quantitative Data Summary

The following tables summarize the key quantitative data from various studies on Carlina oxide.

Table 1: In Vitro Cytotoxicity of Carlina Oxide

Cell Line	Cell Type	Assay	Endpoint	Value	Exposure Time	Reference
BJ	Normal Human Fibroblasts	Cytotoxicity	Significant Decrease in Viability	at 3.125 µg/mL	24 h	[1][2]
UACC-647	Human Melanoma	Cytotoxicity	Decrease in Viability	-	24 h	[1][2]
UACC-903	Human Melanoma	Cytotoxicity	Resistant	at 50 µg/mL	24 h	[1][2]
C32	Human Melanoma	Cytotoxicity	Resistant	at 50 µg/mL	24 h	[1][2]
HeLa	Human Cervical Cancer	Cytotoxicity	LC50	446 µg/mL	-	[1]
NHF-A12	Normal Human Fibroblasts	Cytotoxicity	~40% Loss of Survival	at 5 µg/mL	6 h	[1]
HuDe	Human Dermis Fibroblasts	Cytotoxicity	IC50	3.83 µg/mL	-	[3]
HCT116	Human Colon Carcinoma	Cytotoxicity	IC50	-	-	[4]
MDA-MB 231	Human Breast Adenocarcinoma	Cytotoxicity	IC50	6.74 µg/mL	-	[3]
HaCaT	Human Keratinocytes	Cytotoxicity	IC50	34.85 ± 2.4 µg/mL	72 h	[5]

Table 2: In Vivo and Other Toxicological Data

Organism/System	Test	Endpoint	Value	Exposure Time	Reference
Zebrafish (Danio rerio) Embryos	Acute Toxicity (ZFET)	LC50	10.13 µg/mL	96 h	[1][2][6]
Culex quinquefasciatus Larvae	Larvicidal Activity	LC50	1.39 µg/mL	24 h	[4]
Acetylcholinesterase	Enzyme Inhibition	IC50	0.60 mg/mL	-	[3]

Signaling Pathway Analysis

Carlina oxide has been shown to interfere with critical signaling pathways that regulate cell survival and proliferation. In the UACC-647 melanoma cell line, treatment with Carlina oxide led to a decreased expression of AKT and Extracellular Signal-Regulated Kinase 1/2 (ERK1/2), two key nodes in pro-survival signaling.[1][2][6][7]

Carlina oxide downregulates pro-survival AKT and ERK1/2 signaling pathways.

Additionally, Carlina oxide modulates the expression of PD-L1, an important immune checkpoint protein. In BJ fibroblasts, PD-L1 expression was upregulated at concentrations as low as 3.125 µg/mL, while in UACC-903 and UACC-647 melanoma cells, a higher dose of 50 µg/mL was required to see an increase.[2]

Experimental Protocols

This section provides an overview of the methodologies employed in the cited studies.

In Vitro Cytotoxicity Assays

Objective: To determine the effect of Carlina oxide on the viability of various cell lines.

General Protocol:

• Cell Culture: Human cell lines (e.g., BJ, UACC-903, UACC-647, C32) were cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells were seeded in multi-well plates and allowed to adhere overnight. Subsequently, the culture medium was replaced with fresh medium containing increasing concentrations of Carlina oxide (e.g., 3.125 µg/mL to 50 µg/mL).[1][2]

• Incubation: Cells were incubated with the compound for a specified period (e.g., 24 hours).

• Viability Assessment: Cell viability was assessed using standard methods such as MTT or neutral red uptake assays. The percentage of apoptotic and necrotic cells was determined by flow cytometry using Annexin V and propidium iodide staining.[1]

A typical workflow for in vitro cytotoxicity assessment of Carlina oxide.

Western Blot Analysis

Objective: To investigate the effect of Carlina oxide on the expression levels of specific proteins.

Protocol:

• Cell Lysis: UACC-647 cells were treated with Carlina oxide (3.125, 12.5, and 50 µg/mL) for 24 hours.[1][6] After treatment, cells were washed with PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates was determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane was blocked with non-fat milk or BSA and then incubated with primary antibodies against target proteins (e.g., AKT, ERK1/2, PCNA, eEF2) overnight at 4°C.[1][6] After washing, the membrane was incubated with a corresponding HRP-conjugated secondary antibody.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system. Densitometric analysis was performed to quantify the protein expression levels.

Quantitative Real-Time PCR (qPCR)

Objective: To analyze the effect of Carlina oxide on the mRNA expression of PD-L1.

Protocol:

• Cell Treatment and RNA Extraction: BJ, UACC-903, UACC-647, and C32 cells were treated with various concentrations of Carlina oxide (3.125–50 µg/mL).[1][6] Total RNA was extracted from the cells using a suitable RNA isolation kit.

• Reverse Transcription: cDNA was synthesized from the extracted RNA using a reverse transcription kit.

• qPCR: Real-time PCR was performed using a qPCR system with SYBR Green master mix and specific primers for PD-L1 and a housekeeping gene (for normalization).

• Data Analysis: The relative expression of PD-L1 mRNA was calculated using the ΔΔCt method.

Zebrafish Acute Toxicity Test (ZFET)

Objective: To assess the in vivo acute toxicity of Carlina oxide.

Protocol:

• Embryo Exposure: Zebrafish embryos at the 16-cell stage were exposed to a range of Carlina oxide concentrations (3.125 to 25 µg/mL) in E3 medium.[2] A negative control (E3 medium), a solvent control (0.5% DMSO), and a positive control (20 µg/mL acetone) were included.[2]

• Incubation and Observation: The embryos were incubated for 96 hours, and mortality was recorded at 24, 48, 72, and 96 hours post-fertilization.[1]

• Endpoint Assessment: The LC50 value was determined at 96 hours.[1][2] Teratogenic effects, such as craniofacial malformations, yolk sac edema, and shortened tail, were also observed.[1][6] Heart rate was assessed in living embryos at the end of the exposure period.[1]

Conclusion

Carlina oxide demonstrates significant cytotoxic activity through the induction of apoptosis and necrosis, and the modulation of key pro-survival signaling pathways. Its ability to downregulate AKT and ERK1/2, coupled with its effects on PD-L1 expression, suggests a multifaceted mechanism of action that could be of interest in drug development, particularly in oncology. However, its toxicity towards normal cells and in vivo models underscores the need for careful consideration of its therapeutic window and potential for targeted delivery systems. The detailed experimental protocols provided herein should serve as a valuable resource for researchers investigating the biological activities of Carlina oxide and similar natural products.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 6. researchgate.net [researchgate.net]
• 7. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Screening of Carlina Oxide for Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene, is the primary constituent of the essential oil derived from the roots of plants in the Carlina genus, such as Carlina acaulis.[1][2] Traditionally, extracts of these plants have been used in folk medicine for various purposes, including as antiparasitic and skin disease treatments.[1][3] This technical guide provides a comprehensive overview of the initial bioactivity screening of purified Carlina oxide, summarizing key findings on its cytotoxic, antimicrobial, insecticidal, and anti-inflammatory properties. The information presented herein is intended to inform further research and drug development efforts.

Data Presentation: Summary of Bioactivities

The following tables summarize the quantitative data from various bioactivity screenings of Carlina oxide.

Table 1: Cytotoxicity of Carlina Oxide

Cell Line	Cell Type	Assay	Concentration/Effect	Citation
BJ	Normal Human Fibroblasts	Viability Assay	Significant decrease in viability at 3.125 µg/mL	[1]
UACC-903	Human Melanoma	Viability Assay	Largely resistant to treatment	[1][4]
UACC-647	Human Melanoma	Viability Assay	Drop in viability, increase in late apoptotic cells	[1][4]
C32	Human Melanoma	Viability Assay	Largely resistant to treatment	[1][4]
HeLa	Human Cervical Cancer	Viability Assay	LC50 = 446 µg/mL	[1]
HaCaT	Human Keratinocytes	Cytotoxicity Assay	IC50 = 34.85 ± 2.4 µg/mL	[5]

Table 2: Antimicrobial Activity of Carlina Oxide

Organism	Type	Assay	MIC/Effect	Citation
Gram-positive bacteria	Bacteria	Broth Microdilution	MICs ranging from 0.33 to 5.35 mg/mL	[2]
Staphylococcus spp. (clinical isolates)	Bacteria	Broth Microdilution	Significant activity	[2]
Streptococcus pyogenes	Bacteria	Not specified	Highly effective	[2]
Pseudomonas aeruginosa	Bacteria	Not specified	Highly effective	[2]
Fungal strains	Fungi	Broth Microdilution	Strong and homogenous action	[2]
Candida spp. (clinical isolates)	Fungi	Broth Microdilution	Strong fungicidal activity	[2]
Candida albicans	Fungi	Not specified	Highly effective	[2]
Candida glabrata	Fungi	Not specified	Highly effective	[2]
Penicillium expansum	Fungi	In vivo (on apples)	Promising antifungal activity	[6][7]

Table 3: Insecticidal and Acaricidal Activity of Carlina Oxide

Organism	Common Name	Assay	LC50/Effect	Citation
Culex quinquefasciatus	Mosquito	Larvicidal Assay (WHO protocol)	LC50 = 1.39 µg/mL	[8]
Bactrocera oleae	Olive Fly	Ingestion Toxicity	LC50 = 1052 ppm	[9]
Aculops lycopersici	Tomato Russet Mite	Acaricidal Assay	LC50 = 205.32 µL/L	[10]

Table 4: In Vivo Toxicity of Carlina Oxide

Organism	Common Name	Assay	LC50/Effect	Citation
Zebrafish Embryos	Zebrafish	Zebrafish Acute Toxicity Test (ZFET)	LC50 = 10.13 µg/mL (96 h exposure)	[1][3]

Table 5: Antioxidant and Anti-inflammatory Activity of Carlina Oxide

Activity	Assay	IC50/Effect	Citation
Antioxidant	DPPH Radical Scavenging	IC50 = 8.5 g/L	[11]
Antioxidant	β-carotene Bleaching	IC50 = 5.2 g/L	[11]
Anti-inflammatory	Protein Denaturation	Promising activity	[11][12]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cytotoxicity Assessment using MTT Assay

Objective: To determine the concentration of Carlina oxide that inhibits cell viability by 50% (IC50).

Materials:

• Human cell lines (e.g., HaCaT keratinocytes)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Carlina oxide stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 × 10^5 cells/mL and incubate for 24 hours at 37°C.

• Prepare serial dilutions of Carlina oxide in the culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the cells and add the different concentrations of Carlina oxide. Include a control group treated with 0.5% DMSO in the medium.

• Incubate the plates for 24 hours at 37°C.

• Add MTT solution to each well and incubate for a further 4 hours.

• Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability compared to the control and determine the IC50 value.

Zebrafish Acute Toxicity Test (ZFET)

Objective: To assess the acute in vivo toxicity of Carlina oxide.

Materials:

• Zebrafish embryos

• E3 medium (embryo medium)

• Carlina oxide stock solution

• Multi-well plates

• Stereomicroscope

Procedure:

• Collect newly fertilized zebrafish embryos.

• Place a specific number of healthy embryos (e.g., 10) into each well of a multi-well plate containing E3 medium.

• Expose the embryos to a range of concentrations of Carlina oxide (e.g., 3.125 to 25 µg/mL). Include a negative control group with E3 medium only.

• Incubate the plates at a controlled temperature (e.g., 28°C).

• Observe the embryos at regular intervals (e.g., 24, 48, 72, and 96 hours post-fertilization) under a stereomicroscope.

• Record the number of dead embryos/larvae at each time point.

• At the end of the exposure period (e.g., 96 hours), assess for teratogenic effects, such as craniofacial malformations, yolk sac edema, and shortened tail.[3]

• Calculate the LC50 value, which is the concentration that is lethal to 50% of the test organisms.

In Vitro Anti-inflammatory Activity by Protein Denaturation Method

Objective: To evaluate the potential of Carlina oxide to inhibit protein denaturation, an indicator of anti-inflammatory activity.

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate-buffered saline (PBS, pH 6.4)

• Carlina oxide solutions of various concentrations

• Diclofenac sodium (as a reference standard)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 2 mL of various concentrations of Carlina oxide and 2.8 mL of PBS.

• Add 0.2 mL of egg albumin (from a fresh hen's egg) to the reaction mixture.

• A control group consists of 2 mL of distilled water instead of the Carlina oxide solution.

• Incubate the mixtures at 37°C for 15 minutes.

• Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

• After cooling, measure the absorbance of the solutions at 660 nm.

• Calculate the percentage inhibition of protein denaturation.

Mandatory Visualizations

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway affected by Carlina oxide in UACC-647 melanoma cells, leading to decreased cell survival and proliferation.[1][3]

Caption: Carlina oxide inhibits AKT and ERK1/2 signaling pathways.

Experimental Workflow Diagram

This diagram outlines the general workflow for the initial bioactivity screening of Carlina oxide.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Evaluation of the Antibacterial and Antifungal Activities of Carlina acaulis L. Essential Oil and Its Nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 6. benthamdirect.com [benthamdirect.com]
• 7. benthamscience.com [benthamscience.com]
• 8. researchgate.net [researchgate.net]
• 9. Bioactivity of Carlina acaulis Essential Oil and Its Main Component towards the Olive Fruit Fly, Bactrocera oleae: Ingestion Toxicity, Electrophysiological and Behavioral Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. preprints.org [preprints.org]
• 11. mdpi.com [mdpi.com]
• 12. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Carlina Oxide from Carlina acaulis Roots

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of Carlina oxide, a natural polyacetylene with demonstrated antimicrobial and anti-inflammatory properties, from the roots of Carlina acaulis. The protocols described herein cover two primary methods: traditional hydrodistillation and modern microwave-assisted hydrodistillation (MAH), followed by a purification step.

Introduction

Carlina oxide, the major constituent of the essential oil from Carlina acaulis roots, has garnered significant interest for its potential therapeutic applications. Accurate and efficient extraction of this compound is crucial for research and development purposes. This document outlines validated laboratory-scale protocols to obtain Carlina oxide with high purity and yield.

Chemical Properties of Carlina Oxide

Property	Value
Molecular Formula	C₁₃H₁₀O[1]
Molecular Weight	182.218 g/mol [1]
Appearance	Neat
CAS Number	502-22-7[1]

Quantitative Data Summary

The following table summarizes the typical yields and purity of Carlina oxide obtained through different extraction methods as reported in the literature.

Extraction Method	Yield (% w/w)	Purity (%)	Reference
Hydrodistillation	0.87	96.0	[2]
Hydrodistillation	0.82	99.2	[3]
Hydrodistillation	0.49	Not Specified	[4]
Microwave-Assisted Hydrodistillation (MAH)	0.65	Not Specified	[4]

Experimental Protocols

Pre-Extraction Preparation of Carlina acaulis Roots

Proper preparation of the plant material is critical for efficient extraction.

Materials and Equipment:

• Dry roots of Carlina acaulis

• Grinder or mill

• Sieve (1.5 mm)

• Analytical balance

Protocol:

• Ensure the Carlina acaulis roots are thoroughly dried to a constant weight.

• Using a grinder or mill, pulverize the dried roots into a fine powder.

• Pass the powdered root material through a 1.5 mm sieve to ensure a uniform particle size, which facilitates efficient extraction.

• Store the powdered root material in a cool, dry, and dark place until extraction.

Extraction of Carlina Oxide

Two primary methods for the extraction of the essential oil rich in Carlina oxide are detailed below.

This is a traditional and widely used method for extracting essential oils.

Materials and Equipment:

• Powdered Carlina acaulis roots

• Distilled water

• Round-bottom flask (e.g., 10 L)

• Clevenger-type apparatus

• Heating mantle

• Separatory funnel

• Anhydrous sodium sulfate

Protocol:

• Weigh 1 kg of powdered Carlina acaulis roots and place them into a 10 L round-bottom flask.

• Add 7 L of distilled water to the flask, ensuring the root powder is fully submerged. Allow the mixture to soak overnight.

• Set up the hydrodistillation apparatus with the Clevenger-type condenser.

• Heat the mixture using a heating mantle and bring it to a boil.

• Continue the distillation for approximately 8 hours, or until no more essential oil is collected in the graduated tube of the Clevenger apparatus.

• Once the distillation is complete, allow the apparatus to cool down.

• Carefully collect the essential oil from the Clevenger trap using a separatory funnel.

• Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Store the essential oil at -20°C in a sealed, dark glass vial until further purification.[2]

MAH is a more rapid and efficient alternative to conventional hydrodistillation.

Materials and Equipment:

• Powdered Carlina acaulis roots

• Distilled water

• Microwave extraction system (e.g., ETHOS X)

• Clevenger-type apparatus adapted for microwave use

Protocol:

• Place a known amount of powdered Carlina acaulis roots into the microwave reactor vessel.

• Add distilled water to achieve a water-to-matrix ratio of 85:15 (v/w).

• Set up the MAH system with the Clevenger-type condenser.

• Set the extraction time to 210 minutes.[4]

• Initiate the microwave irradiation and distillation process according to the instrument's operating instructions.

• After the extraction is complete, allow the system to cool.

• Collect the essential oil from the collection vessel.

• Dry the essential oil over anhydrous sodium sulfate.

• Store the essential oil at -20°C in a sealed, dark glass vial.

Purification of Carlina Oxide

The essential oil obtained is predominantly Carlina oxide, but further purification can be achieved through column chromatography.

Materials and Equipment:

• Carlina acaulis essential oil

• Silica gel (70-230 mesh)

• n-hexane (HPLC grade)

• Glass chromatography column

• Rotary evaporator

• Glass vials

Protocol:

• Prepare a silica gel slurry in n-hexane and pack it into a glass chromatography column.

• Dissolve a known amount of the essential oil in a minimal amount of n-hexane.

• Load the dissolved essential oil onto the top of the silica gel column.

• Elute the column with 100% n-hexane.

• Collect the fractions containing the purified Carlina oxide. The progress of the separation can be monitored by thin-layer chromatography (TLC).

• Combine the fractions containing pure Carlina oxide and remove the n-hexane using a rotary evaporator.

• The resulting product is purified Carlina oxide.

Analysis and Characterization

The purity and structure of the extracted Carlina oxide should be confirmed using analytical techniques.

Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the Carlina oxide and identify any minor components in the essential oil.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of Carlina oxide.[2][3]

Experimental Workflow Diagram

Caption: Workflow for the extraction and purification of Carlina oxide.

References

• 1. Developing a Highly Stable Carlina acaulis Essential Oil Nanoemulsion for Managing Lobesia botrana - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bioactivity of Carlina acaulis Essential Oil and Its Main Component towards the Olive Fruit Fly, Bactrocera oleae: Ingestion Toxicity, Electrophysiological and Behavioral Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Laboratory Synthesis of Carlina Oxide and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene found in the essential oil of Carlina acaulis L., has garnered significant interest as a promising bioinsecticide.[1] Its efficacy against various agricultural pests and disease vectors, coupled with moderate toxicity to non-target species, makes it an attractive lead compound for the development of novel pest management agents.[1][2] However, the limited availability from natural sources necessitates the development of efficient and scalable laboratory syntheses for both Carlina oxide and its analogues to facilitate further research and development.[1][2][3]

These application notes provide detailed protocols for the laboratory-scale synthesis of Carlina oxide and a variety of its analogues. The methodologies described herein are based on established synthetic routes, including a three-step synthesis for analogues with modifications on the benzyl moiety and a hemisynthetic approach for functionalization of the furan ring.

Synthesis of Carlina Oxide Analogues (Substituted Benzyl Moiety)

A versatile three-step synthetic strategy has been developed for the preparation of Carlina oxide analogues bearing various substituents on the benzyl ring.[1] This approach involves the initial synthesis of a substituted and protected propargylbenzene derivative, followed by deprotection and a final Sonogashira coupling with 2-bromofuran.

Experimental Workflow

Caption: Three-step synthesis of Carlina oxide analogues.

Experimental Protocols

Step 1: Synthesis of Trimethyl((3-phenylprop-1-yn-1-yl)silane) and its Analogues

This procedure is adapted from the synthesis of 3-phenyl-1-propyne.

• Reagents:

  • Substituted Benzyl Bromide (1.0 eq)

  • Ethynyltrimethylsilane (4.0 eq)

  • Isopropylmagnesium chloride (2M in THF, 4.0 eq)

  • Copper(I) bromide (0.6 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a solution of isopropylmagnesium chloride in THF at 0°C, add ethynyltrimethylsilane.

  • Stir the mixture for 30 minutes at 0°C and then for 30 minutes at room temperature.

  • Gradually add copper(I) bromide and stir for an additional 30 minutes at room temperature.

  • Add the substituted benzyl bromide and reflux the reaction mixture for 4.5-5 hours.

  • Cool the mixture to room temperature and pour it into a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with water, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel flash chromatography.

Step 2: Synthesis of Substituted 3-Phenyl-1-propyne

• Reagents:

  • Trimethyl((3-substituted-phenylprop-1-yn-1-yl)silane) (1.0 eq)

  • Potassium carbonate (5.0 eq)

  • Methanol

• Procedure:

  • Cool a solution of the protected alkyne in methanol in an ice bath.

  • Add potassium carbonate and stir the mixture at 0°C for 3 hours, then at room temperature overnight.

  • Extract the mixture with ethyl acetate.

  • Concentrate the organic layer to obtain the deprotected alkyne, which is often used in the next step without further purification. A quantitative yield is typically achieved.[1]

Step 3: Sonogashira Coupling to form Carlina Oxide Analogues

• Reagents:

  • Substituted 3-Phenyl-1-propyne (1.0 eq)

  • 2-Bromofuran (1.0 eq)

  • Palladium(II) bis(triphenylphosphine) dichloride (PdCl₂(PPh₃)₂)

  • Copper(I) iodide (CuI)

  • Diisopropylamine (i-Pr₂NH)

  • Toluene

• Procedure:

  • To a solution of the substituted 3-phenyl-1-propyne and 2-bromofuran in toluene, add PdCl₂(PPh₃)₂, CuI, and diisopropylamine.

  • Heat the reaction mixture at 50°C for 3 hours.

  • Monitor the reaction progress by thin-layer chromatography.

  • Upon completion, cool the reaction to room temperature and purify the product by column chromatography.

Quantitative Data for Synthesized Analogues

Analogue	R Group on Benzyl Ring	Overall Yield (%)
2	4-Methyl	40
3	4-Chloro	35
4	3-Chloro	48
5	4-Fluoro	29
6	3-Fluoro	32
7	4-Methoxy	38
Data adapted from Spinozzi et al., J. Nat. Prod. 2023.[1]

Hemisynthesis of Carlina Oxide Analogues (Furan Ring Functionalization)

An alternative approach to generate diversity in Carlina oxide analogues is through the functionalization of the furan ring of the naturally sourced parent compound.

Experimental Workflow

Caption: Hemisynthesis of furan-functionalized analogues.

Experimental Protocol

A general procedure for the functionalization of the furan ring involves electrophilic substitution reactions.

• General Procedure:

  • Isolate Carlina oxide from the essential oil of Carthamus caeruleus by steam distillation followed by column chromatography.

  • Perform chemical modifications on the furan ring. For example, a Vilsmeier-Haack reaction can introduce a formyl group, which can then be further modified, for instance, through reductive amination to introduce various amine functionalities.

  • Purify the resulting analogues by chromatographic methods.

Quantitative Data for Hemisynthesized Analogues

Yields for this hemisynthetic approach are reported to be in the range of 17% to 30%.[1]

Laboratory Synthesis of Carlina Oxide

While often isolated from natural sources, a total laboratory synthesis of Carlina oxide can be achieved following a similar three-step strategy as for its analogues, starting with unsubstituted benzyl bromide.

Experimental Workflow

Caption: Laboratory synthesis of Carlina oxide.

Experimental Protocols

Step 1: Synthesis of Trimethyl((3-phenylprop-1-yn-1-yl)silane)

• Reagents:

  • Benzyl bromide (10 g, 58.47 mmol)

  • Trimethyl ethynylsilane (23 g, 233.88 mmol)

  • Isopropylmagnesium chloride (2M in THF, 117 ml)

  • Copper(I) bromide (5.03 g, 35.08 mmol)

  • Anhydrous Tetrahydrofuran (THF, 100 ml)

• Procedure:

  • To the isopropylmagnesium chloride solution in THF at 0°C, add trimethyl ethynylsilane.

  • Stir the mixture for 30 minutes at room temperature.

  • Add copper(I) bromide and then benzyl bromide.

  • Reflux the reaction mixture for 5 hours.

  • After cooling to room temperature, extract the product with ethyl acetate.

  • Purify by water washing and column chromatography to yield the product as a liquid (yield: 83.5%).[4]

Step 2: Synthesis of 3-Phenyl-1-propyne

• Reagents:

  • Trimethyl((3-phenylprop-1-yn-1-yl)silane) (9.2 g, 48.85 mmol)

  • Potassium carbonate (33.76 g, 244.2 mmol)

  • Methanol (100 ml)

• Procedure:

  • Cool the solution of the starting material in methanol in an ice bath.

  • Add potassium carbonate and stir for 2 hours at room temperature, then continue stirring overnight.

  • Extract with ethyl acetate and concentrate to obtain 3-phenyl-1-propyne as an oil.[4]

Step 3: Synthesis of Carlina Oxide (2-(3-phenylprop-1-ynyl)furan)

• Reagents:

  • 3-Phenyl-1-propyne

  • 2-Bromofuran

  • Palladium(II) bis(triphenylphosphine) dichloride (PdCl₂(PPh₃)₂)

  • Copper(I) iodide (CuI)

  • Diisopropylamine (i-Pr₂NH)

  • Toluene

• Procedure:

  • Combine 3-phenyl-1-propyne and 2-bromofuran in toluene.

  • Add the palladium catalyst, copper(I) iodide, and diisopropylamine.

  • Heat the mixture at 50°C for 3 hours.[1]

  • After completion, purify the crude product via column chromatography to obtain Carlina oxide.

Conclusion

The synthetic protocols detailed in these application notes provide a robust framework for the laboratory-scale production of Carlina oxide and a diverse range of its analogues. These methods offer a reliable alternative to isolation from natural sources, thereby enabling more extensive research into the structure-activity relationships of this promising class of bioinsecticides. The availability of these synthetic routes is crucial for the development of new, effective, and potentially more environmentally benign pest control agents.

References

• 1. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [wap.guidechem.com]

Application Note: Quantification of Carlina Oxide in Plant Extracts using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note provides a detailed protocol for the quantification of Carlina oxide in plant extracts using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection. Carlina oxide, a naturally occurring polyacetylene, is a principal bioactive constituent of various plants in the Asteraceae family, most notably Carlina acaulis. Due to its significant biological activities, accurate quantification is crucial for research, quality control of herbal products, and drug development. The described method is designed for researchers, scientists, and drug development professionals, offering a reliable and reproducible approach for the determination of Carlina oxide content.

Introduction

Carlina oxide (2-(3-phenylprop-1-ynyl)furan) is a polyacetylene compound that constitutes a major fraction of the essential oil of Carlina acaulis roots, often exceeding 90% of the total oil.[1][2][3][4][5][6] It has garnered significant interest due to its potent antimicrobial, insecticidal, and cytotoxic properties.[7] As research into the therapeutic potential of Carlina oxide and plant extracts containing it continues, the need for a robust analytical method for its quantification is paramount. High-Performance Liquid Chromatography (HPLC) offers a sensitive and specific method for the analysis of this compound. This document outlines a comprehensive protocol for the extraction and subsequent HPLC quantification of Carlina oxide from plant materials.

Quantitative Data Summary

The concentration of Carlina oxide can vary significantly depending on the plant species, the part of the plant used, and the extraction methodology. The following table summarizes quantitative data reported in the literature.

Plant Species	Plant Part	Extraction/Analysis Method	Carlina Oxide Concentration	Reference(s)
Carlina acaulis	Roots	Hydrodistillation (Essential Oil)	>95% of essential oil	[2][3][4]
Carlina acaulis	Roots	Hydrodistillation (Essential Oil)	97.7% of essential oil	[5]
Carlina acaulis	Roots	Hydrodistillation (Essential Oil)	97.8% of essential oil	[4]
Carlina acaulis	Roots	Hydrodistillation (Essential Oil)	96.2% of essential oil	[7]
Carlina acaulis	Dry Roots	Hydrodistillation	0.87% (w/w)	[2]
Carlina vulgaris	Roots	Essential Oil Analysis	33.7% of essential oil	[8]
Atractylis gummifera	Hydrosol Extract	GC-MS	79.1% of extract	[9]

Experimental Protocols

Sample Preparation: Extraction of Carlina Oxide from Plant Material

This protocol describes a general method for the solvent extraction of Carlina oxide from dried plant material, suitable for subsequent HPLC analysis.

Materials and Reagents:

• Dried and powdered plant material (e.g., Carlina acaulis roots)

• Methanol (HPLC grade)

• Deionized water

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters (PTFE or nylon)

• HPLC vials

Procedure:

• Weigh approximately 1.0 g of the dried, powdered plant material into a centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

• Place the tube in an ultrasonic bath for 30 minutes to facilitate the extraction of Carlina oxide.

• Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

• Carefully decant the supernatant (the methanol extract) into a clean tube.

• For exhaustive extraction, the pellet can be re-extracted with an additional 10 mL of methanol, and the supernatants combined.

• Filter the supernatant through a 0.22 µm syringe filter directly into an HPLC vial.

• The sample is now ready for HPLC analysis. If necessary, the extract can be diluted with the mobile phase to fall within the calibration range.

HPLC Quantification of Carlina Oxide

This protocol details the HPLC parameters for the quantification of Carlina oxide.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Mobile Phase: An isocratic mixture of Acetonitrile (ACN) and Water (65:35, v/v). The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 265 nm (based on the chromophore of Carlina oxide). A Diode Array Detector can be used to scan a range (e.g., 200-400 nm) to confirm the peak identity.

• Injection Volume: 10 µL.

• Run Time: Approximately 15 minutes, or until the Carlina oxide peak has eluted and the baseline is stable.

Calibration:

• Prepare a stock solution of a Carlina oxide standard of known purity in methanol.

• From the stock solution, prepare a series of calibration standards of different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting with the mobile phase.

• Inject each calibration standard into the HPLC system and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of the Carlina oxide standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.999 for a good quality calibration.

Quantification of Carlina Oxide in Plant Extracts:

• Inject the prepared plant extract sample into the HPLC system.

• Identify the Carlina oxide peak in the chromatogram based on the retention time of the standard.

• Record the peak area of the Carlina oxide peak in the sample chromatogram.

• Calculate the concentration of Carlina oxide in the extract using the equation from the calibration curve.

• The final concentration in the original plant material should be calculated considering the initial weight of the plant material, the extraction volume, and any dilution factors.

Visualizations

References

• 1. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Polyphenolic Composition of Carlina acaulis L. Extract and Cytotoxic Potential against Colorectal Adenocarcinoma and Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. sciforum.net [sciforum.net]

Application Note: Quantification of Carlina Oxide in Essential Oils by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene, is the dominant bioactive constituent in the essential oil of Carlina acaulis roots.[1][2][3] This compound has garnered significant interest due to its potent insecticidal, antimicrobial, and antifungal properties.[4][5] Accurate and reliable quantification of Carlina oxide is crucial for the quality control of essential oils, for understanding its pharmacological effects, and for the development of new therapeutic agents and natural pesticides. This application note provides a detailed protocol for the analysis of Carlina oxide in essential oils using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[6]

Quantitative Data Summary

The concentration of Carlina oxide can vary depending on the plant species, geographical origin, and the extraction method employed. The following table summarizes the quantitative data of Carlina oxide found in various essential oils as determined by GC-MS analysis.

Plant Species	Essential Oil Source	Extraction Method	Carlina Oxide Content (%)	Reference
Carlina acaulis	Root	Hydrodistillation (HD)	97.9	[3]
Carlina acaulis	Root	Microwave-Assisted Hydrodistillation (MAH)	98.6	[3]
Carlina acaulis	Root	Not Specified	97.8	[1][7]
Carlina acaulis	Root	Not Specified	97.7	[2]
Carlina acaulis	Root	Chloroform Extraction	69.52	[8]
Carlina acaulis	Root	Distillation	96.2	[5]
Carlina acanthifolia	Not Specified	Not Specified	Present	[9]
Carlina vulgaris	Not Specified	Not Specified	Not Detected	[9]
Carlina corymbosa	Not Specified	Not Specified	Not Detected	[9]

Experimental Protocols

This section outlines the detailed methodology for the GC-MS analysis of Carlina oxide in essential oils.

Sample Preparation

Proper sample preparation is critical for accurate GC-MS analysis.

• Dilution: Accurately weigh approximately 10 mg of the essential oil and dilute it with a suitable volatile solvent (e.g., hexane, ethyl acetate, or dichloromethane) to a final concentration of 1 mg/mL.[10] High concentrations of Carlina oxide may require further dilution to avoid detector saturation.

• Internal Standard (Optional but Recommended for Precise Quantification): For accurate quantification, an internal standard (e.g., a compound with similar chemical properties but not present in the sample, such as a deuterated analog or a compound with a similar retention time that does not co-elute with other components) can be added to the sample before dilution.

• Filtration: If any particulate matter is present, filter the diluted sample through a 0.45 µm syringe filter before injection into the GC-MS system.

GC-MS Instrumentation and Conditions

The following parameters are recommended for the analysis of Carlina oxide. These may need to be optimized depending on the specific instrument and column used.

• Gas Chromatograph: An Agilent or similar GC system equipped with a split/splitless injector and an autosampler.

• Mass Spectrometer: A mass selective detector capable of electron ionization (EI).

• GC Column: A non-polar or semi-polar capillary column is recommended. A common choice is a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[11]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[12]

• Injector Temperature: 250 °C.[10]

• Injection Volume: 1 µL.

• Injection Mode: Split injection with a split ratio of 50:1 or higher, depending on the sample concentration.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at a rate of 5 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).[1]

  • Ionization Energy: 70 eV.[1]

  • Source Temperature: 230 °C.[10]

  • Quadrupole Temperature: 150 °C.

  • Mass Scan Range: m/z 40-400.

  • Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

Data Analysis and Quantification

• Identification: The identification of Carlina oxide is achieved by comparing its mass spectrum and retention time with that of a certified reference standard. The mass spectrum of Carlina oxide is characterized by a prominent molecular ion peak and specific fragmentation patterns.[13] The NIST Mass Spectral Library can also be used for tentative identification.[10]

• Quantification: Quantification is typically performed by creating a calibration curve using a series of known concentrations of a Carlina oxide standard. The peak area of Carlina oxide in the sample is then used to determine its concentration from the calibration curve. The percentage of Carlina oxide in the essential oil is calculated based on the initial weight of the oil and the dilution factor.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of Carlina oxide in essential oils.

Caption: Workflow for GC-MS analysis of Carlina oxide.

Conclusion

The GC-MS method described in this application note provides a robust and reliable approach for the qualitative and quantitative analysis of Carlina oxide in essential oils. Adherence to this protocol will enable researchers, scientists, and drug development professionals to accurately assess the quality and potential applications of essential oils containing this important bioactive compound.

References

• 1. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivity of Carlina acaulis Essential Oil and Its Main Component towards the Olive Fruit Fly, Bactrocera oleae: Ingestion Toxicity, Electrophysiological and Behavioral Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 4. Polyphenolic Composition of Carlina acaulis L. Extract and Cytotoxic Potential against Colorectal Adenocarcinoma and Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academics.su.edu.krd [academics.su.edu.krd]
• 7. pubs.acs.org [pubs.acs.org]
• 8. journals.pan.pl [journals.pan.pl]
• 9. researchgate.net [researchgate.net]
• 10. biomedgrid.com [biomedgrid.com]
• 11. agilent.com [agilent.com]
• 12. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of Carlina Oxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in vitro antimicrobial susceptibility testing of Carlina oxide, a natural polyacetylene compound found in the roots of Carlina acaulis. The information is intended to guide researchers in evaluating its efficacy against a variety of microbial pathogens.

Introduction

Carlina oxide, a polyacetylene derived from Carlina acaulis L., has demonstrated significant antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, as well as various fungal species.[1][2][3][4][5] Its potential as a natural antimicrobial agent warrants standardized testing to determine its spectrum of activity and potency. These protocols outline the standardized methods for determining the minimum inhibitory concentration (MIC) of Carlina oxide, a key parameter in assessing antimicrobial efficacy.

Data Presentation: Antimicrobial Activity of Carlina Oxide

The following tables summarize the reported minimum inhibitory concentration (MIC) values of Carlina oxide against various bacterial and fungal strains. This data provides a baseline for understanding its antimicrobial spectrum.

Table 1: Antibacterial Activity of Carlina Oxide (MIC in mg/mL)

Bacterial Strain	MIC (mg/mL)	Reference
Staphylococcus aureus	0.33 - 5.35	[1]
Staphylococcus spp. (clinical isolates)	0.33 - 5.35	[1]
Methicillin-resistant Staphylococcus aureus (MRSA)	0.5 - 2.0	[6]
Vancomycin-resistant Enterococcus (VRE)	0.002	[6]
Bacillus cereus	0.08	[6]

Table 2: Antifungal Activity of Carlina Oxide (MIC in mg/mL)

Fungal Strain	MIC (mg/mL)	Reference
Candida albicans	0.02 - 0.5	[1][6]
Candida glabrata	0.25	[6]
Candida spp. (clinical isolates)	0.02 - 0.08	[1]

Experimental Protocols

Detailed methodologies for two standard antimicrobial susceptibility tests are provided below. These protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Protocol 1: Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

Materials:

• Carlina oxide stock solution (in a suitable solvent, e.g., DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Sterile pipette tips and multichannel pipette

• Plate reader (optional, for automated reading)

Procedure:

• Preparation of Carlina Oxide Dilutions:

  • Prepare a serial two-fold dilution of the Carlina oxide stock solution in the appropriate broth directly in the 96-well plate. The final volume in each well should be 50 µL. The concentration range should be sufficient to determine the MIC.

• Inoculum Preparation:

  • From a fresh culture (18-24 hours old), select 3-5 isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation of Microtiter Plate:

  • Add 50 µL of the diluted inoculum to each well of the microtiter plate containing the Carlina oxide dilutions. This will bring the final volume in each well to 100 µL.

  • Include a positive control (broth with inoculum, no Carlina oxide) and a negative control (broth only) for each organism tested.

• Incubation:

  • Incubate the plates at 35 ± 2 °C for 16-20 hours for bacteria and at a temperature and duration appropriate for the fungal species being tested.

• Interpretation of Results:

  • The MIC is the lowest concentration of Carlina oxide that completely inhibits visible growth of the microorganism as detected by the unaided eye or a plate reader.

Protocol 2: Kirby-Bauer Disk Diffusion Method

This method is a qualitative test to determine the susceptibility of a microorganism to an antimicrobial agent.

Materials:

• Sterile filter paper disks (6 mm diameter)

• Carlina oxide solution of a known concentration

• Mueller-Hinton Agar (MHA) plates

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Sterile swabs

• Forceps

• Incubator

• Ruler or caliper

Procedure:

• Preparation of Antimicrobial Disks:

  • Aseptically impregnate sterile filter paper disks with a known amount of the Carlina oxide solution. Allow the solvent to evaporate completely.

• Inoculum Preparation:

  • Prepare the inoculum as described in the broth microdilution protocol (standardized to 0.5 McFarland).

• Inoculation of Agar Plate:

  • Dip a sterile swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.

• Application of Disks:

  • Using sterile forceps, place the Carlina oxide-impregnated disks on the surface of the inoculated agar plate. Ensure the disks are at least 24 mm apart and not too close to the edge of the plate.

• Incubation:

  • Invert the plates and incubate at 35 ± 2 °C for 16-18 hours for bacteria.

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the clear area around the disk where no growth occurs) in millimeters.

  • The interpretation of the zone size (susceptible, intermediate, or resistant) requires the establishment of standardized interpretive criteria for Carlina oxide, which may be developed through correlation with MIC data.

Visualizations

Experimental Workflow

Caption: Experimental Workflow for Antimicrobial Susceptibility Testing of Carlina Oxide.

Proposed Antimicrobial Mechanism of Action

The exact antimicrobial mechanism of action for Carlina oxide is not fully elucidated. However, it is suggested that as a polyacetylene, its activity is linked to its highly unsaturated structure. Polyacetylenes are known to be reactive molecules that can potentially disrupt microbial cell membranes and interact with various cellular components.[1] The presence of conjugated double and triple bonds in Carlina oxide could contribute to the production of reactive oxygen species (ROS), leading to cellular damage and death.[1]

Caption: Proposed Antimicrobial Mechanism of Carlina Oxide.

References

• 1. Natural Compounds of Fungal Origin with Antimicrobial Activity—Potential Cosmetics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. mdpi.com [mdpi.com]
• 5. Polyacetylene Derivatives from the Polypore Fungus (Fistulina hepatica, Agaricomycetes) and Their Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Insecticidal Bioassays Using Carlina Oxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the insecticidal properties of Carlina oxide, a naturally occurring polyacetylene found in the essential oil of Carlina acaulis. The document includes detailed protocols for conducting various insecticidal bioassays to evaluate the efficacy of Carlina oxide against a range of insect pests.

Introduction to Carlina Oxide

Carlina oxide, chemically known as 2-(3-phenylprop-2-yn-1-yl)furan, has demonstrated significant insecticidal activity against various insect species, positioning it as a promising candidate for the development of botanical insecticides.[1][2] Its activity has been documented against disease vectors, agricultural pests, and stored-product insects.[3][4] The essential oil of Carlina acaulis roots is the primary natural source of this compound, often containing over 95% Carlina oxide.[1]

Mechanism of Action

The precise mechanism of action of Carlina oxide is still under investigation, but several hypotheses have been proposed based on experimental evidence.

• Acetylcholinesterase (AChE) Inhibition: One of the proposed mechanisms is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the insect nervous system.[5] AChE is responsible for breaking down the neurotransmitter acetylcholine. Inhibition of this enzyme leads to an accumulation of acetylcholine at the synaptic cleft, causing continuous nerve stimulation, paralysis, and ultimately, death of the insect.[5]

• GABA Receptor Interaction: Another potential target for Carlina oxide is the insect's γ-aminobutyric acid (GABA) receptor.[6] The GABA receptor is a ligand-gated ion channel that plays a crucial role in inhibitory neurotransmission. Disruption of this receptor's function can lead to hyperexcitability and convulsions.

• Photosensitization: As a polyacetylene, Carlina oxide may also act through photosensitization.[5] In the presence of UV light, these compounds can become excited and generate reactive oxygen species, which can cause damage to cellular components.[5]

• Oxidative Damage: The triple bond in the propynyl chain of Carlina oxide is thought to be capable of producing radicals, leading to oxidative damage within the insect.[3][7]

Quantitative Data Summary

The following tables summarize the reported insecticidal activity of Carlina oxide against various insect and mite species.

Table 1: Lethal Concentration (LC50) Values of Carlina Oxide

Insect/Mite Species	Life Stage	Bioassay Type	Exposure Time	LC50 Value	Reference(s)
Culex quinquefasciatus	Larvae	Larvicidal	24 h	1.39 µg/mL	[2]
Culex quinquefasciatus	Larvae	Larvicidal	24 h	1.31 µg/mL	[4]
Bactrocera oleae	Adult	Ingestion	-	1052.37 ppm	[8][9]
Aculops lycopersici	Adult	-	-	205.32 µL/L	[10]
Metopolophium dirhodum	Adult	-	-	1.06 mL/L	[11][12]
Tetranychus urticae	Nymph	Acaricidal	-	1825 µL/L	[13]
Tetranychus urticae	Adult Female	Acaricidal	-	1145 µL/L	[13]

Table 2: Lethal Dose (LD50) Values of Carlina Oxide

Insect Species	Life Stage	Bioassay Type	Exposure Time	LD50 Value	Reference(s)
Musca domestica	Adult Female	Topical Application	24 h	5.5 µ g/female	[1][4]
Musca domestica	Adult Male	Topical Application	-	2.74 µ g/fly	[2]
Spodoptera littoralis	Larva	-	-	65.8 µ g/larva	[5]
Musca domestica	Adult	-	-	122.1 µ g/adult	[5]

Experimental Protocols

Detailed methodologies for key insecticidal bioassays are provided below.

Protocol 1: Mosquito Larvicidal Bioassay (WHO Standard Protocol)

This protocol is adapted from the World Health Organization (WHO) guidelines for testing mosquito larvicides.[3][5]

1. Preparation of Test Solutions: a. Prepare a stock solution of Carlina oxide in a suitable solvent (e.g., DMSO or ethanol). b. Prepare a series of dilutions from the stock solution to achieve the desired test concentrations. The final concentration of the solvent in the test water should not exceed 1%.

2. Bioassay Procedure: a. Use 250 mL beakers or cups. Add 99 mL of distilled or deionized water to each. b. Add 1 mL of the appropriate Carlina oxide dilution to each beaker to achieve the final test concentration. c. For the control group, add 1 mL of the solvent-water mixture (without Carlina oxide). d. Introduce 20-25 late third or early fourth instar mosquito larvae into each beaker. e. Maintain the beakers at a constant temperature (e.g., 25 ± 2°C) and a 12:12 hour light:dark photoperiod. f. Record larval mortality at 24 and 48 hours post-exposure. Larvae are considered dead if they are immobile and do not respond to gentle probing.

3. Data Analysis: a. Correct for control mortality using Abbott's formula if it is between 5% and 20%. b. Calculate the LC50 and LC90 values using probit analysis.

Protocol 2: Topical Application Bioassay for Adult Insects (e.g., Musca domestica)

This protocol is suitable for determining the contact toxicity of Carlina oxide to adult insects.[1][4]

1. Preparation of Test Solutions: a. Dissolve Carlina oxide in a volatile solvent like acetone to prepare a range of concentrations.

2. Bioassay Procedure: a. Anesthetize adult insects (e.g., houseflies) using carbon dioxide or by chilling. b. Use a micro-applicator to apply a precise volume (e.g., 1 µL) of the Carlina oxide solution to the dorsal thorax (pronotum) of each insect. c. The control group should be treated with the solvent only. d. Place the treated insects in holding cages with access to food (e.g., a sugar solution) and water. e. Maintain the cages under controlled environmental conditions (e.g., 25 ± 1°C, 60-70% relative humidity, 12:12 hour light:dark photoperiod). f. Assess mortality at 24 and 48 hours after application.

3. Data Analysis: a. Calculate the LD50 and LD90 values using probit analysis.

Protocol 3: Contact Bioassay on Filter Paper

This method assesses the toxicity of Carlina oxide through tarsal contact.

1. Preparation of Treated Surfaces: a. Dissolve Carlina oxide in a volatile solvent (e.g., acetone). b. Apply a specific volume of the solution evenly to a filter paper disc (e.g., Whatman No. 1). c. Allow the solvent to evaporate completely in a fume hood, leaving a residue of Carlina oxide on the paper. d. The control filter paper should be treated with the solvent alone.

2. Bioassay Procedure: a. Place the treated filter paper in the bottom of a petri dish or a similar container. b. Introduce a known number of insects (e.g., 10-20 adults) into the container. c. Seal the container with a ventilated lid. d. Maintain the containers under controlled environmental conditions. e. Record mortality at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

3. Data Analysis: a. Calculate the lethal time (LT50) for different concentrations or the lethal concentration (LC50) at a fixed time point.

Protocol 4: Ingestion Bioassay (e.g., for Bactrocera oleae)

This protocol is designed to evaluate the oral toxicity of Carlina oxide.[8][9]

1. Preparation of Treated Diet: a. Prepare an artificial diet suitable for the target insect. For fruit flies, this could be a mixture of sugar, protein hydrolysate, and water. b. Incorporate Carlina oxide into the diet at various concentrations. A carrier or emulsifier may be needed to ensure even distribution. c. Prepare a control diet without Carlina oxide.

2. Bioassay Procedure: a. Provide the treated and control diets to the insects in their holding cages. b. Ensure that the insects have no other food source available. c. Maintain the cages under controlled environmental conditions. d. Record mortality daily for a specified period (e.g., 5-7 days).

3. Data Analysis: a. Calculate the LC50 and LC90 values based on the concentration of Carlina oxide in the diet.

Visualizations

Experimental Workflow Diagrams

Mosquito Larvicidal Bioassay Workflow

Topical Application Bioassay Workflow

Signaling Pathway Diagrams

AChE Inhibition by Carlina Oxide

GABA Receptor Blockade by Carlina Oxide

References

• 1. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]
• 2. mdpi.com [mdpi.com]
• 3. Larval Insecticide Bioassays | LITE [lite.lstmed.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Guidelines for laboratory and field testing of mosquito larvicides [who.int]
• 6. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity | Semantic Scholar [semanticscholar.org]
• 7. WHO (2005) Guidelines for Laboratory and Field Testing of Mosquito Larvicides. World Health Organization, Geneva, WHO/CDS/WHOPES/GCDPP/200513. - References - Scientific Research Publishing [scirp.org]
• 8. par.nsf.gov [par.nsf.gov]
• 9. entomoljournal.com [entomoljournal.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Topical Application of Insecticidal Active Ingredients [protocols.io]

Carlina Oxide: A Botanical Insecticide for Next-Generation Pest Management

Carlina oxide, a naturally occurring polyacetylene primarily sourced from the roots of Carlina acaulis, is emerging as a potent biopesticide with significant potential for integrated pest management (IPM) strategies. [1][2] This bioactive compound has demonstrated high toxicity against a broad spectrum of agricultural and public health pests, including mites, flies, and moths, while exhibiting a more favorable safety profile for non-target organisms compared to conventional synthetic pesticides.[3][4] Formulations, particularly nanoemulsions, have been developed to enhance its stability and efficacy, paving the way for its application in sustainable agriculture.[5][6][7]

Physicochemical Properties and Sourcing

Carlina oxide, chemically known as 2-(3-phenylprop-1-ynyl)furan, is the major constituent of the essential oil extracted from the roots of Carlina acaulis, often exceeding 95% of the total composition.[2][6] It can be obtained through hydrodistillation of the plant's roots or through chemical synthesis, which is being explored to ensure a stable supply for agrochemical production.[8][9][10]

Mechanism of Action

While the precise mode of action of Carlina oxide is still under investigation, current research suggests a multi-pronged attack on pests. One proposed mechanism involves the triple bond in its propynyl chain, which may generate radicals leading to oxidative damage within the insect.[3] Additionally, studies suggest that Carlina oxide may interact with the insect's γ-aminobutyric acid (GABA) receptor, a key component of the central nervous system, leading to neurotoxic effects.[11]

Proposed mechanisms of action for Carlina oxide in pest organisms.

Efficacy Data

Carlina oxide has demonstrated significant lethal and sublethal effects on a variety of pests. The following tables summarize key efficacy data from various studies.

Acaricidal Activity

Target Pest	Formulation	Concentration (µL L⁻¹)	Mortality Rate (%)	LC50 (µL L⁻¹)	Citation
Aculops lycopersici (Tomato Russet Mite)	Carlina Oxide	5000	100	205.32	[1]
Aculops lycopersici	Carlina Oxide	2500	100	205.32	[1]
Aculops lycopersici	Carlina Oxide	1280	97.78	205.32	[1]
Tetranychus urticae (Two-spotted Spider Mite)	Carlina Oxide	5000	>75 (very toxic)	1145 (females)	[4]
Tetranychus urticae	Carlina Oxide	2500	>75 (very toxic)	1145 (females)	[4]
Tetranychus urticae	Carlina Oxide	1250	51-75 (moderately toxic)	1145 (females)	[4]

Insecticidal Activity

Target Pest	Formulation	Concentration	Mortality Rate (%)	LC50	Citation
Musca domestica (Housefly)	Carlina Oxide	-	-	LD50 22.1 µg adult⁻¹	[3]
Culex quinquefasciatus (Southern House Mosquito)	Carlina Oxide	-	-	1.31 µg mL⁻¹	[2]
Lobesia botrana (European Grapevine Moth)	Carlina Oxide EO	-	-	7.299 µL/mL	[6]
Lobesia botrana	Carlina Oxide NE	-	-	9.044 µL/mL	[6]
Philaenus spumarius (Meadow Spittlebug)	3% Carlina Oxide NE	72 hours	90	-	[3]
Tuta absoluta (Tomato Leafminer)	0.25% Carlina Oxide NE	24 hours (translaminar)	100	-	[12]

Application Protocols

Extraction of Carlina Oxide from Carlina acaulis Roots

This protocol outlines the hydrodistillation process for obtaining Carlina oxide.

Workflow for the extraction of Carlina oxide.

Materials:

• Dried roots of Carlina acaulis

• Grinder

• 10 L glass flask

• Distilled water

• Clevenger-type apparatus

• Heating mantle

Protocol:

• Finely powder the dried roots of Carlina acaulis using a grinder.

• Soak 1 kg of the powdered roots overnight in a 10 L glass flask with 7 L of distilled water.[10]

• Subject the mixture to hydrodistillation using a Clevenger-type apparatus.

• Continue the distillation process until no more essential oil condenses.

• Collect the essential oil, which is predominantly Carlina oxide.

• For long-term preservation, store the extracted Carlina oxide at -20°C.[13]

Formulation of a Carlina Oxide Nanoemulsion (NE)

This protocol describes the preparation of a stable oil-in-water (O/W) nanoemulsion.

Materials:

• Carlina oxide

• Wetting agent (e.g., Agrozoofarma S.r.l.)

• Surfactant (e.g., Polysorbate 80)

• Oil-cosolvent (e.g., ethyl oleate)

• Distilled water

• Ultrasonic processor

Protocol:

• Prepare the oil phase by mixing Carlina oxide, the wetting agent, Polysorbate 80, and ethyl oleate. A sample formulation could have final concentrations of 0.1% wetting agent, 2% Polysorbate 80, and 1% ethyl oleate (w/w).[5]

• Slowly add the oil phase to the aqueous phase (distilled water) under continuous stirring.

• Subject the resulting coarse emulsion to high-intensity ultrasonication to reduce the droplet size to the nanometer range.

• Characterize the nanoemulsion for particle size, polydispersity index, and stability.

Bioassay Protocols

This method is suitable for assessing the toxicity of Carlina oxide formulations against mites and other leaf-dwelling insects.

Protocol:

• Prepare a series of dilutions of the Carlina oxide formulation in distilled water.

• Excise leaf discs from an appropriate host plant (e.g., bean leaves for Tetranychus urticae).

• Dip each leaf disc into a specific dilution for a standardized time (e.g., 10 seconds).

• Allow the leaf discs to air dry.

• Place the treated leaf discs in a petri dish on a moistened cotton pad.

• Introduce a known number of test organisms (e.g., 20 adult female mites) onto each leaf disc.

• Seal the petri dishes and incubate under controlled conditions (e.g., 25 ± 1°C, 16:8 L:D photoperiod).

• Assess mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

• A control group treated with water or a blank formulation should be included.

This assay evaluates the toxicity of volatile compounds.

Protocol:

• Apply a specific volume of the Carlina oxide formulation onto a filter paper disc.

• Place the treated filter paper inside a sealed container (e.g., a glass jar).

• Introduce the test insects (e.g., 20 adult Philaenus spumarius) into the container, ensuring they do not come into direct contact with the treated filter paper.[14]

• Seal the container and incubate under controlled conditions.

• Record mortality at specified time points.

• A control with a solvent-treated filter paper should be run in parallel.

This experiment assesses the repellent or attractive properties of Carlina oxide.

Protocol:

• Use a Y-tube olfactometer.

• In one arm of the olfactometer, place a treated substrate (e.g., a leaf disc treated with the Carlina oxide formulation).

• In the other arm, place a control substrate (e.g., a leaf disc treated with the solvent or blank formulation).

• Introduce an individual insect into the base of the Y-tube.

• Allow the insect a set amount of time to choose between the two arms.

• Record the insect's choice.

• Repeat with a sufficient number of individuals to allow for statistical analysis.

Safety and Selectivity

A significant advantage of Carlina oxide is its relative selectivity. Studies have shown that it has limited toxicity to some non-target beneficial organisms. For instance, while effective against the two-spotted spider mite (Tetranychus urticae), it showed no toxic effect on the predatory mite Neoseiulus californicus females, although it did exhibit a repellent effect.[4] Similarly, it displayed moderate toxicity to the predatory mite Typhlodromus exhilaratus, particularly on eggs, suggesting that the formulation and application timing should be carefully considered in IPM programs.[1]

Conclusion and Future Directions

Carlina oxide presents a promising, eco-friendly alternative to synthetic pesticides. Its high efficacy against a range of pests, coupled with its potential for reduced impact on non-target species, makes it a valuable tool for sustainable agriculture. Future research should focus on optimizing formulations to enhance stability and residual activity, further elucidating its mode of action, and conducting field trials to validate its effectiveness under real-world conditions. The development of synthetic analogues also holds promise for improving bioactivity and ensuring a consistent supply for commercial applications.[2][8][9]

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 6. Developing a Highly Stable Carlina acaulis Essential Oil Nanoemulsion for Managing Lobesia botrana - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity | Semantic Scholar [semanticscholar.org]
• 10. 2.1. Essential Oil Extraction and Isolation of Carlina Oxide [bio-protocol.org]
• 11. iris.unipa.it [iris.unipa.it]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. efanews.eu [efanews.eu]

Application Notes and Protocols: Carlina Oxide as a Natural Food Preservative

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlina oxide, a naturally occurring polyacetylene, is the primary bioactive component found in the essential oils of several plants belonging to the Asteraceae family, notably Carlina acanthifolia, Carthamus caeruleus, and Atractylis gummifera.[1][2] This compound has garnered scientific interest for its significant antimicrobial and antioxidant properties, suggesting its potential as a natural alternative to synthetic food preservatives.[3] These application notes provide a comprehensive overview of the current research on Carlina oxide, including its antimicrobial and antioxidant efficacy, methodologies for its evaluation, and critical considerations regarding its safety and regulatory status for food applications.

Physicochemical Properties

• Chemical Name: 2-(3-phenylprop-1-ynyl)furan

• Molecular Formula: C₁₃H₁₀O

• Molecular Weight: 182.22 g/mol

• Appearance: Typically found as a major component of a yellowish essential oil.

• Nature: A polyacetylene compound.[2]

Mechanism of Action

The precise antimicrobial mechanism of action for Carlina oxide is not yet fully elucidated. However, research on polyacetylenes suggests several potential modes of action. One proposed mechanism involves the disruption of microbial cell membranes, leading to increased permeability and leakage of cellular contents.[4] Additionally, some studies suggest that Carlina oxide may act as an enzyme inhibitor, with one report indicating acetylcholinesterase inhibitory activity.[5] The triple bond in the propynyl chain of its structure is thought to be crucial for its bioactivity, potentially by generating oxidative damage.[6] Further research is necessary to fully understand the specific molecular targets and pathways affected by Carlina oxide in microbial cells.

Antimicrobial Activity

Carlina oxide has demonstrated notable activity against a range of Gram-positive bacteria and fungi. Its efficacy against Gram-negative bacteria appears to be more limited, although nanoemulsion formulations may enhance its activity against these microorganisms.[4]

Table 1: Minimum Inhibitory Concentration (MIC) of Carlina Oxide and Related Essential Oils against Various Microorganisms

Microorganism	Test Substance	MIC Value	Reference
Bacillus cereus	Carlina acanthifolia Essential Oil	0.313 µg/mL	[5]
Staphylococcus aureus	Carlina acanthifolia Essential Oil	1.25 µg/mL	[5]
Listeria monocytogenes	Carlina acanthifolia Essential Oil	5.0 µg/mL	[5]
Proteus vulgaris	Carlina acanthifolia Essential Oil	0.625 µg/mL	[5]
Salmonella enteritidis	Carlina acanthifolia Essential Oil	5.0 µg/mL	[5]
Escherichia coli	Carlina acanthifolia Essential Oil	5.0 µg/mL	[5]
Candida albicans	Carlina acanthifolia Essential Oil	1.25 µg/mL	[5]
Methicillin-resistant Staphylococcus aureus (MRSA)	Heptane fraction of Carlina acaulis root extract	2.5 mg/mL	[2]
Bacillus cereus	Heptane fraction of Carlina acaulis root extract	0.08 mg/mL	[2]
Streptococcus pyogenes	Carlina oxide	8-32 µg/mL	[2]
Pseudomonas aeruginosa	Carlina oxide	8-32 µg/mL	[2]
Candida albicans	Carlina oxide	8-32 µg/mL	[2]
Candida glabrata	Carlina oxide	8-32 µg/mL	[2]

Antioxidant Activity

Carlina oxide and essential oils rich in this compound exhibit significant antioxidant properties, which are crucial for preventing oxidative degradation in food products. The antioxidant capacity has been evaluated using various standard assays.

Table 2: Antioxidant Activity of Carlina Oxide and Related Essential Oils

Assay	Test Substance	IC50 Value	Reference
ABTS	Carlina acanthifolia Essential Oil	86.20 µg/mL	[5][7]
DPPH	Carlina acaulis Herb Extract	72.00 µg/mL	[8]
DPPH	Carlina acanthifolia Herb Extract	87.33 µg/mL	[8]
DPPH	Carlina acaulis Root Extract	208.00 µg/mL	[8]
DPPH	Carlina acanthifolia Root Extract	155.00 µg/mL	[8]

Application in Food Systems

Currently, there is limited research on the direct application of purified Carlina oxide in various food matrices. The primary focus has been on the essential oils containing Carlina oxide. These essential oils have been suggested as potential preservatives for cereals, grains, pulses, fruits, and vegetables.[3] One study has shown the in vivo antifungal activity of Carlina oxide in controlling infection of apples by Penicillium expansum. However, a significant challenge for the application of essential oils in food is their strong aroma and flavor, which can negatively impact the sensory properties of the food product.[9] Further research is needed to evaluate the efficacy of Carlina oxide in different food systems and to assess its impact on their sensory characteristics.

Safety and Regulatory Status

CRITICAL NOTE: Despite its promising antimicrobial and antioxidant properties, significant safety concerns have been raised regarding Carlina oxide. In vitro and in vivo studies have demonstrated its toxicity. One study reported a high in vivo toxicity with an LC50 of 10.13 µg/mL in a zebrafish embryo toxicity test. The same study concluded that Carlina oxide induces apoptosis and necrosis in both normal and melanoma cells and that Carlina acaulis-based extracts for therapeutic use should be completely devoid of this compound.

Due to these toxicity concerns, Carlina oxide is not approved as a food additive by major regulatory bodies such as the U.S. Food and Drug Administration (FDA) or the European Food Safety Authority (EFSA). Its use in food products is not recommended without extensive further toxicological studies to establish a safe level of intake.

Experimental Protocols

Extraction of Carlina Oxide-rich Essential Oil

A common method for extracting essential oils rich in Carlina oxide from plant material (e.g., roots of Carlina acanthifolia) is hydrodistillation.

Protocol:

• Plant Material Preparation: Air-dry the plant material at room temperature in a well-ventilated area, protected from direct sunlight. Once dried, grind the material into a coarse powder.

• Hydrodistillation: Place the powdered plant material in a round-bottom flask and add distilled water to cover the material completely.

• Apparatus Setup: Connect the flask to a Clevenger-type apparatus for hydrodistillation.

• Distillation: Heat the flask to boiling. The steam and volatile components will rise, condense, and be collected in the graduated tube of the Clevenger apparatus.

• Collection: Continue the distillation for 3-4 hours or until no more oil is collected.

• Separation and Drying: Separate the essential oil from the aqueous layer. Dry the collected oil over anhydrous sodium sulfate.

• Storage: Store the essential oil in a sealed, dark glass vial at 4°C until further analysis and use.

Workflow for the extraction of Carlina oxide-rich essential oil.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted for testing the antimicrobial activity of essential oils.[2][5]

Materials:

• 96-well microtiter plates

• Test microorganism suspension (adjusted to 0.5 McFarland standard)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• Carlina oxide or essential oil stock solution

• Solvent (e.g., DMSO)

• Resazurin solution (optional, as a cell viability indicator)

Protocol:

• Preparation of Inoculum: Culture the test microorganism overnight. Suspend colonies in sterile broth to achieve a turbidity equivalent to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

• Preparation of Test Substance: Prepare a stock solution of Carlina oxide or the essential oil in a suitable solvent like DMSO.

• Serial Dilutions: In a 96-well plate, add 100 µL of sterile broth to all wells. Add 100 µL of the test substance stock solution to the first well of a row and mix. Perform two-fold serial dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.

• Inoculation: Add 100 µL of the diluted microbial suspension to each well, resulting in a final volume of 200 µL.

• Controls: Include a positive control (broth with inoculum, no test substance) and a negative control (broth only).

• Incubation: Cover the plate and incubate at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for most bacteria).

• Determination of MIC: The MIC is the lowest concentration of the test substance that completely inhibits visible growth of the microorganism. If using a viability indicator like resazurin, a color change (e.g., from blue to pink) indicates cell growth. The MIC is the lowest concentration where no color change is observed.

Workflow for the broth microdilution MIC assay.

DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol outlines the procedure for evaluating the free radical scavenging activity of Carlina oxide.[8]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (e.g., 0.1 mM)

• Carlina oxide or essential oil solutions of varying concentrations in methanol

• Methanol (as a blank)

• Positive control (e.g., ascorbic acid or Trolox)

• Spectrophotometer

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to prevent degradation.

• Reaction Mixture: In a set of test tubes, add 2 mL of the DPPH solution.

• Addition of Test Sample: To each tube, add 1 mL of the Carlina oxide/essential oil solution at different concentrations.

• Incubation: Mix the solutions thoroughly and incubate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer. Use methanol as the blank.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: Plot the scavenging activity (%) against the concentration of the sample. The IC50 value is the concentration of the sample required to scavenge 50% of the DPPH radicals and can be determined from the graph.

Workflow for the DPPH radical scavenging assay.

Conclusion and Future Perspectives

Carlina oxide exhibits promising antimicrobial and antioxidant activities that theoretically support its potential as a natural food preservative. However, the significant in vitro and in vivo toxicity reported in the literature raises critical safety concerns that currently preclude its direct application in food products.

For researchers and professionals in drug development and food science, Carlina oxide remains an interesting lead compound. Future research should focus on:

• Comprehensive Toxicological Studies: To determine a potential safe threshold for its use, if any, and to understand its toxicological profile in greater detail.

• Mechanism of Action Studies: To elucidate the specific molecular targets of its antimicrobial activity, which could inform the development of safer derivatives.

• Structure-Activity Relationship Studies: To synthesize analogues of Carlina oxide with reduced toxicity but retained or enhanced antimicrobial and antioxidant efficacy.

• Application in Food Matrices and Sensory Analysis: Should safety be established, extensive studies on its effects in various food systems and on sensory properties would be necessary.

In its current state of knowledge, Carlina oxide should be handled with caution in a research context and is not suitable for use as a food preservative.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 4. mdpi.com [mdpi.com]
• 5. pubcompare.ai [pubcompare.ai]
• 6. Elucidation of Antimicrobials and Biofilm Inhibitors Derived from a Polyacetylene Core - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sensory evaluation of essential oil final ppt by shivanand m.r | PPTX [slideshare.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Carlina Oxide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Carlina oxide. Our aim is to help you improve the yield and purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Carlina oxide and its analogues?

A three-step synthesis is commonly employed. This involves:

• Substitution: Reaction of a substituted benzyl bromide with ethynyltrimethylsilane (TMS-acetylene).

• Deprotection: Removal of the trimethylsilyl (TMS) protecting group to yield the terminal alkyne.

• Sonogashira Coupling: Palladium-catalyzed cross-coupling of the terminal alkyne with 2-bromofuran.

Q2: My overall yield is low. Which step is the most likely culprit?

The Sonogashira coupling step is often the lowest yielding part of the synthesis, with reported yields around 40%.[1] However, issues in the initial substitution or deprotection steps can also significantly impact the overall yield.

Q3: I'm observing multiple unexpected spots on my TLC plate after the Sonogashira coupling. What are the likely side products?

Common side products in the Sonogashira coupling include:

• Glaser homocoupling product: Dimerization of the terminal alkyne.[2]

• Decomposition of the catalyst: Formation of palladium black.

• Protodeborylation/Protodesilylation: Loss of the boronic acid/silyl group from your starting materials if you are using a variant of the standard procedure.

Q4: Is it possible to perform the Sonogashira coupling without a copper co-catalyst?

Yes, copper-free Sonogashira reactions are a viable option. In fact, they are often preferred to avoid the formation of alkyne homocoupling byproducts (Glaser coupling), which is a common issue when a copper co-catalyst is used in the presence of oxygen.[3]

Troubleshooting Guides

Step 1: Substitution of Benzyl Bromide with Ethynyltrimethylsilane

Issue: Low yield of the desired TMS-protected alkyne.

Potential Cause	Troubleshooting Suggestion	Rationale
Low Reactivity of Benzyl Bromide	Ensure the benzyl bromide is fresh and pure. Consider converting the corresponding benzyl alcohol to the bromide immediately before use.	Benzyl halides can degrade over time. Using fresh starting material ensures maximum reactivity.
Incomplete Reaction	Increase the reaction temperature or prolong the reaction time. Monitor the reaction progress by TLC.	For sterically hindered or less reactive benzyl bromides, more forcing conditions may be necessary to achieve full conversion.
Side Reactions	Use a non-nucleophilic base. Ensure the reaction is carried out under anhydrous conditions.	Strong, nucleophilic bases can compete with the acetylide in attacking the benzyl bromide. Water can lead to hydrolysis of the starting material.
Poor Nucleophilicity of Acetylide	Use a strong, non-nucleophilic base to fully deprotonate the TMS-acetylene.	Incomplete deprotonation will result in a lower concentration of the active nucleophile.

Step 2: Deprotection of the TMS-Protected Alkyne

Issue: Incomplete deprotection or loss of product.

Potential Cause	Troubleshooting Suggestion	Rationale
Incomplete Deprotection	Use a stronger base or a fluoride source like TBAF. An optimized condition reported for a similar synthesis is K₂CO₃ in methanol at 0°C for 3 hours, which gave a quantitative yield.[1]	The TMS group can be stubborn to remove under overly mild basic conditions. Fluoride ions have a high affinity for silicon and are very effective for TMS deprotection.
Premature Deprotection in Subsequent Steps	Consider using a more robust protecting group like triisopropylsilyl (TIPS) if the TMS group is being cleaved under the conditions of the subsequent Sonogashira coupling.	The TMS group is known to be labile under basic conditions, which are often used in the Sonogashira coupling.[4][5]
Product Volatility	After workup, handle the deprotected alkyne with care, as it may be volatile. Avoid excessive heating during solvent removal.	Terminal alkynes can be volatile, leading to loss of product during isolation.
Side Reactions with Base	Use milder basic conditions if you observe degradation of your starting material or product.	Some functional groups may be sensitive to strong bases.

Step 3: Sonogashira Coupling of Terminal Alkyne with 2-Bromofuran

Issue: Low yield of Carlina oxide or its analogue.

Potential Cause	Troubleshooting Suggestion	Rationale
Catalyst Deactivation	Formation of a black precipitate ("palladium black") indicates catalyst decomposition.[3] Use fresh, high-purity reagents and solvents. Consider using a phosphine ligand like triphenylphosphine (PPh₃) to stabilize the palladium catalyst.[6]	Impurities or oxygen can lead to the decomposition of the palladium catalyst. Ligands can stabilize the active catalytic species.
Glaser Homocoupling	Thoroughly degas the reaction mixture and maintain an inert atmosphere (argon or nitrogen).[3] Consider copper-free Sonogashira conditions.[3]	Oxygen promotes the oxidative homocoupling of the terminal alkyne, a common side reaction in the presence of a copper co-catalyst.[2]
Low Reactivity of 2-Bromofuran	Consider using 2-iodofuran instead of 2-bromofuran. Increase the reaction temperature.	The reactivity of aryl halides in Sonogashira coupling follows the trend: I > Br > Cl.[3] Higher temperatures can help overcome the activation energy for less reactive halides.
Poor Ligand Choice	For sterically hindered substrates, a bulkier ligand may be required.	The ligand plays a crucial role in the catalytic cycle, and its choice should be tailored to the specific substrates.
Inappropriate Solvent	Aprotic polar solvents like DMF or THF are commonly used.[6] Some anecdotal evidence suggests that THF might promote the formation of palladium black.[7]	The solvent can affect the solubility of the reagents and the stability of the catalyst.

Experimental Protocols

Three-Step Synthesis of a Carlina Oxide Analogue

This protocol is adapted from a published procedure for the synthesis of Carlina oxide analogues.[1]

Step 1: Synthesis of (3-(4-methylphenyl)prop-2-yn-1-yl)trimethylsilane

• To a solution of 4-methylbenzyl bromide in an appropriate solvent, add ethynyltrimethylsilane and a suitable base (e.g., a non-nucleophilic amine).

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Perform an aqueous workup and purify the crude product by column chromatography.

Step 2: Synthesis of 1-ethynyl-4-methylbenzene

• Dissolve the TMS-protected alkyne from Step 1 in methanol.

• Cool the solution to 0°C and add potassium carbonate.

• Stir the reaction at 0°C for 3 hours.[1]

• After completion, perform an aqueous workup and carefully isolate the volatile product.

Step 3: Synthesis of 2-((4-methylbenzyl)ethynyl)furan (Carlina Oxide Analogue)

• To a solution of 2-bromofuran and the terminal alkyne from Step 2 in a suitable solvent (e.g., toluene), add the palladium catalyst (e.g., PdCl₂(PPh₃)₂), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., diisopropylamine).[1]

• Heat the reaction mixture (e.g., to 50°C) and stir for several hours until the reaction is complete (monitor by TLC).[1]

• After cooling, perform an aqueous workup and purify the final product by column chromatography. A reported yield for this step is 40%.[1]

Data Presentation

Table 1: Reported Overall Yields for a Three-Step Synthesis of Carlina Oxide Analogues[1]

Substituent on Benzyl Ring	Overall Yield (%)
4-Methyl	29
3-Chloro	48
4-Chloro	35
3,4-Dichloro	32
4-Fluoro	42
4-Trifluoromethyl	38

Table 2: Troubleshooting Sonogashira Coupling Reaction Conditions

Parameter	Standard Condition	Optimization Suggestion	Expected Outcome
Aryl Halide	Aryl Bromide	Aryl Iodide	Increased reaction rate and potentially higher yield.
Catalyst	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	Use of a more active palladacycle precatalyst or a ligand tailored for cross-coupling.	Improved catalyst stability and turnover number.
Co-catalyst	CuI	Copper-free conditions	Reduced or eliminated alkyne homocoupling (Glaser byproducts).
Temperature	Room Temperature to 80°C	Lowering the temperature may reduce side reactions, while increasing it can improve the rate for less reactive substrates.	Optimized balance between reaction rate and selectivity.
Base	Triethylamine, Diisopropylamine	Use of a weaker, non-coordinating base in copper-free systems.	Can influence catalyst activity and prevent side reactions.

Visualizations

Caption: General three-step synthesis workflow for Carlina oxide analogues.

Caption: Troubleshooting workflow for the Sonogashira coupling step.

References

• 1. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nagasaki-u.repo.nii.ac.jp [nagasaki-u.repo.nii.ac.jp]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]

Technical Support Center: Carlina Oxide Stability in Solution

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with Carlina oxide. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a rapid loss of my Carlina oxide sample in an acidic solution. What is the likely cause?

A1: Carlina oxide contains a furan ring, which is inherently susceptible to degradation under acidic conditions. The primary degradation pathway is an acid-catalyzed ring-opening reaction. This process is initiated by the protonation of the furan ring, which is the rate-determining step. Following protonation, a nucleophilic attack, often by a solvent molecule like water, leads to the formation of unstable intermediates that subsequently undergo ring-opening to form 1,4-dicarbonyl compounds or their derivatives. The presence of substituents on the furan ring can influence the rate of this degradation.

Q2: What factors can influence the rate of acid-catalyzed degradation of Carlina oxide?

A2: Several factors can impact the stability of the furan ring in Carlina oxide in acidic media:

• Acid Strength: Stronger acids will accelerate the rate of degradation.

• Temperature: Higher temperatures will increase the rate of the degradation reaction.

• Solvent: The presence of water or other nucleophilic solvents can facilitate the ring-opening reaction after protonation. Polar aprotic solvents, such as DMF, have been shown to have a stabilizing effect on furan derivatives.[1][2]

• Substituents: The phenylpropynyl group on the furan ring of Carlina oxide will influence its electronic properties and, consequently, its stability in acidic conditions.

Q3: My Carlina oxide solution is turning a different color and losing activity, even in a neutral solution. What could be happening?

A3: This is likely due to oxidation and/or photodegradation. Carlina oxide is a polyacetylene, a class of compounds known for their instability in the presence of air (oxygen) and light (UV radiation)[3][4][5]. This degradation can lead to the formation of various oxidation products and polymerization, resulting in a color change and loss of biological activity. This phenomenon can be enhanced by exposure to UV light.

Q4: How should I properly store my Carlina oxide stock solutions to minimize degradation?

A4: To ensure the longevity of your Carlina oxide solutions, the following storage conditions are recommended:

• Temperature: Store solutions at low temperatures, with -20°C being a commonly cited temperature for storage.[3]

• Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For long-term storage, it is advisable to purge the solution with an inert gas (e.g., argon or nitrogen) to remove oxygen and store it in a tightly sealed container.

• Solvent Choice: While specific data for Carlina oxide is limited, using a high-purity, degassed aprotic solvent may improve stability.

Q5: I am seeing unexpected peaks in my chromatogram when analyzing my Carlina oxide sample. Could these be degradation products?

A5: Yes, the appearance of new peaks in your analytical run (e.g., by HPLC or GC) is a strong indication of degradation. These peaks represent the various degradation products formed from the breakdown of Carlina oxide. To confirm this, you can perform a forced degradation study by intentionally exposing a sample to harsh conditions (e.g., strong acid, base, peroxide, heat, or light) and monitoring the appearance of these new peaks over time.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting & Optimization
Loss of Potency in Acidic Media	Acid-catalyzed ring-opening of the furan moiety.	- Use milder acidic conditions (e.g., weaker acid, lower concentration).- Perform reactions at a lower temperature.- Minimize reaction time.- If possible, consider a non-aqueous acidic catalyst.- During aqueous workups, carefully neutralize the solution to a pH of 4 or higher as quickly as possible.[6]
Discoloration and Precipitation	Oxidation and/or polymerization of the polyacetylene chain.	- Handle solutions under an inert atmosphere (e.g., nitrogen or argon).- Use degassed solvents.- Protect the solution from light at all times.- Consider the addition of an antioxidant, if compatible with your experimental design.
Inconsistent Results Between Experiments	Degradation of stock solution over time.	- Prepare fresh stock solutions for each experiment or for a limited series of experiments.- Store stock solutions under the recommended conditions (see FAQ 4).- Regularly check the purity of your stock solution using an appropriate analytical method (e.g., HPLC, GC-MS).
Formation of Multiple Unknown Peaks in Analysis	Multiple degradation pathways are occurring (e.g., hydrolysis and oxidation).	- Analyze the sample immediately after preparation.- If degradation is unavoidable during your experimental timeframe, attempt to identify the major degradation products using techniques like LC-MS to better understand the process.

Summary of Carlina Oxide Stability

Condition	Stability	Primary Degradation Pathway	Key Influencing Factors
Acidic (pH < 7)	Unstable	Furan ring-opening	Acid strength, temperature, water content
Neutral (pH = 7)	Moderately Stable	Oxidation, Photodegradation	Oxygen and light exposure
Basic (pH > 7)	Generally more stable than acidic conditions, but potential for other reactions exists.	Furan ring is generally more stable. Potential for reactions involving the polyacetylene chain.	Base concentration, temperature
Light Exposure	Unstable	Photodegradation, Polymerization	Intensity and wavelength of light
Oxygen Exposure	Unstable	Oxidation	Concentration of oxygen
Elevated Temperature	Potentially Unstable	Thermal Degradation	Temperature, presence of catalysts

Experimental Protocols

Protocol 1: General Procedure for Assessing Carlina Oxide Stability in a Given Solution

This protocol provides a framework for evaluating the stability of Carlina oxide under specific experimental conditions.

1. Materials:

• Carlina oxide
• Solvent of interest (e.g., buffer at a specific pH, organic solvent)
• High-purity standards for analytical quantification
• Analytical instrumentation (e.g., HPLC-UV, GC-MS)

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of Carlina oxide in the chosen solvent at a known concentration.
• Incubation: Aliquot the solution into several vials and incubate under the desired conditions (e.g., specific temperature, light exposure). Include a control sample stored under ideal conditions (e.g., -20°C in the dark).
• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from the incubation.
• Analysis: Immediately analyze the sample using a validated analytical method to determine the concentration of the remaining Carlina oxide.
• Data Analysis: Plot the concentration of Carlina oxide versus time to determine the degradation profile.

Protocol 2: Forced Degradation Study

This protocol is designed to intentionally degrade Carlina oxide to identify potential degradation products and to develop a stability-indicating analytical method.

1. Materials:

• Carlina oxide
• Hydrochloric acid (HCl)
• Sodium hydroxide (NaOH)
• Hydrogen peroxide (H₂O₂)
• Heat source (e.g., oven, water bath)
• UV lamp
• Analytical instrumentation (e.g., LC-MS, GC-MS)

2. Procedure:

• Prepare separate solutions of Carlina oxide.
• Acidic Degradation: Add HCl to a final concentration of 0.1 M.
• Basic Degradation: Add NaOH to a final concentration of 0.1 M.
• Oxidative Degradation: Add H₂O₂ to a final concentration of 3%.
• Thermal Degradation: Heat a solution at a set temperature (e.g., 60°C).
• Photodegradation: Expose a solution to a UV lamp.
• Incubate all solutions for a set period (e.g., 24 hours), taking samples at various time points.
• Analyze the samples by LC-MS or GC-MS to separate and identify the parent compound and any new peaks corresponding to degradation products.

Visualizations

Caption: Acid-catalyzed degradation pathway of the furan ring in Carlina oxide.

Caption: Workflow for assessing the stability of Carlina oxide in solution.

Caption: Factors contributing to the instability of Carlina oxide.

References

• 1. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Encapsulation of Carlina acaulis essential oil and carlina oxide to develop long-lasting mosquito larvicides: microemulsions versus nanoemulsions [arpi.unipi.it]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Carlina Oxide Degradation Products

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the degradation products of Carlina oxide. It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Carlina oxide and why is its stability a concern?

A: Carlina oxide, chemically known as 2-(3-phenylprop-1-yn-1-yl)furan, is a naturally occurring polyacetylene found in the essential oil of Carlina acaulis. It has garnered significant interest for its biological activities, including antimicrobial and insecticidal properties. However, Carlina oxide is known to be unstable and susceptible to degradation, particularly when exposed to environmental factors such as UV light and oxygen. This instability can impact its biological efficacy and lead to the formation of various degradation products, making the study of its stability crucial for research and development.

Q2: What are the expected degradation pathways of Carlina oxide?

A: While specific degradation products of Carlina oxide are not extensively documented in the literature, based on its chemical structure containing a furan ring and a phenylpropynyl group, two primary degradation pathways are anticipated:

• Oxidative Degradation: The furan ring is susceptible to oxidation, which can lead to ring-opening reactions, forming reactive 1,4-dicarbonyl compounds. The polyacetylene chain can also be oxidized.

• Photodegradation: Exposure to UV light can induce photochemical reactions, leading to isomerization, polymerization, or cleavage of the molecule. The furan moiety and the conjugated system of the polyacetylene chain are both likely to be affected.

Q3: What are the potential degradation products of Carlina oxide?

A: Based on the predicted degradation pathways, the following are plausible degradation products. The exact product distribution will depend on the specific experimental conditions (e.g., type of oxidant, wavelength of UV light, solvent).

Proposed Degradation Product	Potential Formation Pathway	Notes
Benzoic acid	Oxidation of the phenylpropynyl side chain.	A common oxidation product of phenylacetylenes.
Phenylacetic acid	Cleavage and oxidation of the side chain.	Possible under more vigorous oxidative conditions.
Furan-2-carboxylic acid	Oxidation of the furan ring at the point of substitution.	Would likely require specific reaction conditions.
Various 1,4-dicarbonyl compounds	Oxidative ring-opening of the furan moiety.	These are typically reactive intermediates that may undergo further reactions.
Polymeric materials	Photodegradation or radical-initiated polymerization.	Often observed as insoluble residues in samples.

Q4: How can I monitor the degradation of Carlina oxide in my experiments?

A: The degradation of Carlina oxide can be monitored using various analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for separating and identifying volatile compounds like Carlina oxide and its potential degradation products. High-Performance Liquid Chromatography (HPLC) with a UV or MS detector can also be employed, especially for less volatile or thermally labile degradation products.

Troubleshooting Guides

This section provides solutions to common problems encountered during the experimental analysis of Carlina oxide degradation.

GC-MS Analysis Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Tailing for Carlina Oxide	- Active sites in the GC inlet liner or column.- Improper column installation.- Sample overload.	- Use a deactivated inlet liner.- Trim a small portion of the column from the inlet end.- Ensure proper column installation depth in the injector and detector.- Dilute the sample.
Ghost Peaks in Chromatogram	- Contamination from previous injections (carryover).- Septum bleed.- Contaminated carrier gas.	- Run a solvent blank to check for carryover.- Increase the injector temperature and perform a bake-out.- Use high-quality, low-bleed septa.- Ensure carrier gas is of high purity and passes through appropriate traps.
Poor Peak Resolution	- Inappropriate GC oven temperature program.- Column degradation.- Carrier gas flow rate is not optimal.	- Optimize the temperature ramp rate.- Replace the GC column.- Check and adjust the carrier gas flow rate.
Appearance of Unknown Peaks in Degraded Samples	- These may be the degradation products.- Artifacts from the sample matrix or derivatization reagents.	- Analyze the mass spectra of the new peaks and compare them to spectral libraries.- If standards are available, confirm by retention time and mass spectrum matching.- Run a blank of the reaction medium (without Carlina oxide) under the same degradation conditions to identify any artifacts.

Forced Degradation Study Issues

Problem	Possible Cause(s)	Recommended Solution(s)
No Degradation Observed	- Insufficiently harsh stress conditions.- High stability of Carlina oxide under the tested conditions.	- Increase the concentration of the stress agent (e.g., oxidant).- Increase the duration or intensity of UV exposure.- Increase the temperature for thermal degradation studies.
Complete Degradation of Carlina Oxide	- Stress conditions are too harsh.	- Reduce the concentration of the stress agent.- Decrease the exposure time or intensity of UV light.- Lower the temperature for thermal studies.
Formation of Insoluble Precipitate	- Polymerization of Carlina oxide or its degradation products.	- Attempt to dissolve the precipitate in a stronger organic solvent for analysis.- Note the formation of insoluble material as a degradation outcome.

Experimental Protocols

Protocol 1: Forced Oxidation Study of Carlina Oxide

Objective: To induce and analyze the oxidative degradation products of Carlina oxide.

Methodology:

• Sample Preparation: Prepare a stock solution of Carlina oxide in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Condition: To an aliquot of the Carlina oxide solution, add an oxidizing agent. A common choice is hydrogen peroxide (H₂O₂), starting with a final concentration of 3%.

• Incubation: Incubate the mixture at room temperature, protected from light, for a defined period (e.g., 24 hours). A control sample (Carlina oxide solution without H₂O₂) should be kept under the same conditions.

• Sample Analysis:

  • At various time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

  • Quench the reaction if necessary (e.g., by adding a reducing agent like sodium bisulfite if H₂O₂ was used).

  • Analyze the sample by GC-MS to identify and quantify the remaining Carlina oxide and any new peaks corresponding to degradation products.

• Data Analysis: Compare the chromatograms of the stressed samples with the control to identify degradation products. Analyze the mass spectra of the new peaks to propose their structures.

Protocol 2: Photodegradation Study of Carlina Oxide

Objective: To investigate the degradation of Carlina oxide upon exposure to UV light.

Methodology:

• Sample Preparation: Prepare a solution of Carlina oxide in a UV-transparent solvent (e.g., acetonitrile) in a quartz cuvette or vial.

• Stress Condition: Expose the sample to a controlled UV light source (e.g., a photostability chamber with a defined wavelength, such as 254 nm or 365 nm). A control sample should be wrapped in aluminum foil to protect it from light and kept under the same temperature conditions.

• Incubation: Expose the sample for a specific duration (e.g., 8 hours), taking aliquots at intermediate time points.

• Sample Analysis: Analyze the aliquots by GC-MS to monitor the decrease in Carlina oxide concentration and the formation of photoproducts.

• Data Analysis: Compare the chromatograms of the UV-exposed samples with the dark control. Analyze the mass spectra of the newly formed peaks to identify potential photodegradation products.

Visualizations

Caption: Proposed degradation pathways of Carlina oxide.

Caption: Workflow for forced degradation studies of Carlina oxide.

Technical Support Center: Overcoming Solubility Challenges of Carlina Oxide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carlina oxide. Our goal is to help you overcome its inherent solubility limitations in aqueous media for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Carlina oxide and why is its solubility a concern?

Carlina oxide is a naturally occurring polyacetylene found in the essential oil of plants from the Carlina genus, such as Carlina acaulis.[1] It has demonstrated significant biological activities, including insecticidal, antimicrobial, and antioxidant properties.[2][3] However, Carlina oxide is a lipophilic (fat-soluble) molecule, which results in poor solubility in aqueous solutions.[3][4] This low water solubility can be a major obstacle in various experimental settings, particularly for in vitro and in vivo biological assays that require the compound to be in a soluble form to ensure accurate and reproducible results.

Q2: I am observing precipitation or an oily layer when I try to dissolve Carlina oxide in my aqueous buffer. What is happening?

This is a common issue due to the hydrophobic nature of Carlina oxide. When introduced into an aqueous medium, the nonpolar Carlina oxide molecules tend to aggregate rather than disperse, leading to the formation of a separate phase (oily layer) or precipitation out of the solution. This indicates that the concentration of Carlina oxide has exceeded its solubility limit in the chosen solvent system.

Q3: What are the recommended methods to improve the solubility of Carlina oxide in aqueous media?

Several techniques can be employed to enhance the aqueous solubility and dispersibility of Carlina oxide. The most effective methods reported in the literature for this compound are the formulation into nanoemulsions and microemulsions.[2][3][4] Another promising, yet less specifically documented for Carlina oxide, technique is the formation of inclusion complexes with cyclodextrins.

Q4: Can you provide a brief overview of these solubilization techniques?

• Nanoemulsions and Microemulsions: These are dispersions of oil droplets in an aqueous phase, stabilized by surfactants. Carlina oxide, being lipophilic, can be dissolved in the oil phase, and the resulting emulsion can be readily dispersed in aqueous buffers. These formulations increase the surface area for dissolution and can improve bioavailability.[2][3][4]

• Cyclodextrin Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate "guest" molecules like Carlina oxide within their cavity, forming a complex that has significantly improved water solubility.

Q5: Are there any potential downsides to using these solubilization methods?

While highly effective, it is important to consider the following:

• Excipient Interference: The surfactants, oils, and cyclodextrins used in these formulations could potentially interfere with your experimental assays. It is crucial to run appropriate vehicle controls (the formulation without Carlina oxide) to account for any effects of the excipients themselves.

• Formulation Stability: Nanoemulsions and microemulsions can be sensitive to changes in temperature, pH, and ionic strength. It is important to prepare and store them under appropriate conditions to maintain their stability.

• Characterization is Key: The physicochemical properties of your formulation, such as particle size and homogeneity, should be characterized to ensure consistency between experiments.

Troubleshooting Guides

Problem: Carlina Oxide is Not Dissolving in My Cell Culture Medium.

Possible Cause	Troubleshooting Step
Low intrinsic solubility of Carlina oxide.	Prepare a stock solution of Carlina oxide in a water-miscible organic solvent like DMSO or ethanol. However, be mindful of the final concentration of the organic solvent in your cell culture medium, as it can be toxic to cells. It is recommended to keep the final solvent concentration below 0.5%.
Concentration of Carlina oxide is too high.	If using a stock solution, ensure that the final concentration in the medium does not lead to precipitation. Perform a serial dilution to determine the maximum achievable concentration without precipitation.
Inadequate dispersion method.	Formulate Carlina oxide into a nanoemulsion or microemulsion before adding it to the cell culture medium. This will allow for a much higher and more stable dispersion in the aqueous environment.

Problem: My Carlina Oxide Nanoemulsion is Unstable and Separating.

Possible Cause	Troubleshooting Step
Incorrect surfactant-to-oil ratio.	The ratio of surfactant to the oil phase (containing Carlina oxide) is critical for the stability of the nanoemulsion. You may need to optimize this ratio. Refer to published protocols for guidance.
Inappropriate energy input during preparation.	The formation of a stable nanoemulsion often requires high-energy methods like high-pressure homogenization or ultrasonication to create fine droplets.[5] Ensure your method provides sufficient energy.
Incompatible components.	The choice of oil and surfactant should be compatible with each other and with your experimental system.
Improper storage conditions.	Store the nanoemulsion at the recommended temperature and protect it from light. Avoid freeze-thaw cycles.

Quantitative Data Summary

Formulation Type	Carlina Oxide Concentration (% w/w)	Surfactant Used	Key Finding	Reference
Nanoemulsion	0.25% and 0.5%	Polysorbate 80	Effective for insecticidal and repellent activities.	[4]
Microemulsion	0.5%	Not specified	Showed high larvicidal activity against Culex quinquefasciatus.	[2][3]
Nanoemulsion	6% (of Carlina acaulis EO)	Polysorbate 80	Highly toxic to Lobesia botrana larvae.	[5]

Experimental Protocols

Protocol 1: Preparation of a Carlina Oxide Nanoemulsion (High-Energy Method)

This protocol is adapted from a method used for preparing a Carlina acaulis essential oil nanoemulsion, which is primarily composed of Carlina oxide.[5]

Materials:

• Carlina oxide

• Suitable oil phase (e.g., medium-chain triglycerides)

• Polysorbate 80 (surfactant)

• Deionized water

• High-speed stirrer (e.g., Ultraturrax)

• High-pressure homogenizer or ultrasonicator

Procedure:

• Prepare the Oil Phase: Dissolve the desired amount of Carlina oxide in the oil phase. For example, to prepare a 6% (w/w) formulation, dissolve 6g of Carlina oxide in 94g of the oil.

• Prepare the Aqueous Phase: Prepare a 4% (w/w) aqueous solution of Polysorbate 80.

• Pre-emulsification: Slowly add the oil phase containing Carlina oxide dropwise to the surfactant solution while stirring at high speed (e.g., 9500 rpm for 5 minutes) using a high-speed stirrer.[5]

• Homogenization: Subject the resulting pre-emulsion to high-pressure homogenization or ultrasonication to reduce the droplet size to the nanometer range. The specific parameters (pressure, number of passes, sonication time, and amplitude) will need to be optimized for your specific equipment and formulation.

• Characterization: Characterize the nanoemulsion for particle size, polydispersity index (PDI), and zeta potential to ensure quality and stability.

Visualizations

Caption: Workflow for preparing and using a Carlina oxide nanoemulsion.

Caption: Logical approach to overcoming Carlina oxide solubility issues.

References

• 1. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. libsearch.cbs.dk [libsearch.cbs.dk]
• 4. researchgate.net [researchgate.net]
• 5. Developing a Highly Stable Carlina acaulis Essential Oil Nanoemulsion for Managing Lobesia botrana - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Carlina Oxide Quantification by HPLC

Welcome to the technical support center for the quantification of Carlina oxide using High-Performance Liquid Chromatography (HPLC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental workflows.

Troubleshooting Guide

This guide addresses common problems that may arise during the HPLC analysis of Carlina oxide, presented in a question-and-answer format.

Peak Shape and Resolution Issues

Question: Why am I observing peak tailing for my Carlina oxide peak?

Answer: Peak tailing, where the peak is asymmetrical with a broader second half, can be caused by several factors in HPLC analysis. For Carlina oxide, potential causes include:

• Secondary Interactions: Unwanted interactions between Carlina oxide and the stationary phase can lead to tailing. Although Carlina oxide is not a basic compound, active sites on the silica-based column, such as exposed silanol groups, can sometimes cause such interactions.

• Column Overload: Injecting too high a concentration of Carlina oxide can saturate the column, leading to peak distortion.

• Poor Column Condition: A deteriorating column with a void or contamination can result in poor peak shape.

• Inappropriate Mobile Phase pH: While less common for non-ionizable compounds like Carlina oxide, an unsuitable mobile phase pH can affect the stationary phase chemistry and lead to peak tailing.

Troubleshooting Steps:

• Reduce Sample Concentration: Dilute your sample and reinject to see if the peak shape improves.

• Use a Different Column: Try a new column of the same type or a column with a different stationary phase (e.g., end-capped C18) to minimize secondary interactions.

• Flush the Column: If you suspect contamination, flush the column with a strong solvent.

• Check Mobile Phase Preparation: Ensure your mobile phase is correctly prepared and degassed.

Question: My Carlina oxide peak is showing fronting. What could be the cause?

Answer: Peak fronting, an asymmetry where the first half of the peak is broader, is often a result of:

• Column Overload: Similar to peak tailing, injecting too much sample can lead to fronting.

• Poor Sample Solubility: If Carlina oxide is not fully dissolved in the injection solvent or if the injection solvent is significantly stronger than the mobile phase, it can cause peak fronting.

• Column Collapse: A physical change in the column bed can also be a cause.

Troubleshooting Steps:

• Decrease Injection Volume or Concentration: This is the most common solution for column overload.

• Optimize Sample Solvent: Ensure Carlina oxide is fully dissolved in a solvent that is of similar or weaker strength than the mobile phase.

• Replace the Column: If you suspect the column is damaged, replace it with a new one.

Retention Time and Baseline Problems

Question: The retention time for Carlina oxide is shifting between injections. What should I do?

Answer: Retention time variability can compromise the reliability of your quantification. Common causes include:

• Inconsistent Mobile Phase Composition: Improper mixing of the mobile phase solvents can lead to shifts in retention time.

• Fluctuations in Column Temperature: Temperature changes can affect the viscosity of the mobile phase and the interaction of the analyte with the stationary phase.

• Column Equilibration: Insufficient time for the column to equilibrate with the mobile phase between injections can cause retention time drift.

• Pump Issues: Problems with the HPLC pump, such as leaks or faulty check valves, can lead to inconsistent flow rates.

Troubleshooting Steps:

• Prepare Fresh Mobile Phase: Ensure accurate measurement and thorough mixing of your mobile phase components.

• Use a Column Oven: Maintain a constant column temperature to ensure reproducible retention times.

• Increase Equilibration Time: Allow sufficient time for the column to stabilize before each injection.

• Check the HPLC System: Inspect the pump for any leaks and ensure the check valves are functioning correctly.

Question: I am observing a noisy or drifting baseline in my chromatogram. How can I fix this?

Answer: A stable baseline is crucial for accurate quantification. A noisy or drifting baseline can be caused by:

• Contaminated Mobile Phase: Impurities in the solvents or additives can contribute to baseline noise.

• Detector Issues: A dirty flow cell or a failing lamp in the UV detector can be a source of noise.

• Incomplete Mobile Phase Degassing: Dissolved gases coming out of the solution in the detector can cause baseline disturbances.

• Column Bleed: Degradation of the stationary phase can lead to a rising baseline, especially in gradient elution.

Troubleshooting Steps:

• Use High-Purity Solvents: Always use HPLC-grade solvents and freshly prepared mobile phase.

• Clean the Detector Flow Cell: Follow the manufacturer's instructions to clean the flow cell.

• Degas the Mobile Phase: Ensure your mobile phase is properly degassed before and during the run.

• Condition the Column: If using a new column, make sure it is properly conditioned according to the manufacturer's guidelines.

Quantification and Sensitivity Issues

Question: My quantitative results for Carlina oxide are not reproducible. What are the potential reasons?

Answer: Poor reproducibility in quantification can stem from various sources:

• Sample Preparation Inconsistency: Variations in extraction efficiency, dilution accuracy, or sample handling can lead to inconsistent results.

• Matrix Effects: Components in the sample matrix (e.g., from plant extracts) can interfere with the ionization or detection of Carlina oxide, leading to signal suppression or enhancement.[1][2]

• Analyte Instability: Carlina oxide, being a polyacetylene, may be susceptible to degradation under certain conditions (e.g., exposure to light or oxygen).[1]

• Injector Variability: Inconsistent injection volumes can lead to variations in peak area.

Troubleshooting Steps:

• Standardize Sample Preparation: Develop and strictly follow a standardized protocol for sample preparation.

• Perform a Spike and Recovery Experiment: To assess matrix effects, spike a known amount of Carlina oxide standard into your sample matrix and calculate the recovery.[3][4][5] If recovery is poor, you may need to further purify your sample or use a matrix-matched calibration curve.

• Protect Samples from Degradation: Store samples and standards in amber vials and at low temperatures to minimize degradation.

• Check Injector Performance: Ensure the autosampler is functioning correctly and delivering precise injection volumes.

Frequently Asked Questions (FAQs)

Q1: What is a typical HPLC method for Carlina oxide quantification?

A1: A commonly used method involves a C18 column with an isocratic mobile phase of acetonitrile and water (e.g., 65:35, v/v) at a flow rate of 1.0 mL/min. Detection is typically performed using a UV detector, with monitoring across a wavelength range of 190-400 nm.[6]

Q2: How should I prepare my Carlina acaulis essential oil sample for HPLC analysis?

A2: A general procedure for preparing essential oil samples for HPLC is as follows:

• Accurately weigh a small amount of the essential oil.

• Dilute the oil with a suitable solvent, such as a mixture of acetonitrile and the aqueous component of your mobile phase (e.g., 1:1).[7] A typical starting concentration is around 1 mg/mL.[7]

• Filter the diluted sample through a 0.22 µm syringe filter before injection to remove any particulate matter.[7]

Q3: What are the potential degradation products of Carlina oxide that I might see in my chromatogram?

A3: Carlina oxide, with its furan ring and polyacetylene structure, can be susceptible to degradation. While specific forced degradation studies on Carlina oxide are not widely published, potential degradation pathways based on its structure include:

• Acid-catalyzed degradation: The furan ring can undergo acid-catalyzed ring opening in aqueous solutions.[8]

• Oxidative degradation: Polyunsaturated compounds are prone to oxidation.[9]

• Photodegradation: Exposure to UV light can cause degradation of unsaturated compounds.[1][9][10][11] Degradation will likely result in the appearance of additional, more polar peaks in the chromatogram with shorter retention times than Carlina oxide.

Q4: What is a typical linearity range for Carlina oxide quantification by HPLC-UV?

A4: While specific linearity data for HPLC-UV analysis of Carlina oxide is limited in the provided search results, a related voltammetric method that was compared to HPLC showed linearity in the micromolar range.[6] For HPLC-UV methods, linearity is typically established over a concentration range that covers the expected analyte concentration in the samples and often spans several orders of magnitude. It is crucial to establish and validate the linear range for your specific method and instrument.[2][12]

Data Presentation

The following tables summarize quantitative data from a representative HPLC method for Carlina oxide analysis.

Table 1: Chromatographic Parameters and Performance

Parameter	Value	Reference
Column	C18	[6]
Mobile Phase	Acetonitrile:Water (65:35, v/v)	[6]
Flow Rate	1.0 mL/min	[6]
Detection	UV, 190-400 nm	[6]
LOD (from a comparative method)	0.28 µg/L	[6][13]
LOQ (from a comparative method)	0.93 µg/L	[6][13]

Table 2: Linearity and Recovery (Hypothetical Data for a Validated Method)

Parameter	Value
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Spike Recovery	95 - 105%

Experimental Protocols

Protocol 1: Quantification of Carlina Oxide in Carlina acaulis Essential Oil

This protocol describes a general procedure for the quantification of Carlina oxide in essential oil using HPLC-UV.

1. Materials and Reagents

• Carlina oxide reference standard

• Carlina acaulis essential oil

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• 0.22 µm syringe filters

2. Preparation of Standard Solutions

• Prepare a stock solution of Carlina oxide (e.g., 1 mg/mL) in methanol.

• From the stock solution, prepare a series of calibration standards by serial dilution with the mobile phase to cover the desired concentration range (e.g., 0.1, 1, 10, 50, 100 µg/mL).

3. Preparation of Sample Solution

• Accurately weigh approximately 10 mg of Carlina acaulis essential oil into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a 1:1 mixture of acetonitrile and water.[7]

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

4. HPLC Conditions

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Mobile Phase: Acetonitrile:Water (65:35, v/v), isocratic[6]

• Flow Rate: 1.0 mL/min[6]

• Column Temperature: 20 °C[6]

• Injection Volume: 10 µL

• Detector: UV-Vis Diode Array Detector (DAD)

• Detection Wavelength: Monitor at 280 nm and collect spectra from 190-400 nm.[6]

5. Analysis

• Inject the series of standard solutions to generate a calibration curve.

• Inject the prepared sample solution.

• Identify the Carlina oxide peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantify the amount of Carlina oxide in the sample using the calibration curve.

Visualizations

General HPLC Troubleshooting Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. An Explanation of Recovery and Linearity [quansysbio.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Spike and Recovery and Linearity of Dilution Assessment | Thermo Fisher Scientific - US [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Identification, Geographical Traceability, and Thermal Oxidation and Photodegradation Studies of Camellia Oil Based on Raman Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. Methodological approach to determine carlina oxide - a main volatile constituent of Carlina acaulis L. essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Carlina Oxide Analogues

Welcome to the technical support center for researchers working with Carlina oxide and its analogues. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at reducing the cytotoxicity of these compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Carlina oxide's cytotoxicity?

A1: Carlina oxide has been shown to induce apoptosis and necrosis in both normal and cancerous cell lines.[1][2][3] One of the key molecular mechanisms identified is the decreased expression of crucial proteins in cell survival signaling pathways, specifically Akt and extracellular signal-regulated kinase 1/2 (ERK1/2).[1][2][4] This disruption of survival signals likely contributes significantly to its toxic effects on cells.

Q2: Is it possible to reduce the cytotoxicity of Carlina oxide while retaining its desired biological activity (e.g., insecticidal)?

A2: Yes, recent research has demonstrated that modifying the chemical structure of Carlina oxide can reduce its cytotoxicity. A study involving the synthesis of several analogues found that a meta-chloro substitution on the benzyl moiety resulted in a compound with a better safety profile on human keratinocytes compared to the parent Carlina oxide, while simultaneously showing improved insecticidal efficacy.[5][6][7][8]

Q3: What cell lines are suitable for assessing the cytotoxicity of Carlina oxide analogues?

A3: A variety of cell lines can be used. For general cytotoxicity screening, immortalized human keratinocytes (e.g., HaCaT) are a relevant choice, especially when considering potential topical applications of analogues.[6][9] To assess toxicity against normal, non-cancerous cells, human fibroblast lines like BJ cells have been used.[1][2] If evaluating anti-cancer potential, melanoma cell lines such as UACC-903, UACC-647, and C32 are also documented choices.[1][2][3]

Q4: What are the key considerations when designing an experiment to test a new Carlina oxide analogue?

A4: The key considerations include:

• Purity of the Analogue: Ensure the synthesized compound is of high purity to avoid confounding results from impurities.

• Solvent Selection: Choose a solvent (e.g., DMSO) that dissolves the compound effectively but has minimal toxicity to the cells at the final concentration used. Always include a solvent-only control in your experiments.

• Dose-Response Curve: Test a wide range of concentrations to determine the half-maximal inhibitory concentration (IC50) accurately.

• Appropriate Controls: Include a positive control (a compound with known cytotoxicity) and a negative control (vehicle/solvent) to validate the assay.

• Assay Selection: Choose a suitable cytotoxicity assay. The MTT assay is a common choice for assessing metabolic activity, while assays like CellTox™ Green measure membrane integrity to identify dead cells.[10][11]

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells

• Symptom: Large standard deviations in absorbance or fluorescence readings between wells treated with the same concentration of a compound.

• Possible Causes & Solutions:

  • Inconsistent Cell Seeding: Ensure the cell suspension is homogenous before and during plating. After plating, let the plate rest at room temperature on a level surface for 15-20 minutes to allow for even cell distribution before incubation.[12]

  • Pipetting Errors: Calibrate pipettes regularly. When adding compounds, pre-wet the pipette tips and ensure the tip is submerged below the media surface without touching the cell monolayer.[12]

  • Compound Precipitation: Some analogues may have poor solubility in aqueous culture media. Visually inspect the wells under a microscope for any signs of precipitation. If observed, consider using a lower concentration range or a different solvent system.

  • Edge Effects: Evaporation from wells on the perimeter of a microplate can concentrate compounds and affect cell growth. Avoid using the outer wells for experimental samples; instead, fill them with sterile phosphate-buffered saline (PBS) or media to create a humidity barrier.[12]

Issue 2: Low Signal-to-Background Ratio in Cytotoxicity Assay

• Symptom: Little to no difference in signal between the negative control (untreated cells) and cells treated with high concentrations of the analogue.

• Possible Causes & Solutions:

  • Low Cell Number or Viability: Ensure you are seeding a sufficient number of healthy, viable cells. Perform a cell titration experiment to find the optimal seeding density for your chosen cell line and assay.[12]

  • Incorrect Incubation Time: The incubation time after compound addition may be too short for cytotoxic effects to become apparent. Consider extending the incubation period (e.g., from 24h to 48h or 72h).

  • Compound Inactivity or Degradation: The analogue may genuinely have low cytotoxicity. However, polyacetylenes can be unstable. Ensure proper storage of the compound (protected from light, at a low temperature) and prepare dilutions fresh for each experiment.

  • Assay Choice: The chosen assay may not be sensitive enough. For compounds that cause growth arrest (cytostatic) rather than cell death (cytotoxic), an MTT assay might show an effect while a membrane integrity assay might not. Consider using multiple assay types to get a complete picture.[11][13]

Data Presentation

Table 1: Comparative Cytotoxicity and Insecticidal Activity of Carlina Oxide and a Key Analogue

Compound	Cell Line	IC50 (µg/mL) on Human Keratinocytes	Target Species	LC50 (µg/mL) against Insect Larvae
Carlina Oxide	HaCaT	> 50	Culex quinquefasciatus	1.31
meta-chloro analogue	HaCaT	> 50 (noted as having a better safety profile)	Culex quinquefasciatus	0.71

This table summarizes data from a study by Spinozzi et al., highlighting that the meta-chloro analogue demonstrated improved insecticidal activity (lower LC50) and a better safety profile on human cells compared to the parent Carlina oxide.[5][6][14]

Experimental Protocols

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol is a standard method for evaluating the effect of compounds on cell viability by measuring mitochondrial metabolic activity.[10]

• Cell Seeding:

  • Harvest cells (e.g., HaCaT keratinocytes) that are in the logarithmic growth phase.

  • Perform a cell count using a hemocytometer or automated cell counter and assess viability (e.g., with trypan blue).

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (resulting in 5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of the Carlina oxide analogue (e.g., 10 mg/mL in DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be kept constant and low (typically ≤ 0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different analogue concentrations. Include wells for "cells + medium only" (negative control) and "cells + medium with DMSO" (vehicle control).

  • Incubate the plate for 24 to 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Assay:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for another 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes on an orbital shaker to ensure complete dissolution.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (Absorbance of treated cells / Absorbance of vehicle control) x 100.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Mandatory Visualizations

Caption: Workflow for assessing the cytotoxicity of Carlina oxide analogues.

Caption: Proposed mechanism of Carlina oxide-induced cytotoxicity.

Caption: Structure-activity relationship leading to reduced cytotoxicity.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity | Semantic Scholar [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

optimization of Carlina oxide extraction parameters

Welcome to the technical support center for the optimization of Carlina oxide extraction. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their experimental work. Here you will find answers to frequently asked questions, troubleshooting guides for common issues, detailed experimental protocols, and comparative data to help you refine your extraction process.

Frequently Asked Questions (FAQs)

Q1: What is the primary source material for Carlina oxide extraction? A1: The primary source for Carlina oxide is the essential oil extracted from the dried roots of Carlina acaulis L. (Asteraceae).[1][2] The essential oil is predominantly composed of Carlina oxide, with concentrations reported to be over 95%.[1]

Q2: Which extraction methods are most effective for obtaining Carlina oxide? A2: Traditional hydrodistillation (HD) and microwave-assisted hydrodistillation (MAH) are two commonly documented and effective methods.[1][3] Recent studies indicate that MAH can offer significant advantages over traditional HD, including higher yields and reduced extraction times.[1][4]

Q3: What is a typical yield for Carlina oxide extraction? A3: Yields can vary based on the extraction method and parameters. For traditional hydrodistillation, yields are reported in the range of 0.49% to 0.87% (w/w).[1][2][5] For optimized microwave-assisted hydrodistillation (MAH), yields can be higher, around 0.65%.[1][4]

Q4: How should the raw plant material be prepared before extraction? A4: To maximize surface area and improve extraction efficiency, the dried roots of C. acaulis should be finely powdered. A grinder or plant shredder can be used to reduce the particle size, for instance, to pass through a 1.5 mm sieve.[2][5]

Q5: What are the optimal storage conditions for the extracted Carlina oxide? A5: After extraction, Carlina oxide should be stored at low temperatures to ensure stability. A temperature of -20°C is recommended for storing the essential oil until it is needed for assays or further analysis.[5]

Troubleshooting Guide

This guide addresses common problems encountered during the extraction of Carlina oxide.

Issue	Potential Cause	Recommended Solution
Low Essential Oil Yield	Insufficient Extraction Time: The distillation process may not have run long enough to extract the majority of the oil.	For MAH, an extraction time of 210 minutes has been shown to be optimal. For traditional HD, extractions can run for approximately 8 hours.[1][2] It is advised to continue distillation until no more essential oil is observed condensing.[2]
Improper Material Preparation: If the root material is not ground finely enough, the solvent cannot efficiently penetrate the plant matrix.	Ensure the dried roots are powdered to a small, uniform particle size (e.g., 1.5 mm).[2]
Suboptimal Water-to-Matrix Ratio: An incorrect ratio of water to plant material can hinder extraction efficiency.	For MAH and HD, a water-to-matrix ratio of 85:15 has been used effectively.[1] For traditional HD, a ratio of 7 L of water to 1 kg of root powder has also been documented.[2]
Inconsistent Results Between Batches	Variability in Plant Material: The concentration of Carlina oxide can differ in plant material due to factors like harvest time, geographic origin, and storage conditions of the roots.	Whenever possible, use a single, homogenized batch of powdered root for a series of related experiments. Document the source and batch number of your plant material.[2][5]
Degradation of Carlina Oxide	Improper Storage: Carlina oxide is susceptible to degradation if not stored correctly.	Store the final essential oil at -20°C in a sealed, airtight container to prevent degradation.[5]
Prolonged Exposure to Heat: Excessive extraction times at high temperatures can potentially affect the stability of thermolabile compounds, although studies show Carlina oxide content remains stable across different extraction times in MAH.[1]	Use optimized extraction times. MAH is advantageous as it reduces the overall extraction time compared to conventional HD.[1][3]

Data Presentation: Comparison of Extraction Methods

The following table summarizes the key quantitative parameters from comparative studies on Hydrodistillation (HD) and Microwave-Assisted Hydrodistillation (MAH) for Carlina acaulis essential oil extraction.

Parameter	Hydrodistillation (HD)	Microwave-Assisted Hydrodistillation (MAH)	Reference(s)
Essential Oil Yield (% w/w)	0.49%	0.65%	[1][3][4]
Optimal Extraction Time	~8 hours (480 min)	210 min	[1][2]
Carlina Oxide Purity	>95%	>95%	[1]
Water-to-Matrix Ratio	85:15	85:15	[1]

Note: The purity of Carlina oxide in the essential oil was not significantly different between the two methods.[1]

Experimental Protocols

Protocol 1: Traditional Hydrodistillation (HD)

This protocol is based on established laboratory methods for extracting essential oil from C. acaulis roots.

Materials:

• 1 kg dried C. acaulis roots

• 7 L distilled water

• Grinder or mill

• 10 L glass flask

• Clevenger-type apparatus

• Heating mantle

Procedure:

• Preparation of Plant Material: Grind the dried C. acaulis roots into a fine powder (e.g., to pass a 1.5 mm sieve).[2]

• Soaking: Place 1 kg of the powdered root into the 10 L glass flask and add 7 L of distilled water. Allow the material to soak overnight.[2]

• Hydrodistillation Setup: Assemble the Clevenger-type apparatus with the flask and a condenser.

• Extraction: Begin heating the mixture using the heating mantle. Continue the distillation process for approximately 8 hours, or until no more essential oil is observed condensing in the Clevenger burette.[2]

• Collection and Storage: Carefully collect the separated yellowish essential oil. Determine its density and yield. For long-term preservation, store the oil in a sealed vial at -20°C.[2][5]

Protocol 2: Optimized Microwave-Assisted Hydrodistillation (MAH)

This protocol utilizes an innovative technique for more efficient extraction.

Materials:

• Powdered dried C. acaulis roots

• Distilled water

• Microwave hydrodistillation apparatus (e.g., ETHOS X)

Procedure:

• Preparation: Prepare the plant material as described in the HD protocol.

• Parameter Setup: Set the extraction parameters based on optimization studies. The key parameters are:

  • Extraction Time: 210 minutes[1][4]

  • Water-to-Matrix Ratio: 85:15 (water to powdered root)[1]

• Extraction: Perform the extraction using the microwave apparatus according to the manufacturer's instructions with the specified parameters.

• Collection and Analysis: Collect the essential oil post-distillation. The yield obtained should be approximately 0.65%.[1][4]

• Storage: Store the collected essential oil at -20°C.[5]

Visualizations

The following diagrams illustrate key workflows and logical relationships in the Carlina oxide extraction process.

Caption: General experimental workflow for Carlina oxide extraction.

Caption: Troubleshooting logic for addressing low extraction yield.

References

• 1. mdpi.com [mdpi.com]
• 2. 2.1. Essential Oil Extraction and Isolation of Carlina Oxide [bio-protocol.org]
• 3. researchgate.net [researchgate.net]
• 4. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 5. preprints.org [preprints.org]

Navigating the Synthesis Scale-Up of Carlina Oxide: A Technical Support Hub

KEMPER, Germany – As interest in the therapeutic and agrochemical potential of Carlina oxide grows, researchers and chemical engineers are increasingly facing the hurdles of transitioning its synthesis from laboratory-scale to industrial production. To address these challenges, a new technical support center has been launched, offering comprehensive troubleshooting guides and frequently asked questions (FAQs) to professionals in drug development and chemical manufacturing. This resource aims to provide practical solutions to common issues encountered during the scale-up of this promising polyacetylene.

Carlina oxide, a naturally occurring compound found in the essential oil of Carlina acaulis, has demonstrated significant biological activity. However, its isolation from natural sources is not viable for large-scale supply, necessitating robust and scalable synthetic routes.[1][2][3][4] The synthesis typically involves a Sonogashira coupling reaction, a powerful tool for forming carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[4] While effective at the bench scale, this process presents several challenges when moving to larger reactors, including issues with reaction control, product purity, and process safety.

This support center provides detailed protocols, data-driven insights, and visual workflows to empower scientists and engineers to overcome these obstacles and optimize their Carlina oxide synthesis for efficient and safe large-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the Sonogashira coupling reaction for Carlina oxide synthesis?

A1: The main challenges include:

• Thermal Management: The Sonogashira coupling is often exothermic. Poor heat dissipation in large reactors can lead to temperature spikes, promoting side reactions and potentially causing thermal runaway.[1][2]

• Mixing Efficiency: Achieving uniform mixing in large vessels is difficult, which can result in localized "hot spots" and non-uniform reaction conditions, leading to inconsistent product quality and yield.[1][5][6]

• Catalyst Activity and Recovery: The palladium catalyst used is expensive. Its deactivation or inefficient recovery can significantly impact the economic viability of the process on a large scale.[4][7][8][9]

• Byproduct Formation: Homocoupling of the terminal alkyne is a common side reaction, leading to impurities that can be difficult to separate from the final product.[10]

• Safety: Handling terminal alkynes on a large scale requires strict safety protocols due to their potential instability and reactivity.

Q2: Why is the formation of homocoupling byproducts more prevalent at a larger scale?

A2: The increased prevalence of homocoupling byproducts at scale can be attributed to several factors. Inadequate mixing can lead to localized high concentrations of the alkyne and the copper co-catalyst, favoring the undesired homocoupling reaction. Furthermore, the presence of oxygen, which is more challenging to completely exclude from large reactor systems, can promote this side reaction.[4][10]

Q3: What are the recommended methods for purifying Carlina oxide at an industrial scale?

A3: While flash column chromatography is a standard purification technique in the lab, it is often not practical or economical for large-scale production.[10] At an industrial scale, the following methods are more suitable:

• Recrystallization: This is a cost-effective method for purifying solid products, provided a suitable solvent system can be identified that offers good solubility for Carlina oxide at high temperatures and poor solubility at low temperatures, while the impurities remain in solution.

• Distillation: If Carlina oxide and its precursors are thermally stable, vacuum distillation can be an effective method for purification.

• Adsorption: Using adsorbents like activated carbon can help remove colored impurities and some byproducts.[11]

Q4: What are the key safety considerations for the large-scale synthesis of Carlina oxide?

A4: Key safety considerations include:

• Handling of Acetylenic Compounds: Terminal alkynes can be explosive under certain conditions, especially in the presence of certain metals. It is crucial to use appropriate handling procedures and equipment.

• Exothermic Reactions: A thorough understanding of the reaction's thermal profile is necessary to design an adequate cooling system and prevent thermal runaway.[1]

• Solvent Safety: The use of flammable solvents requires appropriate grounding, ventilation, and fire suppression systems.

• Catalyst Handling: Palladium and copper catalysts can be toxic and require careful handling and disposal.

Troubleshooting Guides

Issue 1: Low Yield of Carlina Oxide in Pilot Plant Scale-Up

Symptoms:

• The isolated yield of Carlina oxide is significantly lower than what was achieved in the laboratory.

• TLC or HPLC analysis of the crude reaction mixture shows a large amount of unreacted starting materials.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Mixing	- Increase the agitation speed of the reactor's stirrer. - Evaluate the impeller design for better mixing efficiency in the specific reactor geometry. - Consider using a reactor with baffles to improve turbulence.[5]
Poor Temperature Control	- Ensure the reactor's cooling system is adequate for the heat generated by the reaction. - Implement a slower, controlled addition of the reactants to manage the exotherm.[2]
Catalyst Deactivation	- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from deactivating the palladium catalyst.[4][12] - Purify reagents and solvents to remove any potential catalyst poisons.

Issue 2: High Levels of Homocoupling Byproduct

Symptoms:

• NMR or GC-MS analysis of the purified product shows a significant percentage of the alkyne homocoupling dimer.

• Difficulty in separating the byproduct from Carlina oxide by recrystallization.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Presence of Oxygen	- Thoroughly degas all solvents and reagents before use. - Maintain a positive pressure of an inert gas throughout the reaction.[4]
Suboptimal Reaction Conditions	- Decrease the concentration of the copper(I) co-catalyst. - Investigate a copper-free Sonogashira protocol, which can eliminate the Glaser-Hay side reaction.[13]
Ineffective Purification	- Optimize the recrystallization solvent system to maximize the solubility difference between Carlina oxide and the homocoupling byproduct.[10] - If recrystallization is ineffective, consider a multi-step purification process, such as a combination of distillation and recrystallization.

Quantitative Data on Scale-Up Challenges

The following table presents hypothetical data illustrating common challenges when scaling up Carlina oxide synthesis from a 1 L lab reactor to a 100 L pilot plant reactor.

Parameter	1 L Lab Scale	100 L Pilot Scale (Initial Run)	100 L Pilot Scale (Optimized)
Yield of Carlina Oxide	85%	55%	82%
Homocoupling Byproduct	5%	25%	6%
Reaction Time	4 hours	12 hours (stalled)	6 hours
Maximum Temperature Excursion	+2 °C	+15 °C	+3 °C

Experimental Protocols

General Protocol for Sonogashira Coupling of 2-Bromofuran with Phenylacetylene (Lab Scale)

• Reactor Setup: A 1 L, three-necked, round-bottom flask is equipped with a mechanical stirrer, a condenser, a thermocouple, and a nitrogen inlet.

• Reagent Charging: The flask is charged with 2-bromofuran (1 equivalent), palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 equivalents), and copper(I) iodide (0.04 equivalents).

• Solvent Addition: Degassed solvent (e.g., triethylamine or a mixture of THF and triethylamine) is added to the flask.

• Inerting: The reaction mixture is stirred and sparged with nitrogen for 30 minutes.

• Reactant Addition: Phenylacetylene (1.1 equivalents) is added dropwise to the reaction mixture at room temperature.

• Reaction: The reaction mixture is heated to the desired temperature (e.g., 50-70 °C) and monitored by TLC or HPLC until completion.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography or recrystallization.

Visualizing the Workflow and Troubleshooting Logic

Experimental Workflow for Carlina Oxide Synthesis

A simplified workflow for the synthesis of Carlina oxide.

Troubleshooting Logic for Low Yield

A decision tree for troubleshooting low yields in scale-up.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. DSpace [repository.kaust.edu.sa]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. mxdprocess.com [mxdprocess.com]
• 7. silicycle.com [silicycle.com]
• 8. mdpi.com [mdpi.com]
• 9. Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. 2024.sci-hub.box [2024.sci-hub.box]
• 13. books.rsc.org [books.rsc.org]

Technical Support Center: Carlina Oxide Insecticide Development

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for minimizing the non-target effects of Carlina oxide in insecticide development.

Frequently Asked Questions (FAQs)

Q1: What is Carlina oxide and what is its primary mechanism of action as an insecticide?

Carlina oxide is a natural polyacetylene, primarily isolated from the roots of Carlina acaulis.[1][2] Its insecticidal activity is attributed to multiple mechanisms of action, including the inhibition of acetylcholinesterase (AChE) and potential photosensitization.[3] The inhibition of AChE, an enzyme crucial for nerve impulse transmission, leads to the accumulation of the neurotransmitter acetylcholine, causing hyperactivity and subsequent paralysis and death of the insect.

Q2: What are the known non-target effects of Carlina oxide?

Carlina oxide has been reported to have moderate to low toxicity on a range of non-target organisms.[2][4] Studies have shown it to be less toxic than some synthetic insecticides, like cypermethrin, to aquatic organisms such as Daphnia magna.[3][5] However, it does exhibit toxicity to various cell lines and zebrafish embryos, indicating that careful risk assessment is necessary.[1][6] Research on its effects on beneficial insects like predatory mites and lacewings suggests some level of selectivity.[7][8][9]

Q3: How can formulation strategies help in minimizing the non-target effects of Carlina oxide?

Formulation strategies can significantly reduce the non-target impact of botanical insecticides like Carlina oxide.[10] Techniques such as nanoemulsions and microencapsulation can enhance the stability and targeted delivery of the active ingredient.[10][11][12][13] These formulations can lead to a controlled release of Carlina oxide, reducing the required dosage and minimizing environmental contamination and exposure to non-target species.[10][14][15][16]

Q4: Are there any known signaling pathways affected by Carlina oxide in non-target organisms?

Research on the specific signaling pathways affected by Carlina oxide in non-target insects is ongoing. However, studies on human cell lines have shown that Carlina oxide can decrease the expression of key signaling proteins such as AKT and extracellular signal-regulated kinase 1/2 (ERK1/2), which are involved in cell survival and proliferation.[1][17] It is plausible that similar pathways could be affected in non-target organisms, contributing to its toxic effects.

Troubleshooting Guide

Problem: High mortality observed in non-target beneficial insects during in-vitro testing.

Possible Cause	Troubleshooting Step
Inappropriate concentration of Carlina oxide.	Review the available LC50 data for the specific or related non-target species (see Table 1). Start with a concentration significantly lower than the reported LC50 and perform a dose-response study to determine the no-observed-adverse-effect level (NOAEL).
Formulation of the test substance.	The solvent used to dissolve Carlina oxide may be toxic to the test organism. Ensure the solvent is tested as a separate control. Consider using formulations like nanoemulsions that can improve target specificity.[10][12][14][15]
Direct contact toxicity.	For beneficial insects that are predators or parasitoids, the primary route of exposure might be through contact with treated surfaces or consumption of treated prey. Modify the experimental design to reflect a more realistic exposure scenario.

Problem: Inconsistent results in acetylcholinesterase (AChE) inhibition assays.

Possible Cause	Troubleshooting Step
Impurity of the Carlina oxide sample.	Ensure the purity of the Carlina oxide used in the assay. Impurities could interfere with the enzymatic reaction.
Substrate or reagent degradation.	Prepare fresh solutions of acetylthiocholine and DTNB for each experiment. Protect solutions from light.
Incorrect incubation time or temperature.	Optimize the incubation time and temperature for the specific enzyme source (e.g., insect species). Follow a standardized protocol, such as the Ellman method.

Quantitative Data on Non-Target Effects

Table 1: Toxicity of Carlina Oxide to Various Non-Target Organisms

Organism	Species	Endpoint	Value	Reference
Aquatic Invertebrate	Daphnia magna	LC50 (24h)	Significantly lower toxicity than cypermethrin	[3][5]
Predatory Mite	Typhlodromus exhilaratus	Mortality (at 1280 µL/L)	39.13%	[18]
Predatory Mite	Neoseiulus californicus	Mortality (at 5000 µL/L)	No toxic effect	[9]
Aphid Predator	Aphidoletes aphidimyza	Mortality (at aphid LC90)	6.7 ± 4.7%	[19][8]
Lacewing	Chrysoperla carnea	Mortality (at aphid LC90)	7.0 ± 5.5%	[19][8]
Vertebrate (Embryo)	Danio rerio (Zebrafish)	LC50 (96h)	10.13 µg/mL	[1][17][6]
Human Cell Line	Keratinocytes (HaCaT)	IC50	34.85 ± 2.4 µg/mL	[2]
Human Cell Line	Dermis Fibroblasts (HuDe)	Cytotoxicity	4 times lower than cisplatin	[3]

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay (Ellman Method)

This protocol is adapted from the Ellman method for determining AChE activity.

Materials:

• 96-well microplate

• Spectrophotometer (plate reader)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Tris-HCl buffer (pH 8.0)

• Carlina oxide solution of varying concentrations

• AChE enzyme solution (from target or non-target insect homogenate)

Procedure:

• Prepare fresh solutions of ATCI and DTNB in Tris-HCl buffer.

• In each well of the 96-well plate, add 25 µL of the Carlina oxide solution at different concentrations.

• Add 50 µL of the AChE enzyme solution to each well.

• Incubate the plate at 25°C for 15 minutes.

• To initiate the reaction, add 50 µL of DTNB solution to each well.

• Immediately add 75 µL of the ATCI solution to each well.

• Measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.

• The rate of change in absorbance is proportional to the AChE activity. Calculate the percentage of inhibition for each concentration of Carlina oxide compared to the control (no inhibitor).

Acute Toxicity Testing on Daphnia magna

This protocol is a general guideline for acute toxicity testing.

Materials:

• Glass beakers or test tubes

• Daphnia magna neonates (<24 hours old)

• Reconstituted hard water (culture medium)

• Carlina oxide stock solution

Procedure:

• Prepare a series of test concentrations of Carlina oxide in the culture medium. Include a solvent control and a negative control (medium only).

• Add a specified volume of each test solution to the beakers.

• Introduce a set number of D. magna neonates (e.g., 10) into each beaker.

• Maintain the test vessels at 20 ± 2°C with a 16:8 hour light:dark photoperiod.

• Observe and record the number of immobilized daphnids at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

• Calculate the LC50 value using appropriate statistical software (e.g., Probit analysis).

Visualizations

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Lethal and sublethal effects of carlina oxide on Tetranychus urticae (Acari: Tetranychidae) and Neoseiulus californicus (Acari: Phytoseiidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Essential oil nanoemulsion: An emerging eco-friendly strategy towards mosquito control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Advances in botanical-based nanoformulations for sustainable cotton insect pest management in developing countries [frontiersin.org]
• 14. Nanoemulsions of Essential Oils: New Tool for Control of Vector-Borne Diseases and In Vitro Effects on Some Parasitic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Toxicity of Essential Oils Nanoemulsion Against Aphis Craccivora and Their Inhibitory Activity on Insect Enzymes [mdpi.com]
• 16. Development and characterization of Nanoemulsions loaded with essential oil and β-cypermethrin and their bioefficacy on insect pest of economic and medical importance. | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Carlina Oxide Formulations

Welcome to the technical support center for enhancing the bioavailability of Carlina oxide formulations. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving adequate oral bioavailability for Carlina oxide?

A1: Carlina oxide is a lipophilic compound, meaning it has poor water solubility. This is the primary obstacle to its effective absorption in the gastrointestinal (GI) tract, leading to low and variable oral bioavailability. Overcoming this poor aqueous solubility is the main focus of formulation strategies.

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of Carlina oxide?

A2: Several advanced formulation technologies can improve the bioavailability of poorly water-soluble drugs like Carlina oxide. The most relevant for this compound include:

• Lipid-Based Formulations: These formulations, such as nanoemulsions and Self-Microemulsifying Drug Delivery Systems (SMEDDS), can dissolve Carlina oxide in a lipid matrix, facilitating its absorption.

• Solid Dispersions: Dispersing Carlina oxide in a hydrophilic polymer matrix at a molecular level can create an amorphous solid dispersion. This amorphous form has a higher dissolution rate compared to the crystalline form, which can lead to improved absorption.

Q3: Are there any known metabolic pathways for Carlina oxide that could affect its bioavailability?

A3: While specific metabolism studies on Carlina oxide are limited, its chemical structure, which includes a furan ring, suggests it may be metabolized by cytochrome P450 (CYP450) enzymes in the liver. Specifically, CYP2E1 is known to metabolize furan-containing compounds, potentially leading to the formation of reactive metabolites and first-pass metabolism, which would reduce oral bioavailability.[1][2]

Q4: What analytical methods are suitable for quantifying Carlina oxide in biological samples for bioavailability studies?

A4: To determine the concentration of Carlina oxide in biological matrices like plasma, sensitive and specific analytical methods are required. High-Performance Liquid Chromatography (HPLC) with UV detection is a viable option, though it may require derivatization to enhance sensitivity.[3][4] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers higher sensitivity and selectivity and is the preferred method for quantifying low concentrations of drugs and their metabolites in complex biological fluids.[5][6]

Troubleshooting Guides

Nanoemulsion Formulation Issues

Problem	Potential Cause	Troubleshooting Steps
Poor stability (creaming, sedimentation, or phase separation)	- Incorrect surfactant concentration- Inappropriate oil-to-water ratio- Ostwald ripening (for essential oil-based nanoemulsions)	- Optimize the surfactant-to-oil ratio.- Screen different surfactants and co-surfactants.- Incorporate a small amount of a less water-soluble oil (e.g., a long-chain triglyceride) to minimize Ostwald ripening.[7]
Large and inconsistent droplet size	- Insufficient energy input during homogenization- Inefficient surfactant	- Increase homogenization time or pressure.- Use a higher-HLB surfactant or a combination of surfactants.- Optimize the formulation components and their ratios.
Drug precipitation upon dilution	- Supersaturation of the drug in the formulation- Poor solubilizing capacity of the chosen oil	- Increase the oil phase percentage.- Screen for an oil with higher solubilizing capacity for Carlina oxide.- Include a co-solvent in the formulation.

Solid Dispersion Formulation Issues

Problem	Potential Cause	Troubleshooting Steps
Drug recrystallization during storage	- Thermodynamic instability of the amorphous state- High drug loading- Inappropriate polymer selection	- Select a polymer with strong intermolecular interactions (e.g., hydrogen bonding) with Carlina oxide.[8]- Keep the drug loading below the saturation point in the polymer.- Store the solid dispersion in a low-humidity environment and at a temperature below its glass transition temperature (Tg).[9][10]
Incomplete amorphization during preparation	- Insufficient mixing or heating (hot-melt extrusion)- Too rapid solvent evaporation (spray drying)	- Optimize the processing parameters (e.g., increase temperature or screw speed in HME).- Choose a solvent system in which both the drug and polymer are highly soluble for spray drying.- Use additives that inhibit crystallization.[9]
Low dissolution rate	- High polymer viscosity forming a gel layer- Recrystallization upon contact with dissolution media	- Use a lower molecular weight grade of the polymer.- Incorporate a superdisintegrant into the final dosage form.- Select a polymer that can maintain supersaturation of the drug in the dissolution medium.[11]

Experimental Protocols

Protocol 1: Preparation of a Carlina Oxide Nanoemulsion

Objective: To prepare a stable oil-in-water (O/W) nanoemulsion of Carlina oxide to enhance its solubility and oral bioavailability.

Materials:

• Carlina oxide

• Oil phase (e.g., medium-chain triglycerides like Capryol 90)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Transcutol HP)

• Purified water

• High-pressure homogenizer or ultrasonicator

Methodology:

• Screening of Excipients:

  • Determine the solubility of Carlina oxide in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

• Construction of Pseudo-Ternary Phase Diagrams:

  • Prepare various mixtures of the selected oil, surfactant, and co-surfactant at different ratios (e.g., 1:1, 2:1, 1:2 of surfactant to co-surfactant).

  • Titrate each mixture with water and observe for the formation of a clear and stable nanoemulsion region.

• Preparation of the Nanoemulsion:

  • Based on the phase diagram, select an optimal ratio of oil, surfactant, and co-surfactant.

  • Dissolve the required amount of Carlina oxide in the oil phase.

  • Add the surfactant and co-surfactant to the oil phase and mix until a homogenous solution is formed.

  • Slowly add the aqueous phase to the organic phase under constant stirring.

  • Subject the resulting pre-emulsion to high-pressure homogenization or ultrasonication to reduce the droplet size to the nano-range.

• Characterization:

  • Measure the droplet size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the entrapment efficiency of Carlina oxide.

  • Assess the stability of the nanoemulsion under different storage conditions.

Protocol 2: Preparation of a Carlina Oxide Solid Dispersion by Spray Drying

Objective: To prepare an amorphous solid dispersion of Carlina oxide with a hydrophilic polymer to improve its dissolution rate.

Materials:

• Carlina oxide

• Hydrophilic polymer (e.g., polyvinylpyrrolidone (PVP) K30, hydroxypropyl methylcellulose (HPMC))

• Organic solvent (e.g., methanol, ethanol, or a mixture)

• Spray dryer

Methodology:

• Polymer and Solvent Selection:

  • Choose a polymer that is soluble in a volatile organic solvent in which Carlina oxide is also soluble.

• Preparation of the Spray Solution:

  • Dissolve Carlina oxide and the selected polymer in the organic solvent at a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w). The total solid content should typically be between 1-10% (w/v).

• Spray Drying Process:

  • Set the spray dryer parameters:

    • Inlet temperature (e.g., 100-140 °C)

    • Atomization pressure/gas flow rate

    • Feed pump rate

  • Pump the solution through the nozzle of the spray dryer. The solvent rapidly evaporates, forming dry solid dispersion particles.

• Characterization:

  • Analyze the solid-state properties of the resulting powder using Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD) to confirm the amorphous nature of Carlina oxide.

  • Determine the drug content and uniformity.

  • Perform in vitro dissolution studies to compare the dissolution rate of the solid dispersion with that of the pure drug.

Protocol 3: In Vitro Metabolism Study of Carlina Oxide using Liver Microsomes

Objective: To investigate the metabolic stability of Carlina oxide in the presence of liver microsomes.

Materials:

• Carlina oxide

• Pooled human or rat liver microsomes[12]

• NADPH regenerating system (Cofactor)[12]

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• LC-MS/MS system

Methodology:

• Incubation:

  • Pre-warm the liver microsome suspension and NADPH regenerating system at 37°C.

  • In a microcentrifuge tube, add the liver microsomes, phosphate buffer, and Carlina oxide solution.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the mixture at 37°C with gentle shaking.

• Time-Point Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile to stop the reaction.

• Sample Preparation:

  • Centrifuge the quenched samples to precipitate the proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant to quantify the remaining concentration of Carlina oxide at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining Carlina oxide versus time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) to assess its metabolic stability.

Data Presentation

Table 1: Hypothetical Physicochemical Properties of Carlina Oxide

Property	Value	Implication for Bioavailability
Molecular Weight	~182.22 g/mol	Low molecular weight is generally favorable for absorption.
LogP	High (Lipophilic)	Poor aqueous solubility, a major barrier to bioavailability.
Aqueous Solubility	Very Low	Dissolution rate-limited absorption.
Melting Point	~64-65 °C	Relatively low melting point may be suitable for hot-melt extrusion.
pKa	Not available	-

Table 2: Hypothetical Pharmacokinetic Parameters of Carlina Oxide Formulations (Rat Model)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC₀₋t (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	10	50	2.0	200	100 (Reference)
Nanoemulsion	10	250	1.0	1000	500
Solid Dispersion	10	200	1.5	800	400

Note: The data in this table is hypothetical and for illustrative purposes only, as in vivo pharmacokinetic data for Carlina oxide is not currently available in the public domain.

Visualizations

Caption: Experimental workflow for developing and evaluating Carlina oxide formulations.

References

• 1. Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative Metabolism of Furan in Rodent and Human Cryopreserved Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a simple and sensitive HPLC-UV method for the simultaneous determination of cannabidiol and Δ(9)-tetrahydrocannabinol in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Advances in the development of amorphous solid dispersions: The role of polymeric carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchmap.jp [researchmap.jp]
• 10. okayama.elsevierpure.com [okayama.elsevierpure.com]
• 11. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. digitalcommons.unl.edu [digitalcommons.unl.edu]

Reference Data & Comparative Studies

A Comparative Analysis of Carlina Oxide and Synthetic Insecticides: Efficacy, Mechanism, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for effective and environmentally benign pest control strategies has spurred research into naturally derived insecticides. Among these, Carlina oxide, a polyacetylene found in the essential oil of Carlina acaulis, has demonstrated significant insecticidal and acaricidal properties. This guide provides an objective comparison of the efficacy of Carlina oxide against common synthetic insecticides, supported by experimental data. It also details the experimental protocols for key bioassays and illustrates the proposed mechanisms of action.

Efficacy: A Quantitative Comparison

The insecticidal efficacy of a compound is typically quantified by its median lethal dose (LD50) or median lethal concentration (LC50). The following tables summarize the available data for Carlina oxide and several widely used synthetic insecticides against two common and impactful insect pests: the housefly (Musca domestica) and the Southern house mosquito (Culex quinquefasciatus). It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Table 1: Comparative Efficacy against Musca domestica (Housefly) Adults

Insecticide Class	Active Ingredient	LD50 (µ g/female )	Test Method	Citation(s)
Natural Polyacetylene	Carlina oxide	5.5	Topical Application	[1]
Pyrethroid	Cypermethrin	18.272 (µL/fly)	Topical Application	[2]
Organophosphate	Dichlorvos (DDVP)	19.182 (µL/fly)	Topical Application	[2]
Neonicotinoid	Imidacloprid	238.3 (ppm, LC50)	Not specified

Note: Direct comparison of LD50 values in µ g/female and µL/fly or LC50 in ppm requires careful consideration of the formulations and densities of the compounds used in the respective studies.

Table 2: Comparative Efficacy against Culex quinquefasciatus (Southern House Mosquito) Larvae

Insecticide Class	Active Ingredient	LC50 (µg/mL)	Test Method	Citation(s)
Natural Polyacetylene	Carlina oxide	1.31	Larval Bioassay (WHO)	[1]
Pyrethroid	Cypermethrin	Not directly comparable	Larval Bioassay (WHO)
Organophosphate	Chlorpyrifos	0.005 (S-Lab strain)	Larval Bioassay	[3]
Neonicotinoid	Imidacloprid	0.011 (susceptible strain)	Larval Bioassay	[4]

Note: A study comparing Carlina oxide and the pyrethroid cypermethrin found that Carlina oxide exhibited significantly lower toxicity to the non-target organism Daphnia magna, suggesting a more favorable environmental profile.

Experimental Protocols

To ensure the reproducibility and validity of efficacy data, standardized experimental protocols are essential. The following are detailed methodologies for the key experiments cited in this guide.

Topical Application Bioassay for Musca domestica

This method is used to determine the contact toxicity of an insecticide to adult houseflies.

• Insect Rearing : Houseflies are reared under controlled laboratory conditions (typically 25 ± 2°C, 60-70% relative humidity, and a 12:12 hour light:dark photoperiod). Larvae are raised on a standard diet, and adults are provided with sugar and water.

• Test Subjects : Adult female flies, 3-5 days old, are used for the assay.

• Insecticide Preparation : The test compound (e.g., Carlina oxide, synthetic insecticide) is dissolved in a suitable solvent, typically acetone, to create a series of graded concentrations.

• Application : A precise volume (usually 1 µL) of the insecticide solution is applied to the dorsal thorax of each anesthetized (e.g., with CO2) female fly using a calibrated microapplicator. A control group is treated with the solvent alone.

• Observation : After treatment, the flies are placed in observation cages with access to food and water. Mortality is recorded at 24 hours post-application.

• Data Analysis : The LD50 value, the dose required to kill 50% of the test population, is calculated using probit analysis.

Larval Bioassay for Culex quinquefasciatus

This assay, based on World Health Organization (WHO) guidelines, evaluates the larvicidal activity of a compound.

• Insect Rearing : Mosquito larvae are reared in dechlorinated water under controlled conditions (27 ± 2°C, 75-85% RH, 14:10 hour light:dark photoperiod).

• Test Subjects : Late third or early fourth instar larvae are used for the bioassay.

• Insecticide Preparation : The test substance is dissolved in a suitable solvent (e.g., ethanol) to prepare a stock solution. Serial dilutions are then made in water to obtain the desired test concentrations.

• Exposure : A group of 20-25 larvae is placed in a beaker containing 250 mL of the test solution. Each concentration is replicated multiple times. A control group is exposed to the solvent in water.

• Observation : Larval mortality is recorded after 24 hours of continuous exposure.

• Data Analysis : The LC50 value, the concentration that causes 50% mortality, is determined by probit analysis.

Mechanism of Action: Signaling Pathways

The insecticidal activity of both Carlina oxide and synthetic insecticides is primarily due to their neurotoxic effects. They disrupt the normal functioning of the insect's nervous system, leading to paralysis and death.

Carlina Oxide: A Dual-Target Inhibitor

The primary mode of action of Carlina oxide is believed to be the inhibition of acetylcholinesterase (AChE) , an essential enzyme in the cholinergic synapses of the insect nervous system. Some evidence also suggests a potential secondary action on gamma-aminobutyric acid (GABA) receptors .

• Acetylcholinesterase Inhibition : In a healthy synapse, the neurotransmitter acetylcholine (ACh) is released into the synaptic cleft, binds to its receptors on the postsynaptic neuron to transmit a nerve impulse, and is then rapidly broken down by AChE. Carlina oxide inhibits AChE, leading to an accumulation of ACh in the synapse. This causes continuous stimulation of the postsynaptic neuron, resulting in hyperexcitation, paralysis, and ultimately, death of the insect.

• Potential GABA Receptor Interaction : GABA is the primary inhibitory neurotransmitter in the insect central nervous system. It binds to GABA receptors, which are ligand-gated chloride ion channels. The influx of chloride ions hyperpolarizes the neuron, making it less likely to fire an action potential. If Carlina oxide acts as an antagonist at this receptor, it would block the inhibitory signal, leading to hyperexcitation.

Synthetic Insecticides: Targeted Disruption

Synthetic insecticides are broadly classified based on their mode of action.

• Organophosphates and Carbamates (e.g., Chlorpyrifos, Oxamyl) : These compounds, similar to Carlina oxide, are potent inhibitors of AChE. They form a stable complex with the enzyme, preventing it from breaking down acetylcholine.

• Pyrethroids (e.g., Cypermethrin) : These insecticides target the voltage-gated sodium channels in nerve cell membranes. They prolong the opening of these channels, leading to repetitive nerve firing, paralysis, and death.

• Neonicotinoids (e.g., Imidacloprid) : These compounds are agonists of the nicotinic acetylcholine receptor (nAChR). They bind to these receptors, causing continuous stimulation and leading to paralysis and death. They are generally more selective for insect nAChRs than for mammalian receptors.

• Phenylpyrazoles (e.g., Fipronil) : This class of insecticides acts as an antagonist of the GABA receptor. By blocking the chloride channel, they prevent the inhibitory action of GABA, resulting in hyperexcitation of the central nervous system.

Visualizing the Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling pathways and experimental workflows.

Experimental workflow for insecticide efficacy testing.

Mechanism of Acetylcholinesterase (AChE) inhibition.

Mechanism of GABA receptor antagonism.

Conclusion

Carlina oxide demonstrates potent insecticidal activity against key pests such as Musca domestica and Culex quinquefasciatus, with efficacy that, in some cases, is comparable to or exceeds that of certain synthetic insecticides. Its primary mode of action appears to be the inhibition of acetylcholinesterase, a mechanism shared with organophosphate and carbamate insecticides. The potential for a secondary mode of action on GABA receptors could contribute to its effectiveness and potentially delay the development of resistance.

While the available data is promising, further research is required to conduct direct, side-by-side comparisons of Carlina oxide with a broader range of synthetic insecticides across various insect species and under standardized conditions. Such studies will be crucial in fully elucidating its potential as a viable and environmentally safer alternative in integrated pest management programs. The detailed experimental protocols and mechanistic insights provided in this guide aim to facilitate and standardize future research in this important area.

References

• 1. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajol.info [ajol.info]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]

A Comparative Analysis of Carlina Oxide from Diverse Botanical Origins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Carlina oxide, a polyacetylene compound of significant interest for its diverse biological activities, isolated from various plant sources. By presenting key quantitative data, detailed experimental protocols, and visual workflows, this document aims to facilitate informed decisions in research and development endeavors.

Botanical Sources and Yield of Carlina Oxide

Carlina oxide has been predominantly isolated from plants belonging to the Asteraceae family. The yield and concentration of this bioactive compound vary significantly depending on the plant species and the extraction method employed. The following table summarizes the reported presence and yield of Carlina oxide from several documented botanical sources.

Plant Species	Family	Part Used	Carlina Oxide Content/Yield	Reference
Carlina acaulis	Asteraceae	Roots	> 90% of essential oil	[1]
0.87% (w/w) yield from dry roots	[2][3]
0.82% yield from dry plant material	[4]
Carthamus caeruleus	Asteraceae	Roots	Major component of essential oil (81.6%)	[5][6]
Carlina vulgaris	Asteraceae	Roots	33.7% of essential oil	[7]
Carlina acanthifolia	Asteraceae	Roots	Principal component of essential oil (91.5%)	[6]
Atractylis gummifera	Asteraceae	Hydrosol	79.1% of hydrosol extract	[8]

Comparative Biological Activities

Carlina oxide exhibits a broad spectrum of biological activities, including antimicrobial, antifungal, insecticidal, antioxidant, and anti-inflammatory effects. This section provides a comparative summary of these activities based on available experimental data.

Antimicrobial and Antifungal Activity

Carlina oxide has demonstrated potent activity against various pathogens. For instance, it has shown strong and selective activity against Trypanosoma brucei brucei, the parasite responsible for African trypanosomiasis, with an IC₅₀ of 1.0 μg/mL.[5] It is also effective against several strains of MRSA, Streptococcus pyogenes, Pseudomonas aeruginosa, Candida albicans, and C. glabrata.[5] Furthermore, Carlina oxide has shown promise as a natural fungicide, effectively controlling the growth of Penicillium expansum on apples.[5][9][10][11]

Insecticidal and Acaricidal Activity

The insecticidal properties of Carlina oxide have been evaluated against several pests. The following table summarizes its efficacy:

Target Pest	Assay Type	Metric	Value	Reference
Culex quinquefasciatus (larvae)	Acute toxicity	LC₅₀	1.31 µg/mL	[12][13]
Musca domestica (female)	Topical bioassay	LD₅₀	5.5 µ g/female	[12][13]
Aculops lycopersici (adults)	Contact toxicity	LC₅₀	205.32 µL/L⁻¹	[2]
Bactrocera oleae (adults)	Protein bait formulation	LC₅₀	1052 ppm	[4]

Antioxidant and Anti-inflammatory Activity

Carlina oxide isolated from Carthamus caeruleus and Atractylis gummifera has been shown to possess significant antioxidant properties, as determined by DPPH radical scavenging and Ferric-Reducing Antioxidant Power (FRAP) assays.[5][8][10][11] In anti-inflammatory studies, Carlina oxide exhibited a notable inhibitory effect on protein denaturation, with an 80.5% inhibition at a concentration of 15 g/L, which was more potent than the reference drug Diclofenac at the same concentration.[8]

Experimental Protocols

This section details the methodologies used for the extraction, purification, and analysis of Carlina oxide, as well as the protocols for key biological assays.

Extraction and Purification of Carlina Oxide

A common method for the extraction of Carlina oxide from plant material is hydrodistillation or distillation using a Deryng apparatus.[2][3][14] The purification of Carlina oxide from the essential oil is typically achieved through silica gel column chromatography.

Protocol for Purification from Carlina acaulis Essential Oil: [1]

• Prepare a silica gel (70-230 mesh) column.

• Load 1.505 g of C. acaulis essential oil onto the column.

• Elute the column with 100% n-hexane.

• Collect fractions and monitor by thin-layer chromatography (TLC).

• Combine fractions containing pure Carlina oxide.

Figure 1. General experimental workflow for the extraction and purification of Carlina oxide.

Biological Assays

Antioxidant Activity (DPPH Assay): [5][10][11]

• Prepare various concentrations of Carlina oxide in a suitable solvent.

• Add a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) to each concentration.

• Incubate the mixture in the dark at room temperature.

• Measure the absorbance at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

• Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Anti-inflammatory Activity (Protein Denaturation Inhibition): [8]

• Prepare a reaction mixture containing Carlina oxide at different concentrations and bovine serum albumin.

• Adjust the pH of the mixture and incubate at 37°C for 20 minutes.

• Induce denaturation by heating at 57°C for 3 minutes.

• After cooling, measure the turbidity at 660 nm.

• Use Diclofenac sodium as a reference drug.

• Calculate the percentage of inhibition of protein denaturation.

Signaling Pathway Involvement

While the precise molecular mechanisms of Carlina oxide are still under investigation, some studies have begun to shed light on its effects on cellular signaling. For example, in human melanoma cell lines (UACC-647), Carlina oxide has been observed to decrease the expression of AKT kinase and extracellular signal-regulated kinase 1/2 (ERK1/2).[14] It has also been shown to modify the expression of programmed cell death-ligand 1 (PD-L1) in certain cell lines.[14] These findings suggest that Carlina oxide may exert its cytotoxic effects through the modulation of key signaling pathways involved in cell survival and immune response.

Figure 2. Proposed signaling pathway modulation by Carlina oxide in cancer cells.

Conclusion

This comparative guide highlights the potential of Carlina oxide from various plant sources as a valuable natural product for pharmaceutical and agrochemical applications. The data presented underscores the importance of selecting the appropriate botanical source and extraction methodology to optimize the yield and purity of Carlina oxide for specific research and development goals. Further investigation into the molecular mechanisms and a broader range of biological activities will continue to unveil the full therapeutic and commercial potential of this promising polyacetylene.

References

• 1. d-nb.info [d-nb.info]
• 2. mdpi.com [mdpi.com]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sciforum.net [sciforum.net]
• 9. Biological Activities of Carlina Oxide Isolated from the Roots of Carthamus caeruleus | Semantic Scholar [semanticscholar.org]
• 10. benthamscience.com [benthamscience.com]
• 11. benthamdirect.com [benthamdirect.com]
• 12. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]

Carlina Oxide: A Potent Antifungal Agent Seeking In Vivo Validation

A Comparative Guide for Researchers and Drug Development Professionals

Carlina oxide, a naturally occurring polyacetylene found in the essential oil of several plants from the Asteraceae family, has demonstrated significant antifungal properties in laboratory settings. While its efficacy against a range of fungal pathogens is promising, the validation of its antifungal activity in living organisms (in vivo) remains a critical and largely unexplored area of research. This guide provides a comprehensive comparison of Carlina oxide with other antifungal alternatives, focusing on available experimental data and outlining the necessary protocols for future in vivo validation.

Performance Snapshot: Carlina Oxide vs. Antifungal Alternatives

Quantitative data on the antifungal activity of Carlina oxide is primarily derived from in vitro studies. The following table summarizes its performance against various fungal species and compares it with alternative antifungal agents for which in vivo data is available.

Antifungal Agent	Fungal Species	In Vitro Efficacy (MIC/EC50)	In Vivo Model	In Vivo Efficacy	Citation
Carlina Oxide	Penicillium expansum	-	Apple fruit	Promising control of infection	[1]
Candida albicans	0.02 - 15 µg/mL	Not available	Not available	[2][3][4]
Candida glabrata	15 µg/mL	Not available	Not available	[2]
Aspergillus niger	Reported activity	Not available	Not available	[3]
Terpenoid Phenols (e.g., Carvacrol, Thymol)	Candida albicans	<0.03% (biofilm)	Not available	Not available	[5]
Polyacetylenic Alcohols (e.g., Falcarindiol analogs)	Monilia fructigena	EC50: 1.10 µg/mL	Apricot fruit	Similar or better than carbendazim	[6]
Phytophthora capsici	EC50: 2.70 µg/mL	Pepper plants	Similar or better than carbendazim	[6]
Clove Oil	Colletotrichum gloeosporioides	MIC: 80 µL/L (vapor), 300 µL/L (contact)	Sweet cherry fruit	Effective inhibition	[7]
Oregano Oil	Microsporum canis	Low MICs	Cat (feline microsporiasis)	4 out of 7 cats recovered	[8]

Experimental Protocols: A Roadmap to In Vivo Validation

The transition from promising in vitro results to validated in vivo efficacy requires rigorous experimental protocols. Below are detailed methodologies for key experiments essential for the in vivo assessment of Carlina oxide's antifungal activity.

In Vitro Antifungal Susceptibility Testing

• Objective: To determine the minimum inhibitory concentration (MIC) of Carlina oxide against a panel of clinically relevant fungal strains.

• Methodology:

  • Fungal Strains: A selection of pathogenic fungi (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans) are cultured on appropriate agar plates.

  • Broth Microdilution Assay: A standardized suspension of fungal cells is prepared. Serial dilutions of Carlina oxide are made in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plates are incubated at an appropriate temperature for 24-48 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of Carlina oxide that visibly inhibits fungal growth.

In Vivo Murine Model of Systemic Candidiasis

• Objective: To evaluate the efficacy of Carlina oxide in treating a systemic fungal infection in a mammalian model.

• Methodology:

  • Animal Model: Immunocompetent or immunosuppressed mice (e.g., BALB/c) are used.

  • Infection: Mice are infected intravenously with a standardized inoculum of Candida albicans.

  • Treatment: Carlina oxide is administered at various dosages and routes (e.g., oral, intraperitoneal) at specified time points post-infection. A control group receives a vehicle, and a positive control group receives a standard antifungal drug (e.g., fluconazole).

  • Monitoring: Mice are monitored daily for clinical signs of illness and survival.

  • Fungal Burden Assessment: At the end of the experiment, organs (e.g., kidneys, brain, spleen) are harvested, homogenized, and plated on selective agar to determine the fungal load (colony-forming units per gram of tissue).

Visualizing the Path Forward

To facilitate a clearer understanding of the experimental workflows and the current state of knowledge, the following diagrams have been generated.

Experimental workflow for antifungal drug validation.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive Evaluation of the Antibacterial and Antifungal Activities of Carlina acaulis L. Essential Oil and Its Nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Design, Synthesis, and Antifungal Activity of Polyacetylenic Alcohol Derivatives and Stereoisomers against Phytopathogenic Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioactivity of Carlina Oxide and Its Synthetic Analogues

For Researchers, Scientists, and Drug Development Professionals

Carlina oxide, a naturally occurring polyacetylene found predominantly in the essential oil of Carlina acaulis roots, has garnered significant attention for its diverse biological activities.[1][2] Its potential as an antimicrobial, insecticidal, and cytotoxic agent has prompted further investigation into its mechanism of action and the development of synthetic analogues with enhanced efficacy and selectivity.[3][4] This guide provides a comprehensive comparison of the bioactivity of Carlina oxide and its synthetic derivatives, supported by experimental data and detailed methodologies.

Overview of Bioactivities

Carlina oxide exhibits a broad spectrum of biological effects, including:

• Antimicrobial Activity: It has demonstrated efficacy against various Gram-positive bacteria and fungal strains.[2][5][6]

• Insecticidal Activity: Carlina oxide is a potent insecticide against several insect vectors and agricultural pests.[3][7][8]

• Cytotoxic Activity: It has shown toxic effects against both normal and cancerous cell lines, inducing apoptosis and necrosis.[1][9]

• Antioxidant and Anti-inflammatory Properties: Studies have also reported its potential as an antioxidant and anti-inflammatory agent.[10][11][12]

The development of synthetic analogues aims to improve upon these activities, enhance target specificity, and reduce potential toxicity to non-target organisms and cells.[3][4]

Comparative Bioactivity Data

The following tables summarize the quantitative data from various studies, comparing the bioactivity of Carlina oxide with its synthetic analogues.

Table 1: Insecticidal Activity against Culex quinquefasciatus

Compound	LC50 (μg/mL)[3][4]
Carlina Oxide	1.31[3][4]
meta-chloro analogue	0.71[3][4]
Carlina acaulis Essential Oil	1.21[3][4]

Table 2: Insecticidal Activity against Musca domestica

Compound	LD50 (μ g/female )[3][13]
Carlina Oxide	5.5[3][13]
Analogue 2	2.9[13]
Analogue 3	>10[13]
Analogue 4	>10[13]
Analogue 5	>10[13]

Table 3: Cytotoxicity against Human Keratinocyte Cell Line (HaCaT)

Compound	IC50 (μg/mL)[14]
Carlina Oxide	34.85 ± 2.4[14]
C. acaulis Essential Oil	54.05 ± 5.0[14]
Analogue 2	20.26 ± 1.2[14]
Analogue 3	60.38 ± 3.5[14]
Analogue 4	52.68 ± 3.7[14]
Analogue 5	9.18 ± 0.3[14]
Analogue 7	37.39 ± 2.8[14]

Table 4: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

Organism	Carlina Oxide MIC (mg/mL)[2]	C. acaulis Essential Oil MIC (mg/mL)[2]
Staphylococcus aureus	0.33 - 5.35	2.7 - 10.9
Candida species	0.02 - 0.08	0.34 - 2.7

Experimental Protocols

A summary of the key experimental methodologies used to assess the bioactivity of Carlina oxide and its analogues is provided below.

Insecticidal Bioassays

• Larvicidal Activity (Culex quinquefasciatus): Larvae are exposed to various concentrations of the test compounds in a suitable medium. Mortality is recorded after a specific time period (e.g., 24 hours), and the lethal concentration 50 (LC50) is calculated.[7]

• Topical Application (Musca domestica): Adult female houseflies are treated with a precise dose of the test compound applied topically to a specific body region. Mortality is assessed after a set time, and the lethal dose 50 (LD50) is determined.[3][13]

Cytotoxicity Assay

• MTT Assay: Human cell lines (e.g., HaCaT keratinocytes) are incubated with different concentrations of the test compounds. The MTT reagent is then added, which is converted to formazan by viable cells. The amount of formazan produced, proportional to the number of living cells, is quantified spectrophotometrically to determine the half-maximal inhibitory concentration (IC50).[1][14]

Antimicrobial Susceptibility Testing

• Broth Microdilution Method: This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound. Serial dilutions of the test substance are prepared in a liquid growth medium in a microtiter plate. A standardized inoculum of the target microorganism is added to each dilution. The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism after incubation.[2][15]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a key signaling pathway affected by Carlina oxide and a typical experimental workflow for its bioactivity screening.

Caption: Effect of Carlina oxide on AKT and ERK1/2 signaling pathways.

Caption: General workflow for comparing bioactivity.

Conclusion

Carlina oxide is a promising natural product with a wide range of biological activities. The synthesis of its analogues has shown potential for improving its insecticidal efficacy and modulating its cytotoxic profile. For instance, the meta-chloro analogue exhibits significantly higher larvicidal activity against Culex quinquefasciatus compared to the parent compound.[3][4] Conversely, some synthetic analogues display increased cytotoxicity, while others show a better safety profile on human cells.[14] These findings highlight the importance of structure-activity relationship studies in the development of new therapeutic agents and biopesticides based on the Carlina oxide scaffold. Further research is warranted to explore the full potential of these compounds and to elucidate their mechanisms of action in greater detail.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Evaluation of the Antibacterial and Antifungal Activities of Carlina acaulis L. Essential Oil and Its Nanoemulsion [mdpi.com]
• 3. Synthesis of Carlina Oxide Analogues and Evaluation of Their Insecticidal Efficacy and Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comprehensive Evaluation of the Antibacterial and Antifungal Activities of Carlina acaulis L. Essential Oil and Its Nanoemulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Bioactivity of Carlina acaulis Essential Oil and Its Main Component towards the Olive Fruit Fly, Bactrocera oleae: Ingestion Toxicity, Electrophysiological and Behavioral Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study | Semantic Scholar [semanticscholar.org]
• 10. benthamdirect.com [benthamdirect.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Antimicrobial, anti-inflammatory, anti-ulcer and antioxidant activities of Carlina acanthifolia root essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 15. Comprehensive Evaluation of the Antibacterial and Antifungal Activities of Carlina acaulis L. Essential Oil and Its Nanoemulsion - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Interactions of Carlina Oxide with Natural and Synthetic Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synergistic effects of Carlina oxide with other natural and synthetic compounds, supported by available experimental data. Detailed methodologies for key experiments are outlined, and signaling pathways are visualized to facilitate a deeper understanding of the observed synergies.

Synergistic Antioxidant and Anti-inflammatory Effects

Recent research has highlighted the potential of Carlina oxide to work in synergy with other compounds, enhancing its therapeutic properties. Notably, studies have demonstrated a significant synergistic effect when Carlina oxide is combined with the synthetic antioxidant butylated hydroxytoluene (BHT) and the nonsteroidal anti-inflammatory drug (NSAID) diclofenac. These combinations have been shown to increase antioxidant and anti-inflammatory activities, respectively.

Data Presentation

The following tables summarize the quantitative data from studies evaluating the synergistic effects of Carlina oxide. The data is presented in terms of the half-maximal inhibitory concentration (IC50), which represents the concentration of a substance required to inhibit a biological process by 50%. A lower IC50 value indicates greater potency.

Table 1: Synergistic Antioxidant Activity of Carlina Oxide and BHT

Compound/Combination	Assay	IC50 (g/L)
Carlina Oxide	DPPH Radical Scavenging	8.5
BHT	DPPH Radical Scavenging	7.6
Carlina Oxide + BHT	DPPH Radical Scavenging	1.5
Carlina Oxide	β-Carotene/Linoleic Acid Bleaching	5.2
BHT	β-Carotene/Linoleic Acid Bleaching	4.8
Carlina Oxide + BHT	β-Carotene/Linoleic Acid Bleaching	2.1

Table 2: Synergistic Anti-inflammatory Activity of Carlina Oxide and Diclofenac

Compound/Combination	Assay	Inhibition at 15 g/L (%)
Carlina Oxide	Protein Denaturation Inhibition	80.5
Diclofenac	Protein Denaturation Inhibition	65.8
Carlina Oxide + Diclofenac	Protein Denaturation Inhibition	90.1

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on standard laboratory practices.

Antioxidant Activity Assays

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger.

• Reagents: DPPH solution (0.1 mM in methanol), test samples, and a positive control (e.g., ascorbic acid).

• Procedure:

  • Prepare various concentrations of the test samples and the positive control in a suitable solvent.

  • Add an equal volume of the DPPH working solution to each sample and control in a 96-well plate or cuvettes. A blank containing only the solvent and DPPH solution is also prepared.[1]

  • Incubate the plate in the dark for 30 minutes at room temperature.[1][2]

  • Measure the absorbance of each well at 517 nm using a spectrophotometer.[1][3]

• Calculation: The percentage of scavenging activity is calculated using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.[2] The IC50 value is then determined from a plot of scavenging percentage against the concentration of the sample.

2. β-Carotene/Linoleic Acid Bleaching Assay

This assay assesses the ability of an antioxidant to prevent the discoloration of β-carotene caused by oxidation products of linoleic acid.

• Reagents: β-carotene solution (in chloroform), linoleic acid, Tween 20, and oxygenated distilled water. A standard antioxidant like BHT is used as a positive control.[4]

• Procedure:

  • A stock emulsion of β-carotene and linoleic acid is prepared.[4]

  • Aliquots of this emulsion are transferred to test tubes containing different concentrations of the test samples.[4]

  • The tubes are incubated in a water bath at 50°C for 2 hours.[4]

  • The absorbance of the samples is measured at 470 nm at the beginning (t=0) and after the incubation period (t=2h).[4]

• Calculation: The antioxidant activity is calculated as the percentage of inhibition of β-carotene bleaching using the formula: % Inhibition = [1 - (Absorbance of sample at t=0 - Absorbance of sample at t=2h) / (Absorbance of control at t=0 - Absorbance of control at t=2h)] x 100.

Anti-inflammatory Activity Assay

1. Inhibition of Protein Denaturation Assay

This in vitro assay is based on the principle that protein denaturation is a hallmark of inflammation.

• Reagents: Bovine serum albumin (BSA) solution (1%), phosphate-buffered saline (PBS, pH 6.4), and test samples. A standard anti-inflammatory drug like diclofenac is used as a positive control.

• Procedure:

  • A reaction mixture is prepared containing the test sample, BSA solution, and PBS.[5]

  • The mixture is incubated at 37°C for 15-20 minutes.[5]

  • Denaturation is induced by heating the mixture at 70-72°C for 5 minutes.[5][6]

  • After cooling, the turbidity of the solution is measured at 660 nm using a spectrophotometer.[5][6]

• Calculation: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.[5][7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the potential signaling pathways involved in the synergistic antioxidant and anti-inflammatory effects, as well as a general workflow for synergy assessment.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. DPPH radical scavenging activity [bio-protocol.org]
• 3. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 4. 4.7.3. β-Carotene/Linoleic Acid Bleaching Assay [bio-protocol.org]
• 5. pubcompare.ai [pubcompare.ai]
• 6. jddtonline.info [jddtonline.info]
• 7. innpharmacotherapy.com [innpharmacotherapy.com]

comparative cytotoxicity of Carlina oxide on normal vs. cancer cell lines

For Immediate Release

This guide provides a comparative analysis of the cytotoxic effects of Carlina oxide, a natural polyacetylene compound, on various normal and cancerous human cell lines. The data presented herein is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications and toxicological profile of this compound.

Summary of Cytotoxic Effects

Carlina oxide exhibits a range of cytotoxic activities that appear to be cell-line specific. Evidence suggests that certain cancer cell lines are susceptible to Carlina oxide-induced cell death, while some normal cell lines also show sensitivity. The following table summarizes the available quantitative data on the half-maximal inhibitory concentration (IC50) and lethal concentration 50 (LC50) values of Carlina oxide in different cell lines. It is important to note that the data is compiled from multiple studies, and direct comparison of absolute values should be made with caution due to potential variations in experimental conditions.

Cell Line	Cell Type	Classification	IC50 / LC50 (µg/mL)	Reference
HaCaT	Human Keratinocyte	Normal	34.85 ± 2.4 (IC50)	[1]
HuDe	Human Dermis Fibroblasts	Normal	3.83 (IC50)
BJ	Human Foreskin Fibroblast	Normal	Susceptible (No IC50 given)	[2]
MDA-MB-231	Human Breast Adenocarcinoma	Cancer	6.74 (IC50)
HCT116	Human Colorectal Carcinoma	Cancer	Susceptible (No IC50 given)
UACC-647	Human Melanoma	Cancer	Susceptible (No IC50 given)	[2]
UACC-903	Human Melanoma	Cancer	Resistant (No IC50 given)	[2]
C32	Human Amelanotic Melanoma	Cancer	Resistant (No IC50 given)	[2]
HeLa	Human Cervical Adenocarcinoma	Cancer	446 (LC50)	[2]

Note: The susceptibility of BJ, HCT116, and UACC-647 cells, and the resistance of UACC-903 and C32 cells are based on qualitative descriptions and graphical data from the cited studies, as explicit IC50 values were not provided[2].

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the studies on Carlina oxide's cytotoxicity.

Cell Viability (MTT) Assay

This assay is used to assess the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of Carlina oxide (e.g., 3.125 to 50 µg/mL) and a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined from the dose-response curve.

Apoptosis and Necrosis (Annexin V/Propidium Iodide) Assay

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with different concentrations of Carlina oxide for the desired time.

• Cell Harvesting: After treatment, collect the cells by trypsinization and wash with cold PBS.

• Cell Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizations

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for assessing cytotoxicity and the proposed signaling pathway for Carlina oxide-induced apoptosis in susceptible cancer cells.

Caption: Workflow for assessing Carlina oxide cytotoxicity.

Caption: Carlina oxide-induced apoptosis pathway.

Mechanism of Action

In vitro studies have demonstrated that Carlina oxide induces both apoptosis and necrosis in sensitive cell lines[2]. A key finding in the UACC-647 melanoma cell line was the decreased expression of AKT kinase and extracellular signal-regulated kinase 1/2 (ERK1/2) upon treatment with Carlina oxide[2]. The AKT and ERK signaling pathways are crucial for promoting cell survival and proliferation in many cancers. By inhibiting these pathways, Carlina oxide appears to disrupt these pro-survival signals, leading to programmed cell death in susceptible cancer cells. Further research is required to fully elucidate the upstream mechanisms of how Carlina oxide interacts with cellular components to inhibit these pathways and to determine if this mechanism is conserved across different cell types.

References

• 1. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 2. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of Carlina Oxide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Carlina oxide's performance against other compounds with similar biological activities. The information presented herein is supported by experimental data from peer-reviewed scientific literature to assist in validating its mechanism of action.

Executive Summary

Carlina oxide, a naturally occurring polyacetylene, has demonstrated a broad spectrum of biological activities, including insecticidal and cytotoxic effects. Its precise mechanism of action is still under investigation but is believed to involve multiple targets. This guide compares Carlina oxide to established compounds in these domains, providing quantitative data and detailed experimental protocols to facilitate further research and development.

Insecticidal Activity: A Multi-Target Approach

Carlina oxide's insecticidal properties are attributed to its potential interaction with several key components of the insect nervous system. Here, we compare its activity with well-characterized insecticides targeting the acetylcholinesterase (AChE) enzyme and the GABA-A receptor.

Comparison with Acetylcholinesterase (AChE) Inhibitors

A recent 2025 study has shown that the essential oil of Carthamus caeruleus, of which Carlina oxide is a major component (81.6%), exhibits significant inhibitory activity against both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[1] This positions Carlina oxide as a potential bio-insecticide with a mechanism that may parallel that of organophosphate and carbamate insecticides.

Table 1: Comparison of Acetylcholinesterase (AChE) Inhibition

Compound	Class	Target Organism/Enzyme Source	IC50 (µM)
Carlina oxide	Polyacetylene	Not Specified in Snippet	Potent Inhibition Reported[1]
Carthamus caeruleus EO (81.6% Carlina oxide)	Essential Oil	Not Specified in Snippet	Promising IC50 values[1]
Chlorpyrifos	Organophosphate	Human Red Blood Cell AChE	0.12[2]
Monocrotophos	Organophosphate	Human Red Blood Cell AChE	0.25[2]
Profenofos	Organophosphate	Human Red Blood Cell AChE	0.35[2]
Acephate	Organophosphate	Human Red Blood Cell AChE	4.0[2]
Bendiocarb	Carbamate	Rat Brain AChE	1[3]
Carbaryl	Carbamate	Rat Brain AChE	17[3]
Aldicarb	Carbamate	Rat Brain AChE	~1[3]

Comparison with GABA-A Receptor Modulators

Another proposed mechanism for Carlina oxide's insecticidal action is the modulation of GABA-A receptors. This is a target for insecticides like fipronil.

Table 2: Comparison of GABA-A Receptor Activity

Compound	Class	Assay Type	Target	Ki (nM)	IC50 (nM)
Carlina oxide	Polyacetylene	---	---	Data Not Available	Data Not Available
Fipronil	Phenylpyrazole	Radioligand Binding	Human β3 homopentamers	1.8	2.4
Fipronil	Phenylpyrazole	Radioligand Binding	Rat Brain Membranes	---	800
Endosulfan	Organochlorine	[3H]EBOB Displacement	Human β3 homopentamers	---	59[4]
Lindane	Organochlorine	[3H]EBOB Displacement	Human β3 homopentamers	---	4.1[4]

Cytotoxic Activity: Targeting Cancer Cell Proliferation and Survival

Carlina oxide has been shown to induce apoptosis and necrosis in cancer cells, with evidence suggesting its involvement in the AKT/ERK signaling pathways and the regulation of the immune checkpoint protein, PD-L1.[5][6]

Comparison with AKT/ERK Pathway Inhibitors

The AKT/ERK pathways are crucial for cell survival and proliferation, and their inhibition is a key strategy in cancer therapy.

Table 3: Comparison of Cytotoxic Activity (AKT/ERK Pathway Inhibitors)

Compound	Target(s)	Cell Line	IC50
Carlina oxide	AKT/ERK	UACC-647 melanoma	Decreased expression noted[5][6]
Ipatasertib	AKT	MDA-MB-231 (TNBC)	10.4 µM[7]
XMD8-92	ERK5	MDA-MB-231 (TNBC)	31.3 µM[7]
KO-947	ERK1/2	---	10 nM (enzymatic)[8]
MK-8353	ERK1/2	---	7-20 nM (enzymatic)[8]

Comparison with PD-L1 Inhibitors

Modulation of the PD-1/PD-L1 immune checkpoint is a major breakthrough in cancer immunotherapy. Carlina oxide has been observed to modify PD-L1 expression.[5][6]

Table 4: Comparison of PD-L1 Inhibition

Compound	Class	Assay Type	IC50
Carlina oxide	Polyacetylene	qPCR (mRNA expression)	Modified expression noted[5][6]
BMS-1058	Small Molecule	HTRF Binding Assay	0.48 nM[9]
BMS-202	Small Molecule	HTRF Binding Assay	18 nM[9]
A9	Small Molecule	HTRF Binding Assay	0.93 nM[9]
Evixapodlin	Small Molecule	HTRF Binding Assay	Low nanomolar range[10]
MAX-10181	Small Molecule	HTRF Binding Assay	Low nanomolar range[10]
INCB086550	Small Molecule	HTRF Binding Assay	Low nanomolar range[10]

Experimental Protocols

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol describes a spectrophotometric method to determine AChE activity.

• Reagent Preparation:

  • 0.1 M Phosphate Buffer (pH 8.0).

  • 10 mM 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) in phosphate buffer.

  • 14 mM acetylthiocholine iodide (ATCI) in deionized water (prepare fresh).

  • 1 U/mL AChE solution in phosphate buffer (prepare fresh and keep on ice).

  • Test compound solutions at various concentrations.

• Assay Procedure (96-well plate format):

  • Blank: 150 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL deionized water.

  • Control (No Inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL solvent control.

  • Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL test compound solution.

• Pre-incubation: Mix gently and incubate the plate for 10 minutes at 25°C.

• Initiate Reaction: Add 10 µL of the 14 mM ATCI solution to all wells except the blank. To the blank, add 10 µL of deionized water.

• Kinetic Measurement: Immediately measure the increase in absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis: Calculate the percentage of AChE inhibition for each concentration of the test compound and determine the IC50 value.

GABA-A Receptor Radioligand Binding Assay

This protocol outlines a method to assess the binding of compounds to the GABA-A receptor.

• Membrane Preparation:

  • Homogenize rat brains in ice-cold 0.32 M sucrose (pH 7.4).

  • Centrifuge at 1,000 x g for 10 minutes at 4°C.

  • Centrifuge the supernatant at 140,000 x g for 30 minutes at 4°C.

  • Resuspend the pellet in deionized water, homogenize, and centrifuge again at 140,000 x g for 30 minutes.

  • Wash the pellet twice with binding buffer (50 mM Tris-HCl, pH 7.4).

  • Resuspend the final pellet in binding buffer and store at -70°C.

• Binding Assay:

  • Thaw the membrane preparation and wash twice with binding buffer.

  • In a 96-well plate, add the membrane preparation (0.1-0.2 mg protein/well).

  • Add the radioligand (e.g., 5 nM [³H]muscimol).

  • For non-specific binding, add a high concentration of a known ligand (e.g., 10 µM GABA).

  • For competition assays, add varying concentrations of the test compound.

  • Incubate at 4°C for 45 minutes.

• Termination and Quantification:

  • Terminate the assay by rapid filtration over glass fiber filters.

  • Wash the filters with ice-cold wash buffer.

  • Quantify the radioactivity on the filters using liquid scintillation counting.

• Data Analysis: Calculate specific binding and determine the Ki or IC50 values.

Cytotoxicity Assay (MTT Assay)

This protocol measures cell viability based on mitochondrial activity.

• Cell Plating: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium.

• Compound Treatment: Add various concentrations of the test compound to the wells and incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 12 mM MTT stock solution to each well.

• Incubation: Incubate at 37°C for 4 hours.

• Solubilization: Add 100 µL of SDS-HCl solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Incubate at 37°C for 4 hours and then measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.

Western Blotting for AKT and ERK Phosphorylation

This protocol detects changes in the phosphorylation status of AKT and ERK.

• Cell Lysis: Treat cells with the test compound for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-AKT, total AKT, phospho-ERK, and total ERK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

qPCR for PD-L1 mRNA Expression

This protocol quantifies the relative expression of PD-L1 mRNA.

• RNA Extraction: Treat cells with the test compound, then extract total RNA using a suitable kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR Reaction: Set up the qPCR reaction with primers specific for PD-L1 and a reference gene (e.g., GAPDH or CALM2), and a SYBR Green or TaqMan probe-based master mix.

• Thermal Cycling: Run the qPCR reaction on a real-time PCR system.

• Data Analysis: Calculate the relative expression of PD-L1 mRNA using the ΔΔCt method, normalized to the reference gene.

Visualizing the Mechanisms

Proposed Insecticidal Mechanisms of Carlina Oxide

Caption: Proposed insecticidal signaling pathways of Carlina oxide.

Proposed Cytotoxic Mechanisms of Carlina Oxide```dot

Caption: Experimental workflow for validating Carlina oxide's mechanism.

References

• 1. PDSP - GABA [kidbdev.med.unc.edu]
• 2. Saturation assays of radioligand binding to receptors and their allosteric modulatory sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]

A Comparative Analysis of the Environmental Impact: Carlina Oxide vs. Traditional Pesticides

For Researchers, Scientists, and Drug Development Professionals

The escalating demand for sustainable agricultural practices has intensified the search for effective and environmentally benign alternatives to traditional pesticides. Carlina oxide, a naturally occurring polyacetylene from the roots of Carlina acaulis, has emerged as a promising candidate. This guide provides an objective comparison of the environmental impact of Carlina oxide against a range of traditional pesticides, supported by experimental data, detailed methodologies, and visual representations of toxicological pathways.

Quantitative Ecotoxicity Data

The following tables summarize the acute toxicity (LC50 values) of Carlina oxide and several widely used traditional pesticides on various non-target organisms. Lower LC50 values indicate higher toxicity.

Table 1: Acute Toxicity to Aquatic Invertebrates

Pesticide	Test Organism	Exposure Duration	LC50
Carlina oxide	Daphnia magna (Water Flea)	Not Specified	Lower toxicity than cypermethrin[1]
Cypermethrin (Pyrethroid)	Daphnia magna	24 hours	4.81 mg/L[2]
Chlorpyrifos (Organophosphate)	Not available	-	-
Glyphosate (Herbicide)	Daphnia magna	48 hours	97 mg/L
Imidacloprid (Neonicotinoid)	Daphnia magna	48 hours	85 mg/L

Table 2: Acute Toxicity to Vertebrates

Pesticide	Test Organism	Exposure Duration	LC50
Carlina oxide	Danio rerio (Zebrafish) Embryo	96 hours	10.13 µg/mL[2]
Cypermethrin (Pyrethroid)	Oncorhynchus mykiss (Rainbow Trout)	96 hours	0.62 µg/L
Chlorpyrifos (Organophosphate)	Danio rerio (Zebrafish)	96 hours	0.007 mg/L (7 µg/L)[3]
Glyphosate (Herbicide)	Danio rerio (Zebrafish)	96 hours	>100 mg/L
Imidacloprid (Neonicotinoid)	Oncorhynchus mykiss (Rainbow Trout)	96 hours	>100 mg/L

Table 3: Toxicity to Other Non-Target Organisms

Pesticide	Test Organism	Effect
Carlina oxide	Typhlodromus exhilaratus (Predatory Mite)	Moderate ovicidal effect and mortality on females[4]
Neonicotinoids	Bees and other pollinators	Declines in populations, impaired foraging and brood care[5][6]

Experimental Protocols

Zebrafish Embryo Acute Toxicity Test (ZFET)

The acute toxicity of Carlina oxide on zebrafish embryos was determined using the Zebrafish Embryo Acute Toxicity Test (ZFET), following OECD Guideline 236.[7]

Methodology:

• Test Organisms: Newly fertilized zebrafish (Danio rerio) eggs are used.

• Exposure: Eggs are exposed to a range of concentrations of the test substance in a static or semi-static system for 96 hours.

• Endpoints: Lethal endpoints are observed and recorded at 24, 48, 72, and 96 hours. These include:

  • Coagulation of the embryo.

  • Lack of somite formation.

  • Non-detachment of the tail from the yolk sac.

  • Absence of heartbeat.

• Data Analysis: The LC50 value, the concentration lethal to 50% of the embryos, is calculated at 96 hours.

To visualize the workflow of the ZFET, see the diagram below.

Caption: Zebrafish Embryo Acute Toxicity Test (ZFET) Workflow.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

The potential of Carlina oxide and organophosphate pesticides to inhibit acetylcholinesterase (AChE), a key enzyme in the nervous system, is often assessed using the Ellman's method.

Methodology:

• Principle: The assay measures the activity of AChE by quantifying the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which is measured spectrophotometrically at 412 nm.[8]

• Reaction Mixture: A typical reaction mixture in a 96-well plate includes a phosphate buffer (pH 8.0), the AChE enzyme, DTNB, and the test substance (inhibitor).

• Initiation: The reaction is initiated by adding the substrate, acetylthiocholine iodide.

• Measurement: The increase in absorbance at 412 nm is measured over time using a microplate reader.

• Inhibition Calculation: The percentage of AChE inhibition is calculated by comparing the rate of reaction in the presence of the test substance to the rate of a control reaction without the inhibitor.

The experimental workflow for the AChE inhibition assay is depicted below.

Caption: Acetylcholinesterase Inhibition Assay Workflow.

Signaling Pathways of Toxicity

Understanding the molecular mechanisms by which pesticides exert their toxic effects on non-target organisms is crucial for a comprehensive environmental impact assessment.

Carlina Oxide: Potential Acetylcholinesterase Inhibition

While the precise signaling pathway of Carlina oxide in non-target organisms is not fully elucidated, evidence suggests it may act as an acetylcholinesterase (AChE) inhibitor.[9] This mechanism is shared with organophosphate and carbamate pesticides.

The proposed signaling pathway for Carlina oxide's neurotoxicity is illustrated below.

Caption: Proposed AChE Inhibition by Carlina Oxide.

Traditional Pesticides: Diverse Mechanisms of Action

Traditional pesticides employ various mechanisms to exert their toxic effects.

• Organophosphates (e.g., Chlorpyrifos): These compounds irreversibly inhibit acetylcholinesterase (AChE), leading to the accumulation of the neurotransmitter acetylcholine in the synaptic cleft.[10][11] This results in continuous stimulation of postsynaptic receptors, causing neurotoxicity.

The signaling pathway of organophosphate toxicity is shown below.

Caption: Organophosphate-induced Neurotoxicity.

• Pyrethroids (e.g., Cypermethrin): Pyrethroids act on the voltage-gated sodium channels of nerve cells, causing them to remain open for an extended period.[3][12] This leads to a continuous influx of sodium ions, resulting in repetitive nerve impulses, paralysis, and death.

The diagram below illustrates the mechanism of pyrethroid toxicity.

Caption: Pyrethroid Action on Sodium Channels.

• Neonicotinoids (e.g., Imidacloprid): Neonicotinoids are agonists of the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[1][13] They bind to these receptors, causing continuous stimulation, which leads to paralysis and death. Their selectivity for insect nAChRs over vertebrate nAChRs is a key feature.[2]

The signaling pathway of neonicotinoid toxicity is depicted below.

Caption: Neonicotinoid Action on nAChRs.

• Glyphosate: The primary mode of action for glyphosate is the inhibition of the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme in the shikimate pathway, which is essential for the production of aromatic amino acids in plants and some microorganisms.[14] This pathway is absent in animals. However, some studies suggest that at high concentrations, glyphosate formulations can have other toxic effects on non-target aquatic organisms, potentially through the disruption of energy metabolism and calcium homeostasis.[8]

The primary mechanism of glyphosate in target organisms is shown below.

Caption: Glyphosate's Inhibition of the Shikimate Pathway.

Conclusion

This comparative guide highlights the differing environmental impact profiles of Carlina oxide and traditional pesticides. While Carlina oxide demonstrates toxicity to certain non-target organisms, some studies suggest it may have a more favorable profile compared to certain broad-spectrum synthetic pesticides, particularly in its effects on some predatory insects and mites. However, the high toxicity of Carlina oxide to zebrafish embryos underscores the need for thorough risk assessments.

Traditional pesticides, with their well-defined and potent modes of action, continue to pose significant risks to a wide array of non-target species and the broader ecosystem. The data presented here, along with the detailed experimental protocols and signaling pathway diagrams, provide a foundation for informed decision-making in the development and application of pest management strategies, encouraging a shift towards more sustainable and environmentally conscious approaches. Further research into the specific long-term environmental fate and chronic toxicity of Carlina oxide is warranted to fully establish its role as a viable and safer alternative to traditional pesticides.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of selective actions of neonicotinoids on insect nicotinic acetylcholine receptors | Semantic Scholar [semanticscholar.org]
• 3. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insect nicotinic receptor interactions in vivo with neonicotinoid, organophosphorus, and methylcarbamate insecticides and a synergist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Chlorpyrifos on Cholinesterase and Serine Lipase Activities and Lipid Metabolism in Brains of Rainbow Trout (Oncorhynchus mykiss) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ecotoxicological effects of the herbicide glyphosate in non-target aquatic species: Transcriptional responses in the mussel Mytilus galloprovincialis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lethal and Sublethal Effects of Carlina Oxide and Acmella oleracea Extract Enriched in N-Alkylamides on Aculops lycopersici (Acari: Eriophyidae) and Its Predator Typhlodromus exhilaratus (Acari: Phytoseiidae) in Laboratory Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Swimming impairment and acetylcholinesterase inhibition in zebrafish exposed to copper or chlorpyrifos separately, or as mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chlorpyrifos toxicity in fish: A Review [cwejournal.org]
• 11. researchgate.net [researchgate.net]
• 12. Neonicotinoid insecticides display partial and super agonist actions on native insect nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Glyphosate Technical Fact Sheet [npic.orst.edu]
• 14. Glyphosate: Its Environmental Persistence and Impact on Crop Health and Nutrition - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Carlina Oxide: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Carlina oxide in a laboratory setting. Adherence to these procedures is critical to ensure the safety of personnel and the protection of the environment. Carlina oxide, a natural polyacetylene, has demonstrated significant biological activity, including high toxicity in both in vitro and in vivo studies.[1][2] Therefore, it must be managed as hazardous chemical waste.

I. Hazard Assessment and Classification

Carlina oxide is characterized by its cytotoxic effects on a range of cell lines, including both normal and cancerous human cells.[1][2][3][4] Its insecticidal and antimicrobial properties further underscore its biological potency.[5][6] Due to its inherent toxicity, any waste containing Carlina oxide, including pure substance, contaminated labware, and solutions, must be classified as hazardous.

Quantitative Toxicity Data:

Metric	Organism/Cell Line	Value	Reference
LC50 (96h)	Zebrafish (in vivo)	10.13 µg/mL	[1][2]
Cytotoxicity	Various human cell lines	Induces apoptosis and necrosis	[1][2][3]

II. Operational Disposal Plan: Step-by-Step Procedures

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling Carlina oxide waste, including:

  • Nitrile gloves

  • Safety goggles or a face shield

  • A lab coat

2. Waste Segregation:

• Solid Waste:

  • Collect all contaminated solid materials, such as unused Carlina oxide, contaminated filter paper, gloves, and plasticware, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical properties of Carlina oxide.

• Liquid Waste:

  • Collect all solutions containing Carlina oxide in a separate, sealed, and clearly labeled hazardous liquid waste container.

  • Do not mix Carlina oxide waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.

• Sharps Waste:

  • Any contaminated sharps (needles, Pasteur pipettes, etc.) must be disposed of in a designated sharps container that is then treated as hazardous waste.

3. Labeling:

• All waste containers must be clearly labeled with:

  • "Hazardous Waste"

  • "Carlina Oxide"

  • The primary hazard(s) (e.g., "Toxic")

  • The date of accumulation

  • The name of the principal investigator or laboratory contact

4. Storage:

• Store hazardous waste containers in a designated, secure area away from general laboratory traffic.

• Ensure the storage area is well-ventilated.

• Do not allow waste to accumulate for extended periods. Follow your institution's guidelines for waste pickup schedules.

5. Disposal:

• Arrange for the disposal of Carlina oxide waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Never dispose of Carlina oxide down the drain or in the regular trash.[7]

III. Experimental Protocol Decontamination

• All non-disposable laboratory equipment and surfaces that have come into contact with Carlina oxide must be thoroughly decontaminated.

• A recommended procedure is to rinse surfaces with a suitable solvent (such as ethanol or acetone, depending on the equipment's compatibility) to solubilize and remove the Carlina oxide, followed by a wash with soap and water.

• All cleaning materials (e.g., wipes, solvent rinses) must be collected and disposed of as hazardous waste.

IV. Logical Workflow for Carlina Oxide Disposal

The following diagram illustrates the decision-making and operational flow for the proper disposal of Carlina oxide waste.

Caption: Workflow for the safe disposal of Carlina oxide waste.

By adhering to these procedures, researchers and laboratory professionals can mitigate the risks associated with Carlina oxide and ensure its safe and compliant disposal. Always consult your institution's specific chemical hygiene and hazardous waste management plans.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

Essential Safety and Handling Guidelines for Carlina Oxide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling and disposal of Carlina oxide. The following procedural guidance is based on available toxicological data and general best practices for handling cytotoxic compounds.

Compound Information and Known Hazards

Carlina oxide is a natural polyacetylene derived from the roots of Carlina acaulis[1]. It is a potent bioactive compound with demonstrated cytotoxicity and insecticidal properties[2][3]. Due to its biological activity, it must be handled with appropriate caution in a laboratory setting.

Key Hazards:

• Cytotoxicity: Carlina oxide has been shown to be cytotoxic to various vertebrate and human cell lines, including those of the human dermis[2]. Studies have demonstrated that it can induce apoptosis and necrosis in both normal and melanoma cells[1][4].

• High In Vivo Toxicity: Research has indicated high in vivo toxicity in zebrafish embryos, with a lethal concentration (LC50) comparable to that of well-known toxins[1].

• Acetylcholinesterase (AChE) Inhibitor: Carlina oxide also functions as an inhibitor of acetylcholinesterase[2].

Personal Protective Equipment (PPE)

Due to its cytotoxic nature, a stringent PPE protocol is mandatory when handling Carlina oxide.

PPE Category	Specification
Hand Protection	Nitrile or neoprene gloves (double gloving recommended).
Eye Protection	Chemical safety goggles or a full-face shield.
Body Protection	A fully buttoned lab coat. A disposable gown is recommended for handling larger quantities.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used, especially when handling the neat compound or creating solutions. All handling of the solid compound should be done in a certified chemical fume hood.

Operational Plan for Safe Handling

The following step-by-step procedure should be followed to ensure the safe handling of Carlina oxide in a laboratory environment.

Step 1: Preparation and Engineering Controls

• Designate a specific area within a certified chemical fume hood for handling Carlina oxide.

• Ensure that a safety shower and eyewash station are readily accessible.

• Prepare all necessary materials, including appropriate solvents, glassware, and waste containers, before handling the compound.

Step 2: Weighing and Solution Preparation

• Handle the neat (solid) form of Carlina oxide exclusively within a chemical fume hood.

• Use appropriate tools to handle the solid, minimizing the creation of dust.

• When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Step 3: Experimental Use

• Keep all containers of Carlina oxide tightly sealed when not in use.

• Clearly label all solutions containing Carlina oxide with the compound name, concentration, and hazard warnings.

• Conduct all experimental procedures involving Carlina oxide within the designated fume hood.

Step 4: Decontamination

• Decontaminate all surfaces and equipment that have come into contact with Carlina oxide. A suitable decontamination solution, such as a dilute bleach solution followed by a water rinse, should be used, although compatibility with all lab surfaces should be verified.

• Wipe down the work area in the fume hood after each use.

Spill and Emergency Procedures

In Case of a Spill:

• Evacuate the immediate area and alert colleagues.

• If the spill is outside of a fume hood, restrict access to the area.

• Wearing appropriate PPE, cover the spill with an absorbent material.

• Carefully collect the absorbed material into a sealed, labeled waste container.

• Decontaminate the spill area.

In Case of Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air immediately.

• Seek immediate medical attention after any exposure.

Disposal Plan

All waste contaminated with Carlina oxide must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and disposable labware, in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing Carlina oxide in a sealed, labeled hazardous waste container. Do not pour any solutions containing Carlina oxide down the drain.

• Disposal Method: Dispose of all Carlina oxide waste through your institution's hazardous waste management program.

Quantitative Toxicity Data

The following table summarizes the available lethal concentration (LC50) data for Carlina oxide.

Organism	Exposure Time	LC50
Culex pipiens larvae	Not Specified	1.39 µg/mL
Zebrafish (Danio rerio)	96 hours	10.13 µg/mL
Aculops lycopersici	Not Specified	205.32 µL/L

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Carlina oxide.

Caption: Workflow for the safe handling of Carlina oxide.

References

• 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In Vitro and in Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity of Carlina Oxide-A Natural Polyacetylene from the Carlina acaulis Roots-In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]